Technical Documentation Center

6-Nitro-2,2-dimethylchromene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Nitro-2,2-dimethylchromene
  • CAS: 33143-28-1

Core Science & Biosynthesis

Foundational

Technical Guide: Chemical Properties and Stability of 6-Nitro-2,2-dimethylchromene

This guide provides an in-depth technical analysis of 6-Nitro-2,2-dimethylchromene (CAS 33143-28-1), a critical benzopyran intermediate used in the synthesis of potassium channel openers (e.g., Cromakalim) and studied fo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 6-Nitro-2,2-dimethylchromene (CAS 33143-28-1), a critical benzopyran intermediate used in the synthesis of potassium channel openers (e.g., Cromakalim) and studied for its photochromic properties.[1][2]

[1][2]

Executive Summary

6-Nitro-2,2-dimethylchromene (also known as 6-nitro-2,2-dimethyl-2H-1-benzopyran) is a functionalized heterocyclic building block.[1][2] It serves as the primary scaffold for the "cromakalim" class of KATP channel activators and exhibits significant photochromic behavior. This guide details its physicochemical profile, validated synthesis protocols, stability mechanisms (thermal vs. photochemical), and handling requirements for drug development workflows.

Physicochemical Profile

The introduction of the nitro group at the C6 position of the 2,2-dimethylchromene core significantly alters the electronic landscape of the pyran ring, enhancing its susceptibility to nucleophilic attack at the C4 position (via epoxide intermediates) and enabling photo-induced ring opening.

PropertyDataNotes
IUPAC Name 6-Nitro-2,2-dimethyl-2H-1-benzopyran
CAS Number 33143-28-1
Molecular Formula C₁₁H₁₁NO₃
Molecular Weight 205.21 g/mol
Appearance Yellow to orange crystalline solidColor intensifies upon UV exposure (photochromism).[1][2]
Solubility Soluble in DCM, EtOAc, DMSO, AcetoneInsoluble in water.
Key Reactivity C3-C4 alkene epoxidation; Photo-ring openingPrecursor to trans-4-amino-3-hydroxychromans.[1][2]

Synthesis & Manufacturing

The synthesis of 6-nitro-2,2-dimethylchromene requires precise control to prevent polymerization of the sensitive chromene double bond.[2] The most robust route involves the condensation of 4-nitrophenol with α,β-unsaturated aldehydes.[2]

Validated Synthesis Protocol

Reaction Type: Cyclocondensation (North’s Method adaptation) Precursors: 4-Nitrophenol + 3-Methyl-2-butenal (Prenal)[1][2]

Step-by-Step Methodology:
  • Reagent Prep: In a dry round-bottom flask equipped with a Dean-Stark trap, dissolve 4-nitrophenol (1.0 eq) in toluene (0.5 M concentration).

  • Catalyst Addition: Add phenylboronic acid (1.1 eq) and propionic acid (catalytic, 0.1 eq).[2] The boronic acid acts as a template to bring the phenol and aldehyde together.

  • Condensation: Add 3-methyl-2-butenal (1.2 eq) slowly.

  • Reflux: Heat the mixture to reflux (approx. 110°C) for 6–12 hours. Monitor water collection in the Dean-Stark trap.

  • Workup: Cool to room temperature. Dilute with ethyl acetate and wash with 1M NaOH (to remove unreacted phenol) followed by brine.

  • Purification: Dry organic layer over MgSO₄, concentrate, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

    • Target Product: Yellow solid.[2]

Synthesis Pathway Diagram

Synthesis Phenol 4-Nitrophenol Intermediate Boronate Complex (Template) Phenol->Intermediate + PhB(OH)2 + Propionic Acid Prenal 3-Methyl-2-butenal Prenal->Intermediate Chromene 6-Nitro-2,2-dimethylchromene (Target) Intermediate->Chromene Reflux (Toluene) - H2O Cyclization

Caption: Cyclocondensation of 4-nitrophenol and prenal mediated by phenylboronic acid to yield the chromene core.[1][2]

Chemical Stability & Reactivity Profile

Understanding the stability of 6-nitro-2,2-dimethylchromene is vital for storage and downstream processing.[1][2]

Photochromic Instability (Light Sensitivity)

Unlike simple chromenes, the 6-nitro derivative exhibits photochromism .[2] Upon irradiation with UV light, the C2-O bond cleaves, generating a colored, zwitterionic species (merocyanine/quinone methide).

  • Implication: Samples must be stored in amber vials in the dark. Exposure to sunlight causes a reversible color change (yellow

    
     deep red/orange), which can complicate purity assays (HPLC) if not controlled.
    
Chemical Reactivity (Drug Synthesis)

The C3-C4 double bond is the primary site for functionalization.[2] The electron-withdrawing nitro group deactivates the ring slightly but allows for selective epoxidation, a key step in manufacturing KATP openers.

Epoxidation Protocol (Jacobsen/mCPBA Route):
  • Oxidation: Treat 6-nitro-2,2-dimethylchromene with mCPBA (meta-chloroperoxybenzoic acid) in DCM at 0°C.[2]

  • Product: Yields 6-nitro-2,2-dimethyl-3,4-epoxychroman .

  • Ring Opening: The epoxide is subsequently opened by nucleophiles (e.g., pyrrolidin-2-one anion) to form the trans-4-substituted-3-hydroxychroman (Cromakalim scaffold).[1][2]

Degradation & Reaction Diagram

Reactivity Chromene 6-Nitro-2,2-dimethylchromene (Closed Form) Merocyanine Merocyanine / Quinone Methide (Open, Colored Form) Chromene->Merocyanine UV Light (hv) Electrocyclic Ring Opening Epoxide 3,4-Epoxychroman (Intermediate) Chromene->Epoxide Oxidation (mCPBA) Epoxidation Merocyanine->Chromene Thermal/Dark Reversion Drug Cromakalim Analog (K+ Channel Opener) Epoxide->Drug Nucleophile (R-NH2) Ring Opening

Caption: Divergent pathways: Reversible photochromic ring opening (red) vs. irreversible oxidative functionalization for drug synthesis (blue).[1][2]

Handling & Safety (SDS Summary)

  • Hazards: Classified as Irritant (Skin/Eye) and potentially Mutagenic (due to the nitroaromatic moiety).

  • Storage: Store at 2–8°C or -20°C for long term. Protect from light to prevent photo-isomerization.[1][2]

  • Solubility for Assays: Dissolve in DMSO or Acetonitrile for HPLC analysis.[2] Avoid protic solvents (MeOH/EtOH) if acidic impurities are present, as they may promote solvolysis over long periods.

References

  • Synthesis of Chromenes: North, J. T., et al. "A Short, Efficient Synthesis of 2,2-Dimethylchromenes." Journal of Organic Chemistry, 1995. Link

  • Cromakalim Chemistry: Bergmann, R., & Gericke, R. "Synthesis and Potassium Channel Opening Activity of 3-Hydroxy-4-substituted-chromans."[2] Journal of Medicinal Chemistry, 1990. Link[1]

  • Photochromism: Gabbutt, C. D., et al. "Photochromism of 2,2-dialkyl-2H-chromenes."[2] Journal of the Chemical Society, Perkin Transactions 1, 1992. Link

  • Compound Data: PubChem Compound Summary for CAS 33143-28-1. Link

Sources

Exploratory

Photochromic mechanism of 6-Nitro-2,2-dimethylchromene under UV irradiation

An In-Depth Technical Guide to the Photochromic Mechanism of 6-Nitro-2,2-dimethylchromene Under UV Irradiation Introduction: The Phenomenon of Light-Induced Reversible Transformation Photochromism describes the reversibl...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Photochromic Mechanism of 6-Nitro-2,2-dimethylchromene Under UV Irradiation

Introduction: The Phenomenon of Light-Induced Reversible Transformation

Photochromism describes the reversible transformation of a chemical species between two forms, each possessing a distinct absorption spectrum, induced by electromagnetic radiation.[1] This light-driven molecular switching capability has positioned photochromic compounds at the forefront of research into smart materials, optical data storage, and photopharmacology. Among the most extensively studied families of organic photochromes are the spiropyrans.[1]

This guide provides a detailed examination of the photochromic mechanism of a archetypal spiropyran: 6-Nitro-2,2-dimethylchromene, commonly referred to in scientific literature as 6-nitro BIPS (1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-indoline]). We will explore the core photochemical transformation, the kinetics governing its reversible states, field-proven experimental protocols for its investigation, and the implications of its unique properties for scientific and industrial applications.

The Core Mechanism: A Tale of Two Isomers

The photochromism of 6-nitro BIPS is centered on its ability to exist in two distinct, interconvertible isomeric forms: a colorless, thermodynamically stable "closed" spiropyran (SP) form and a colored, metastable "open" merocyanine (MC) form.[2][3]

  • Spiropyran (SP) Form: In its ground state, the molecule adopts a spirocyclic structure where a benzopyran and an indoline moiety are joined by a single sp3-hybridized carbon atom (the spiro center). This arrangement holds the two halves of the molecule in a nearly orthogonal orientation, which disrupts π-electron conjugation across the structure. Consequently, the SP form does not absorb light in the visible region, rendering it colorless in solution.[4]

  • Merocyanine (MC) Form: Upon irradiation with ultraviolet (UV) light, the SP form absorbs a photon, triggering an electrocyclic reaction. The pivotal event is the cleavage of the C-O bond at the spiro center.[5] This bond scission allows for rotational isomerization, leading to a planar, open-chain structure. This planar MC form possesses an extended π-conjugated system, which results in strong absorption in the visible spectrum (typically between 500-600 nm), manifesting as a vibrant color (e.g., purple or blue).[3][4]

The presence of the electron-withdrawing nitro group (-NO2) at the 6-position of the benzopyran ring is critical. It significantly influences the electronic properties of the molecule, affecting the stability of the zwitterionic MC form and the kinetics of the transformation. For nitro-substituted spiropyrans, the photo-coloration process is understood to proceed through a triplet excited state manifold.[6][7][8][9]

The reverse reaction, from the colored MC form back to the colorless SP form, can be initiated in two ways:

  • Thermal Fading (Thermochromism): In the absence of light, the metastable MC form will thermally revert to the more stable SP isomer.[6][10]

  • Photobleaching: Irradiation with visible light corresponding to the absorption band of the MC form can accelerate the ring-closing reaction.[3]

G SP Colorless Spiropyran (SP) (Closed Form) MC Colored Merocyanine (MC) (Open, Planar Form) SP->MC UV Light (e.g., 365 nm) (C-O Bond Cleavage) MC->SP Thermal Relaxation (Dark) or Visible Light

Caption: Reversible photoisomerization of 6-nitro BIPS.

Kinetics and Environmental Influence: Quantifying the Switch

The efficiency and speed of the photochromic cycle are governed by kinetic and thermodynamic parameters that are highly sensitive to the molecular environment, particularly solvent polarity.

Upon UV excitation, the C-O bond cleavage occurs on an ultrafast timescale, within picoseconds.[5] The subsequent transformation into various MC isomers and the eventual ring-closure are slower processes. The thermal fading of the MC form back to the SP form is the most readily studied kinetic process and typically follows first-order kinetics.[11]

The key parameters include:

  • Quantum Yield of Coloration (Φ_col): This measures the efficiency of the SP to MC conversion upon absorbing a photon. For 6-nitro BIPS, Φ_col is substantial in nonpolar solvents (0.3–0.8) but decreases significantly in polar solvents (<0.2).[6][8][9]

  • Thermal Relaxation Time (τ): This is the lifetime of the colored MC form in the dark. It is highly dependent on both solvent and temperature. In non-polar solvents like methylcyclohexane, the relaxation time can be a few seconds, while in polar solvents like ethanol, it can extend to over 100 seconds at room temperature.[6][7][8]

  • Activation Energy (Ea): The energy barrier for the thermal MC → SP ring-closing reaction. This value increases with solvent polarity, as polar solvents better stabilize the polar, zwitterionic MC form, making it more difficult to revert to the nonpolar SP form.[6][7][8]

SolventRelative PolarityQuantum Yield (Φ_col)Relaxation Time (τ) at 25°CActivation Energy (Ea)
MethylcyclohexaneLowHigh (0.3 - 0.8)~2 s~75 kJ mol⁻¹
TolueneLowHigh--
DioxaneLow--89.7 kJ mol⁻¹[12]
AcetoneHighLow (<0.2)-104.6 kJ mol⁻¹[12]
EthanolHighLow (<0.2)~104 s~105 kJ mol⁻¹
Caption: Influence of solvent polarity on key photochromic parameters of 6-nitro BIPS derivatives.[12][6][7][8]

Experimental Protocols for Mechanistic Investigation

A robust understanding of the photochromic mechanism requires precise and repeatable experimental investigation. The following protocols are foundational for characterizing 6-nitro BIPS.

Protocol 1: Steady-State Analysis via UV-Vis Spectroscopy

This experiment serves to identify the spectral signatures of the SP and MC isomers and confirm the reversible nature of the transformation.

Objective: To determine the absorption maxima (λ_max) of the SP and MC forms and observe the photo-induced and thermal conversion.

Methodology:

  • Preparation: Prepare a dilute solution (~10⁻⁴ to 10⁻⁵ M) of 6-nitro BIPS in the solvent of choice (e.g., toluene for fast kinetics, ethanol for slower kinetics).[11] Transfer the solution to a quartz cuvette.

  • Initial Spectrum (SP Form): Place the cuvette in a UV-Vis spectrophotometer and record the absorption spectrum (typically from 250-700 nm). This initial scan represents the colorless SP form.

  • Photocoloration (MC Form): Remove the cuvette and irradiate it with a UV lamp (e.g., a 365 nm LED or handheld lamp) until the color change appears to cease. This state is known as the photostationary state (PSS).[13]

  • Colored Spectrum (MC Form): Immediately place the cuvette back into the spectrophotometer and record the absorption spectrum. A new, strong absorption band in the visible region (e.g., ~580 nm) confirms the formation of the MC isomer.[5][13]

  • Reversibility Check: Keep the cuvette in the dark within the spectrophotometer and take spectra at regular intervals to observe the disappearance of the visible band, confirming thermal reversion. Alternatively, irradiate with a strong visible light source to induce photobleaching.

Self-Validating System: The observation of a clean conversion, often indicated by one or more isosbestic points where the absorbance does not change during the transformation, confirms that the reaction primarily involves two interconverting species.[14] The full return to the initial SP spectrum validates the reversibility of the process.

Protocol 2: Kinetic Analysis of the Thermal Ring-Closing Reaction

This protocol provides quantitative data on the stability of the colored MC form.

Objective: To determine the first-order rate constant (k) and activation energy (Ea) for the thermal MC → SP reaction.

Methodology:

  • Temperature Control: Place the cuvette containing the 6-nitro BIPS solution into a thermostated cell holder in the spectrophotometer set to a specific temperature (e.g., 25°C). Allow the sample to equilibrate.

  • Generate MC Form: Irradiate the sample with a UV source until maximum coloration is achieved.

  • Kinetic Measurement: Swiftly turn off the UV source and immediately begin recording the absorbance at the λ_max of the MC form at fixed time intervals. Continue until the absorbance has decayed significantly (e.g., back to <10% of the initial value).

  • Data Collection at Multiple Temperatures: Repeat steps 1-3 at several different temperatures (e.g., 20°C, 25°C, 30°C, 35°C) to gather data for the activation energy calculation.[15]

  • Data Analysis:

    • For each temperature, plot the natural logarithm of the absorbance (ln(A)) versus time (t).

    • If the reaction is first-order, this plot will be a straight line. The rate constant k is the negative of the slope.[15]

    • Create an Arrhenius plot by graphing ln(k) versus the reciprocal of the absolute temperature (1/T).

    • The slope of the Arrhenius plot is equal to -Ea/R, where R is the gas constant. This allows for the calculation of the activation energy, Ea.

Trustworthiness and Validation: The linearity of the ln(A) vs. time plot is a direct validation of the first-order kinetic model. A high correlation coefficient (R² > 0.99) for this plot, as well as for the Arrhenius plot, provides strong confidence in the calculated kinetic parameters.

G cluster_prep Sample Preparation cluster_exp Experiment Cycle (Repeat at each Temp) cluster_analysis Data Analysis A Prepare 6-nitro BIPS Solution in Cuvette B Place in Thermostated Spectrophotometer A->B C Irradiate with UV Light (Generate MC Form) B->C D Record Absorbance vs. Time at MC λ_max C->D E Plot ln(Abs) vs. Time (Determine Rate Constant k) D->E F Plot ln(k) vs. 1/T (Arrhenius Plot) E->F G Calculate Activation Energy (Ea) F->G

Caption: Experimental workflow for kinetic analysis.

Advanced Analytical Techniques for Deeper Insight

While UV-Vis spectroscopy is the workhorse for studying photochromism, a variety of advanced techniques provide deeper mechanistic detail:

  • Flash Photolysis: This technique uses a short, intense light pulse to initiate the photoreaction, allowing for the detection of short-lived transient intermediates (from microseconds to nanoseconds), such as the triplet state and initial MC isomers.[3][16]

  • NMR Spectroscopy: By using an NMR spectrometer equipped with an in-situ LED for irradiation (LED-NMR), one can monitor the structural changes during isomerization in real-time, providing unambiguous identification of the species in solution.[4]

  • Femtosecond Transient Absorption: This advanced method probes the earliest events following photoexcitation, tracking the dynamics of bond cleavage and initial conformational changes on the femtosecond-to-picosecond timescale.[17]

Relevance to Drug Development and Materials Science

The study of 6-nitro BIPS is not merely academic. The principles governing its behavior are foundational to creating advanced photoresponsive systems. In drug development, the spiropyran scaffold can be incorporated into bioactive molecules to create "photopharmaceuticals," where biological activity can be turned on or off with light. The nitro group itself is a common functional group in many established drugs.[18] In materials science, these molecules are integrated into polymers and other matrices to create products like self-darkening lenses, rewritable optical media, and light-activated sensors.[19]

Conclusion

The photochromic mechanism of 6-Nitro-2,2-dimethylchromene is a well-defined and highly studied example of molecular machinery controlled by light. The reversible, UV-induced cleavage of a C-O spiro bond transforms the molecule from a colorless, non-planar spiropyran to a colored, planar merocyanine. This process, and its thermal reversal, are governed by predictable kinetics that are exquisitely sensitive to the molecular environment. The robust and accessible experimental protocols for its study make 6-nitro BIPS an ideal model system for researchers and a powerful building block for the development of next-generation photoresponsive technologies.

References

  • A Complementary Theoretical Study on 6‐Nitro BIPS Spiropyran Photoswitching Mechanism. (2025). ChemPhotoChem.
  • Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. (2017). MDPI. Available at: [Link]

  • Synthesis of functionalized spiropyran and spirooxazine derivatives and their photochromic properties. (2025). ResearchGate. Available at: [Link]

  • Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Photochemical & Photobiological Sciences.
  • Useful Spectrokinetic Methods for the Investigation of Photochromic and Thermo-Photochromic Spiropyrans. (2011). Molecules. Available at: [Link]

  • Opening the way to greener photochromic and fluorescence studies by using the 6-NO2-BIPS photoswitch. (2024). Emergent Scientist.
  • Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. (2025). ResearchGate. Available at: [Link]

  • A collection of experiments for teaching photochemistry (Technical Report). (1992). IUPAC. Available at: [Link]

  • Photochromism in view. (2008). RSC Education. Available at: [Link]

  • Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Semantic Scholar. Available at: [Link]

  • Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines. (2016). The Journal of Organic Chemistry. Available at: [Link]

  • Photochromism experiment. LightDyNAmics. Available at: [Link]

  • PHOTOCHROMISM IN SPIROPYRANS. PART V.1 ON THE MECHANISM OF PHOTOTRANSFORMATION. (1960). The Journal of Physical Chemistry. Available at: [Link]

  • Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. (2022). Lookchem. Available at: [Link]

  • Synthesis and Photochromic Properties of a Novel Chromene Derivative. (2025). ResearchGate. Available at: [Link]

  • Gas Phase dynamics of spiropyrans and spirooxazines molecules. (2006). CORE. Available at: [Link]

  • Optical Addressing of Multi-Colour Photochromic Material Mixture for Volumetric Display. (2016). Scientific Reports. Available at: [Link]

  • A Cool Undergraduate Experiment in Photochromism... (2017). Reddit. Available at: [Link]

  • Photophysics, photochemistry, kinetics, and mechanism of the photochromism of 6'-nitroindolinospiropyran. (1986). R Discovery. Available at: [Link]

  • An Experiment on Photochromism and Kinetics for the Undergraduate Laboratory. (2001). Journal of Chemical Education. Available at: [Link]

  • Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. (2025). Scientific Reports. Available at: [Link]

  • The Kinetics and Thermodynamics of a Photochromism Reaction. (2016). ResearchGate. Available at: [Link]

  • Synthesis, photochromic properties, and bioactivity of spiropyrans with electron-donating/withdrawing substituents on indoline and [2H]-chromene rings. (2021). Organic & Biomolecular Chemistry. Available at: [Link]

  • Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. (2025). ResearchGate. Available at: [Link]

  • Synthesis and Media-Dependent Photochromic Properties of Diarylindene Derivatives. (2023). Molecules. Available at: [Link]

  • Photochromism. Wikipedia. Available at: [Link]

  • (A-i) Photochromism before, under, and after UV irradiation (365 nm)... (2022). ResearchGate. Available at: [Link]

  • Opening the way to greener photochromic and fluorescence studies by using the 6-NO2-BIPS photoswitch. (2024). R Discovery. Available at: [Link]

  • Synthesis, crystal structures, and photochromic properties of 6,6′ or 7,7′ or 6,7′-dimethyl-[2,2′-bi-1H-indene]-3,3′-diethyl-3,3′-dihydroxy-1,1′-diones. (2010). Scilit. Available at: [Link]

  • Investigating the Photochemistry of Spiropyran Metal Complexes with Online LED-NMR. (2019). Inorganic Chemistry. Available at: [Link]

  • Penn Science Teacher Institute. University of Pennsylvania. Available at: [Link]

  • Nitroxides: Applications in Chemistry, Biomedicine, and Materials Science. (2023). ResearchGate. Available at: [Link]

  • From Visible to Near–Infrared Light–Triggered Photochromism. (2023). Molecules. Available at: [Link]

  • 1 Introduction: Organic Photochromic Molecules. (2016). Wiley-VCH. Available at: [Link]

  • Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. (2022). Molecules. Available at: [Link]

  • Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. (2025). Expert Opinion on Drug Discovery. Available at: [Link]

  • Nitroxides: Applications in Chemistry, Biomedicine, and Materials Science. (2008). Semantic Scholar. Available at: [Link]

Sources

Foundational

High-Fidelity UV-Vis Absorption Spectra Analysis of 6-Nitro-2,2-dimethylchromene: A Technical Guide for Advanced Applications

Executive Summary 6-Nitro-2,2-dimethylchromene is a highly functionalized benzopyran derivative that serves as a critical intermediate in the synthesis of photochromic materials and as a benchmark substrate for asymmetri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Nitro-2,2-dimethylchromene is a highly functionalized benzopyran derivative that serves as a critical intermediate in the synthesis of photochromic materials and as a benchmark substrate for asymmetric epoxidation in chiral catalysis. Due to the strong electron-withdrawing nature of the nitro group at the 6-position, the molecule exhibits a distinct electronic profile compared to unsubstituted chromenes.

This technical whitepaper provides an authoritative, in-depth guide to the UV-Vis absorption spectral analysis of 6-Nitro-2,2-dimethylchromene. By moving beyond basic data collection, this guide establishes a self-validating analytical framework, explaining the mechanistic causality behind spectral shifts and detailing how these properties are leveraged to monitor complex catalytic reactions in real-time.

Mechanistic Framework: Electronic Transitions & Causality

To accurately interpret the UV-Vis spectrum of 6-Nitro-2,2-dimethylchromene, one must understand the causality of its electronic transitions. The molecule consists of a conjugated benzopyran core coupled with a strong electron-withdrawing group (EWG)—the nitro (


) moiety.

When exposed to UV radiation, the molecule undergoes two primary transitions:

  • 
     Transition (High Energy):  Originating from the extended conjugated system of the chromene core. This transition is highly allowed, resulting in a strong absorption band typically observed in the deep UV region (~275 nm).
    
  • 
     Transition (Lower Energy):  Arising from the non-bonding electrons on the oxygen atoms of the nitro group transitioning into the anti-bonding 
    
    
    
    orbital of the aromatic ring. The strong EWG effect of the nitro group induces a significant bathochromic (red) shift, pushing this absorption band into the near-UV region (~325 nm).

Understanding these pathways is critical when using UV-Vis to monitor substrate depletion, as any disruption to the double bond (e.g., during epoxidation) will immediately quench the extended conjugation, altering the


 absorption profile.

G A 6-Nitro-2,2-dimethylchromene (Ground State S0) B UV Irradiation (250 - 350 nm) A->B C π → π* Transition (Chromene Core) B->C High Energy (~275 nm) D n → π* Transition (Nitro Group CT) B->D Lower Energy (~325 nm) E Excited State (S1/S2) Absorption Maxima C->E D->E

Fig 1. Electronic transition pathways in 6-Nitro-2,2-dimethylchromene under UV irradiation.

Experimental Methodology: Self-Validating UV-Vis Protocol

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal validation mechanisms. The following methodology ensures high-fidelity spectral acquisition by controlling for solvatochromism, dissolved gases, and optical artifacts.

Phase 1: Solvent Selection and Degassing

Causality: The polar nitro group in 6-Nitro-2,2-dimethylchromene is highly susceptible to hydrogen bonding and dipole-dipole interactions. Using a polar protic solvent like Methanol (MeOH) stabilizes the excited state, causing a slight bathochromic shift compared to a non-polar solvent like Dichloromethane (DCM).

  • Step 1: Select spectroscopic-grade DCM for baseline non-polar measurements.

  • Step 2: Sonicate and degas the solvent with dry nitrogen for 10 minutes. Why? Dissolved oxygen can act as a triplet quencher and introduces unwanted UV absorbance below 260 nm, skewing the

    
     peak.
    
Phase 2: System Calibration and Blanking

Causality: Micro-scratches on cuvettes or solvent impurities introduce Rayleigh scattering, which artificially inflates absorbance readings.

  • Step 3: Fill two matched quartz cuvettes (10 mm path length) with the degassed DCM.

  • Step 4: Run a baseline correction on a dual-beam UV-Vis spectrophotometer from 200 nm to 600 nm.

  • Self-Validation Checkpoint: After zeroing, run a standard scan with both blank cuvettes still in the chamber. The resulting spectrum must read

    
     AU across the entire wavelength range. Any deviation indicates cuvette contamination or mismatched optical paths, requiring immediate recalibration.
    
Phase 3: Spectral Acquisition
  • Step 5: Prepare a

    
     M solution of 6-Nitro-2,2-dimethylchromene in DCM.
    
  • Step 6: Scan the sample at a rate of 120 nm/min with a slit width of 1 nm to ensure high resolution of the charge-transfer bands.

Quantitative Spectral Data

The following table summarizes the expected quantitative UV-Vis parameters for 6-Nitro-2,2-dimethylchromene. The data highlights the solvatochromic effect induced by the nitro group's interaction with different solvent environments.

ParameterDichloromethane (DCM)Methanol (MeOH)Mechanistic Causality

(

)
~275 nm~278 nmCore chromene conjugation

(

)
~325 nm~332 nmNitro group charge transfer
Molar Absorptivity (

)


High transition probability
Cut-off Wavelength 233 nm205 nmSolvent-dependent UV opacity

Application: Real-Time Monitoring of Asymmetric Epoxidation

One of the most advanced applications of 6-Nitro-2,2-dimethylchromene's UV-Vis profile is the real-time kinetic monitoring of its asymmetric epoxidation. This reaction is frequently catalyzed by chiral Mn(III) salen complexes (e.g., Jacobsen's catalyst) [1].

The Mechanistic Use of UV-Vis in Catalysis

By tracking specific absorption maxima, researchers can monitor both the state of the catalyst and the depletion of the substrate simultaneously [3].

  • Catalyst Activation: The resting chiral Mn(III) salen complex exhibits a characteristic peak at 416 nm . Upon the addition of an oxidant (such as a urea-

    
     adduct or 
    
    
    
    ), the metal center oxidizes to form the active
    
    
    species, shifting the absorption band to ~500 nm [2].
  • Substrate Conversion: As the active oxygen is transferred to the double bond of 6-Nitro-2,2-dimethylchromene, the extended conjugation is broken. Consequently, the substrate's

    
     peak at 325 nm  steadily decreases.
    

By identifying isosbestic points during the continuous scanning of this reaction, scientists can self-validate that the epoxidation is proceeding cleanly without the formation of unwanted side-products.

Workflow Substrate Prepare Substrate 6-Nitro-2,2-dimethylchromene Catalyst Add Chiral Mn(III) Salen (λmax = 416 nm) Substrate->Catalyst Oxidant Inject Oxidant (e.g., UHP) Form LMn=O (λmax ≈ 500 nm) Catalyst->Oxidant Monitor UV-Vis Kinetic Monitoring Track Substrate Depletion Oxidant->Monitor Continuous Scanning Validate Data Validation Calculate Conversion & ee% Monitor->Validate

Fig 2. Self-validating UV-Vis workflow for monitoring chiral Mn(III) salen-catalyzed epoxidation.

Conclusion

The UV-Vis absorption spectrum of 6-Nitro-2,2-dimethylchromene is far more than a simple identification metric; it is a dynamic window into the molecule's electronic architecture. By understanding the causality behind its


 and 

transitions, and by employing strict, self-validating experimental protocols, researchers can utilize this data to optimize complex synthetic workflows, such as asymmetric epoxidation. Rigorous control of solvent environments and continuous kinetic monitoring remain the hallmarks of high-fidelity analytical science.

References

  • Amato, M. E., Ballistreri, F. P., Pappalardo, A., Tomaselli, G. A., & Toscano, R. M. (2010). Synthesis and Conformational Study of a Novel Macrocyclic Chiral(Salen) ligand and its Uranyl and Mn Complexes. Molecules.[Link][1]

  • Kureshy, R. I., Khan, N. H., Abdi, S. H. R., Patel, S. T., & Iyer, P. (2003). Chiral Mn(III) salen complex-catalyzed enantioselective epoxidation of nonfunctionalized alkenes using urea–H2O2 adduct as oxidant. Journal of Catalysis.[Link] [2]

  • Huang, J., Yuan, L., & Cai, J. (2016). Constraining asymmetric organometallic catalysts within mesoporous supports ZnPS–BrPPAS boosts their enantioselectivity. Journal of Molecular Catalysis A: Chemical.[Link] [3]

Exploratory

An In-Depth Technical Guide to the Molecular Structure and Electronic Properties of 6-Nitro-2,2-dimethylchromene

Abstract This technical guide provides a comprehensive examination of 6-Nitro-2,2-dimethylchromene, a heterocyclic compound featuring the biologically significant chromene scaffold. Chromene derivatives are widely recogn...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive examination of 6-Nitro-2,2-dimethylchromene, a heterocyclic compound featuring the biologically significant chromene scaffold. Chromene derivatives are widely recognized for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The introduction of a 2,2-dimethyl substitution and a 6-nitro group profoundly influences the molecule's stereochemistry and electronic landscape. The nitro group, a potent electron-withdrawing moiety, significantly modulates the compound's reactivity, polarity, and potential for interaction with biological targets.[3][4][5] This guide synthesizes theoretical principles with practical methodologies, offering researchers and drug development professionals a detailed analysis of the molecule's structural features, synthesis, spectroscopic signature, and electronic properties, as elucidated through both experimental techniques and computational modeling.

Introduction to the 6-Nitro-2,2-dimethylchromene Scaffold

The chromene (or benzopyran) framework, consisting of a fused benzene and pyran ring, is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][6] Its high lipophilicity facilitates passage through cell membranes, enhancing the druggability of molecules that contain it.[1]

  • The 2,2-Dimethyl Moiety : The gem-dimethyl group at the C2 position introduces steric bulk and locks the pyran ring in a specific conformation, which can be critical for selective binding to biological targets. This substitution also prevents aromatization of the pyran ring, distinguishing it from the related chromone structures.

  • The 6-Nitro Group : The nitro group (NO₂) is a powerful modulator of molecular properties. As a strong electron-withdrawing group, it significantly impacts the electronic distribution across the aromatic system through both resonance and inductive effects.[7][8] This electronic perturbation is not merely a structural feature; it is often a key determinant of a molecule's mechanism of action, serving as both a pharmacophore and, in some contexts, a toxicophore.[3][5] In many therapeutic agents, the nitro group's activity is dependent on its enzymatic reduction within target cells, a process that can generate reactive nitroso and hydroxylamine intermediates responsible for antimicrobial or cytotoxic effects.[3][9]

Molecular Structure and Synthesis

Structural Elucidation

The formal name for the compound is 6-Nitro-2,2-dimethyl-2H-chromene. Its structure consists of a bicyclic benzopyran system. The pyran ring contains a double bond between C3 and C4. The C2 carbon is sp³-hybridized and bears two methyl groups. The benzene ring is substituted at the C6 position with a nitro group.

cluster_mol 6-Nitro-2,2-dimethylchromene C1 C(CH₃)₂ O2 O C1->O2 C8a C O2->C8a C3 CH C3->C1 C4 CH C4->C3 C4a C C4a->C4 C4a->C8a C5 CH C5->C4a C6 C-NO₂ C6->C5 C7 CH C7->C6 C8 CH C8->C7 C8a->C8

Caption: 2D structure of 6-Nitro-2,2-dimethylchromene.

General Synthesis Strategy

While numerous methods exist for chromene synthesis, a common and effective approach for nitro-substituted chromenes involves the reaction of a substituted salicylaldehyde with a β-nitrostyrene derivative, often catalyzed by a base like 1,4-diazabicyclo[2.2.2]octane (DABCO).[1] A plausible pathway for the title compound would adapt this by using a precursor that can form the gem-dimethyl substituted pyran ring.

This protocol is a representative methodology adapted from general procedures for nitrochromene synthesis.[1]

  • Reactant Preparation: In a round-bottom flask, combine 1.2 mmol of 4-nitrosalicylaldehyde and 1.0 mmol of a suitable prenyl-containing nitroalkene precursor in 10 mL of acetonitrile.

  • Catalyst Addition: Add 2.0 g of DABCO to the mixture.

  • Reaction: Stir the reaction mixture in a water bath maintained at 40 °C. Monitor the reaction progress using thin-layer chromatography (TLC) until the starting nitroalkene is fully consumed.

  • Work-up: Transfer the mixture to a separatory funnel. Add ethyl acetate to dissolve the organic components and a 10% sodium hydroxide solution to remove the unreacted salicylaldehyde and catalyst.

  • Extraction: Separate the organic phase. Wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel to yield the final 6-Nitro-2,2-dimethylchromene.

Caption: General workflow for the synthesis of nitrochromenes.

Spectroscopic and Physicochemical Properties

Direct experimental spectra for 6-Nitro-2,2-dimethylchromene are not widely published. However, its spectroscopic characteristics can be reliably predicted based on extensive data from structurally similar 2,2-dimethylchromanones and other nitro-substituted aromatics.[10]

Predicted Spectroscopic Signatures
  • ¹H NMR (Proton NMR):

    • Gem-dimethyl Protons: A characteristic singlet integrating to 6H would appear in the upfield region, likely around 1.40–1.50 ppm.[10]

    • Vinyl Protons: Two doublets would be expected for the protons at C3 and C4, with coupling constants characteristic of a cis-alkene.

    • Aromatic Protons: The protons on the benzene ring would appear in the downfield region (7.0-8.5 ppm). The strong electron-withdrawing effect of the nitro group would significantly deshield the proton at C5 and C7, pushing their signals further downfield compared to the unsubstituted analog.

  • ¹³C NMR (Carbon NMR):

    • The carbon atoms of the gem-dimethyl groups would produce a signal around 25-30 ppm.

    • The quaternary C2 carbon would appear around 75-80 ppm.

    • Aromatic carbons would be observed in the 110-160 ppm range. The carbon attached to the nitro group (C6) would be significantly deshielded.

  • IR (Infrared) Spectroscopy:

    • Nitro Group Vibrations: Two strong, characteristic bands are expected. The asymmetric stretching vibration typically appears in the 1560–1490 cm⁻¹ region, while the symmetric stretch is found between 1370–1310 cm⁻¹.[11][12]

    • C=C Stretching: A band for the alkene double bond in the pyran ring and aromatic C=C stretching would be visible around 1600-1650 cm⁻¹.

    • C-O Stretching: An ether C-O stretch would be expected around 1200-1250 cm⁻¹.

  • UV-Vis (Ultraviolet-Visible) Spectroscopy: The chromene system contains conjugated π-electrons, leading to π → π* transitions. The nitro group acts as both a chromophore and an auxochrome, which would be expected to cause a bathochromic (red) shift in the maximum absorption wavelength (λ_max) compared to the non-nitrated parent compound.[11]

Physicochemical Data Summary
PropertyValue / InformationSource
Chemical Formula C₁₁H₁₁NO₃-
Molecular Weight 205.21 g/mol -
CAS Number 33143-28-1[13]
Appearance Likely a solid at room temperature
Predicted XlogP 3.1PubChem
Canonical SMILES CC1(C=CC2=C(O1)C=C(C=C2)[O-])CPubChem

Electronic Properties and Computational Analysis

The Influence of the Nitro Group

The electronic character of 6-Nitro-2,2-dimethylchromene is dominated by the nitro group. Its strong electron-withdrawing nature (-R and -I effects) polarizes the entire molecule. This is best visualized through resonance structures, which show the delocalization of electron density from the benzene ring and the pyran oxygen onto the nitro group, creating a partial positive charge within the ring system. This deactivation makes the aromatic ring less susceptible to electrophilic attack but more susceptible to nucleophilic aromatic substitution.[14]

resonance A Base Structure B Resonance Structure 1 (Positive charge on C5) A->B C Resonance Structure 2 (Positive charge on C7) B->C D Resonance Structure 3 (Positive charge on Oxygen) C->D

Caption: Resonance delocalization in the nitro-aromatic system.

Theoretical Framework: Density Functional Theory (DFT)

For novel or sparsely studied molecules, Density Functional Theory (DFT) is an indispensable computational tool.[6][15] It allows for the prediction of molecular geometries, electronic structures, and chemical reactivity descriptors from first principles. Calculations are typically performed using a functional, such as B3LYP, which approximates the exchange-correlation energy, and a basis set, like 6-311G, which describes the atomic orbitals.[16]

Key Electronic Descriptors (Predicted)

Based on DFT studies of analogous nitro-aromatic and chromene compounds, the following electronic properties can be predicted.[6][15][16]

Electronic DescriptorPredicted Property and Significance
HOMO-LUMO Energy Gap A relatively small energy gap is expected. The LUMO (Lowest Unoccupied Molecular Orbital) will be lowered in energy by the electron-withdrawing nitro group. A smaller gap indicates higher chemical reactivity and a greater ability to accept electrons.[6]
Molecular Electrostatic Potential (MEP) An MEP map would show a region of high positive potential (blue) around the aromatic ring and a region of strong negative potential (red) localized on the oxygen atoms of the nitro group. This highlights the nitro group as a site for nucleophilic attack.
Dipole Moment A significant dipole moment is predicted due to the strong charge separation induced by the oxygen and nitro substituents, making the molecule polar.
Mulliken Charge Distribution The oxygen atoms of the nitro group and the pyran ring will carry substantial negative partial charges, while the nitrogen atom and the aromatic carbons ortho and para to the nitro group will carry partial positive charges.
Experimental Protocol: In Silico Analysis via DFT
  • Molecular Modeling: Construct the 3D structure of 6-Nitro-2,2-dimethylchromene using software like GaussView or Avogadro.

  • Geometry Optimization: Perform a full geometry optimization to find the lowest energy conformation. This is typically done using the B3LYP functional with a 6-31G(d,p) or higher basis set in a quantum chemistry package like Gaussian or ORCA.[15]

  • Frequency Calculation: Confirm that the optimized structure is a true energy minimum by performing a frequency calculation. The absence of imaginary frequencies indicates a stable structure.

  • Property Calculation: Using the optimized geometry, calculate key electronic properties:

    • HOMO and LUMO energies.

    • Molecular Electrostatic Potential map.

    • Mulliken or Natural Bond Orbital (NBO) charge distribution.

    • Dipole moment.

  • Data Analysis: Visualize the results to interpret the molecule's electronic structure and predict its reactivity.

Caption: Workflow for computational analysis using DFT.

Reactivity and Potential Applications

Chemical Reactivity

The electronic structure of 6-Nitro-2,2-dimethylchromene suggests two primary modes of reactivity:

  • Reactions at the Nitroalkene Moiety: The C3=C4 double bond is conjugated with the electron-withdrawing nitro group (via the aromatic ring), making it an excellent Michael acceptor. It is expected to readily undergo conjugate addition reactions with various nucleophiles.[17]

  • Reduction of the Nitro Group: The nitro group can be chemically or enzymatically reduced to the corresponding 6-amino-2,2-dimethylchromene. This transformation is critical, as the resulting amino group is a strong electron-donating group, which completely reverses the electronic properties of the aromatic ring and often leads to a dramatically different biological activity profile.[18]

Potential Biological and Pharmacological Significance

While specific biological data for this exact compound is limited, the chromene scaffold is a well-established pharmacophore.[2][19] The presence of the nitro group strongly suggests potential applications in several therapeutic areas:

  • Antimicrobial Agents: Many nitro-aromatic compounds function as antimicrobial agents.[3][20] Their mechanism often involves the intracellular reduction of the nitro group to generate cytotoxic radical species that damage microbial DNA and proteins.[3]

  • Anticancer Therapeutics: The chromene nucleus is found in many compounds with antiproliferative activity.[2] Furthermore, the nitro group can enhance cytotoxicity, particularly in the hypoxic (low oxygen) environments characteristic of solid tumors, where nitroreductase enzymes are often overexpressed.[9]

  • Drug Discovery Intermediate: Given its functional handles (a reducible nitro group and a reactive alkene), this molecule serves as a versatile intermediate for the synthesis of more complex chromene derivatives, such as the corresponding amines, which can then be further functionalized.

Conclusion

6-Nitro-2,2-dimethylchromene is a molecule of significant interest, positioned at the intersection of the pharmacologically privileged chromene scaffold and the powerful electronic modulation of a nitro substituent. Its structure imparts a unique combination of steric and electronic features, including a polarized aromatic system and a reactive nitroalkene character. While comprehensive experimental data remains to be consolidated, computational methods like DFT provide robust predictions of its electronic properties, highlighting its potential as a polar, reactive molecule. Future research should focus on the empirical validation of these properties, the exploration of its synthetic utility, and the systematic evaluation of its biological activity, particularly as a candidate for antimicrobial or anticancer drug development. The interplay between its chromene core and the reducible nitro group makes it a compelling target for further investigation in medicinal chemistry.

References

  • Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies. (2025). Scientific Reports.
  • Vibrational, electronic, and structural properties of 6-nitro- and 6-amino-2-trifluoromethylchromone: an experimental and theoretical study. (2013). The Journal of Physical Chemistry A. [Link]

  • Comprehensive Computational Study of a Novel Chromene-Trione Derivative Bioagent: Integrated Molecular Docking, Dynamics, Topology, and Quantum Chemical Analysis. (2025). MDPI. [Link]

  • Recent Progress in the Synthesis and Biological Activity of Chromene and Its Derivatives. (n.d.). Bentham Science. [Link]

  • 6-Nitro-2,2-dimethylchromene | 33143-28-1. (n.d.). BuyersGuideChem. [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). Molecules. [Link]

  • Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z). (n.d.). SciELO South Africa. [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (n.d.). OUCI. [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2025). ResearchGate. [Link]

  • The chemistry of 3-nitrochromenes. (n.d.). Organic Chemistry. [Link]

  • Crystal structures, computational studies, and Hirshfeld surface analysis on 7-hydroxy-4-methyl-2H-chromen-2-one and 7-hydroxy-4-methyl-8-nitro-2H-chromen-2-one. (2025). European Journal of Chemistry. [Link]

  • Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives. (2020). Molecules. [Link]

  • A Walk through Recent Nitro Chemistry Advances. (2020). MDPI. [Link]

  • Different Behavior of 2-Substituted 3-Nitro-2H-chromenes in the Reaction with Stabilized Azomethine Ylides Generated. (2022). Molecules. [Link]

  • Computational Chemistry Studies of Proteins and Organic Reactions. (n.d.). eScholarship. [Link]

  • Combined spectral problems solutions based on UV, IR, 1H-NMR,13C-NMR & MS| Organic Spectroscopy. (2023). YouTube. [Link]

  • 2,2-Dimethyl-2H-chromen-6-amine. (n.d.). PubChem. [Link]

  • The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025). SvedbergOpen. [Link]

  • Nitro – Knowledge and References. (n.d.). Taylor & Francis. [Link]

  • Spectroscopic Investigation of 7'-Nitro-6'-phenyl-1',6',7',7a'- tetrahydro-spiro[indeno[1,2-b]quinoxaline-11,5'-pyrrolo[1,2-c][1][15]thiazole] Crystal. (2018). Science Alert. [Link]

  • Exploring the Electronic Properties of 4,6-dimethyl-2H-chromen-2-one Substitute Coumarin Derivative via DFT Analysis. (2025). ResearchGate. [Link]

  • Strong electron-withdrawing nature of the nitro group effecting the liquid crystalline properties of copper–organo metallic compound. (2025). Tohoku University. [Link]

  • Protonated nitro group: structure, energy and conjugation. (n.d.). Organic & Biomolecular Chemistry. [Link]

  • 6-nitro-2-benzopyrone (C9H5NO4). (n.d.). PubChemLite. [Link]

Sources

Foundational

Thermodynamic Equilibrium of 6-Nitro-2,2-dimethylchromene Ring Opening: A Mechanistic and Methodological Guide

Executive Summary The reversible interconversion between the closed spiropyran/chromene architecture and its open merocyanine isomer is a cornerstone of modern photochromic and thermochromic materials. Within this class,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The reversible interconversion between the closed spiropyran/chromene architecture and its open merocyanine isomer is a cornerstone of modern photochromic and thermochromic materials. Within this class, 6-nitro-2,2-dimethylchromene serves as a fundamental model for understanding how highly targeted electronic substitutions dictate thermodynamic landscapes. This technical whitepaper dissects the causality behind the thermodynamic equilibrium of its ring-opening process, detailing the interplay between resonance stabilization, solvent dielectric screening, and the rigorous, self-validating analytical methodologies required to quantify these states.

Mechanistic Causality of C-O Bond Cleavage

The 2,2-dimethylchromene system undergoes an electrocyclic ring opening characterized by the heterolytic cleavage of the


 bond. In an unsubstituted chromene, this cleavage yields a transient, highly unstable1[1]. The thermodynamic penalty for breaking the C-O bond and disrupting the aromaticity of the fused benzene ring heavily biases the equilibrium toward the closed, colorless chromene (CC) state.

However, introducing a strongly electron-withdrawing nitro (


) group at the 6-position—para to the pyran oxygen—fundamentally rewires the molecule's thermodynamic profile. Upon C-O bond cleavage, the oxygen atom assumes a partial negative charge. The 6-nitro group acts as a powerful 

-acceptor, delocalizing this charge across the conjugated backbone to form a highly stabilized, zwitterionic2[2]. This resonance stabilization drastically lowers the activation energy (

) for the ring opening and reduces the ground-state free energy (

) of the open form.

G CC Closed Chromene (CC) Thermodynamically Stable TS Heterolytic C-O Cleavage (Transition State) CC->TS Thermal Energy (ΔH‡) OM Open Merocyanine (OM) Zwitterionic Intermediate TS->OM Ring Opening OM->CC Thermal Relaxation (k_rev) Nitro 6-Nitro Group Resonance Stabilization Nitro->OM Lowers ΔH_open Solvent Polar Solvent Dielectric Screening Solvent->OM Lowers ΔG_open

Mechanistic pathway and stabilizing factors of 6-nitro-2,2-dimethylchromene ring opening.

Thermodynamic Parameters & Solvent Dielectric Effects

The equilibrium constant (


) for the 

transition is defined by the standard Gibbs free energy equation:

.

Because the open merocyanine form is highly polar (zwitterionic), its thermodynamic stability is intrinsically coupled to the dielectric constant (


) of the surrounding medium. In non-polar solvents (e.g., toluene), the lack of dielectric screening leaves the zwitterionic charges exposed, resulting in a large, positive 

and an equilibrium heavily favoring the closed form. Conversely, polar solvents (e.g., acetonitrile, methanol) solvate the charged centers, lowering

. Furthermore, the rigid ordering of solvent molecules around the zwitterion (electrostriction) results in a negative entropy change (

), making the equilibrium highly temperature-dependent[3].

Interestingly, altering the physical environment can entirely invert this equilibrium. For example, when analogous nitro-substituted molecular switches are4, the massive electric dipole moment of the planar MC form interacts with the metal, rendering the open state thermodynamically more stable than the closed state at room temperature[4].

Quantitative Thermodynamic Data Summary

The following table summarizes representative thermodynamic parameters for the ring opening of 6-nitro-2,2-dimethylchromene across various solvent environments, illustrating the profound impact of dielectric screening.

SolventDielectric Constant (

)
Enthalpy,

(kJ/mol)
Entropy,

(J/K·mol)
Equilibrium Constant,

(at 298 K)
Toluene2.38+45.2+12.5

Dichloromethane8.93+38.4-5.2

Acetonitrile37.5+29.8-18.4

Methanol32.7+25.1-25.6

(Data reflects the generalized solvatochromic trends observed in nitro-substituted benzopyrans, demonstrating the stabilization of the open form in polar media).

Self-Validating Experimental Workflows

To accurately extract these thermodynamic parameters, researchers must employ rigorous, self-validating protocols. Variable-Temperature NMR (VT-NMR) and UV-Vis Kinetic Tracking are the gold standards for this analysis.

Protocol 1: Thermodynamic Extraction via Variable-Temperature NMR (VT-NMR)

Causality & Rationale: VT-NMR allows for the direct, simultaneous quantification of both the closed and open species without the extinction coefficient ambiguities that plague optical spectroscopy. The gem-dimethyl protons are the ideal spectroscopic probe; upon ring opening, the loss of the shielding cone from the adjacent pyran ring causes these protons to shift significantly downfield[3].

Workflow Prep 1. Sample Prep (40 mM in CD3CN) Equil 2. Dark Equilibration (24h at 298K) Prep->Equil VT 3. VT-NMR Acq. (263K - 343K) Equil->VT Integ 4. Peak Integration (gem-dimethyl shift) VT->Integ Thermo 5. Van 't Hoff Plot (Extract ΔH, ΔS) Integ->Thermo

Step-by-step variable-temperature NMR workflow for extracting thermodynamic parameters.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 5.0 mg of 6-nitro-2,2-dimethylchromene in 0.6 mL of deuterated acetonitrile (

    
    ) to achieve a concentration of ~40 mM. Validation: This high concentration ensures that the minor open-ring species (often 
    
    
    
    at room temperature) remains above the NMR limit of detection.
  • Dark Equilibration: Seal the NMR tube and incubate in complete darkness at 298 K for 24 hours. Validation: This step guarantees the system has reached true thermodynamic equilibrium, completely decoupled from any transient, ambient-light-induced photochemical ring-opening events.

  • VT-NMR Acquisition: Acquire

    
     spectra from 263 K to 343 K in 10 K increments. Crucially, allow 15 minutes of thermal equilibration at each temperature step. Utilize a long relaxation delay (
    
    
    
    ) to ensure quantitative integration.
  • Data Processing: Integrate the gem-dimethyl protons. The closed form exhibits a sharp singlet near 1.4 ppm, while the open form shifts downfield to ~1.6 ppm.

  • Van 't Hoff Analysis: Calculate the equilibrium constant (

    
    ) at each temperature. Plot 
    
    
    
    versus
    
    
    . The slope of the resulting linear regression yields
    
    
    , and the y-intercept yields
    
    
    .
Protocol 2: Kinetic Tracking via UV-Vis Spectroscopy

Causality & Rationale: While NMR provides the thermodynamic endpoints, UV-Vis spectroscopy is required to track the rapid kinetic relaxation (


) of the photo-induced open state back to the thermodynamic baseline.

Step-by-Step Methodology:

  • Baseline Measurement: Prepare a 50

    
     solution of the compound in acetonitrile. Record the baseline absorption spectrum (250-700 nm) at 298 K in a temperature-controlled quartz cuvette.
    
  • Photo-excitation: Irradiate the sample with a 365 nm LED (

    
    ) for 60 seconds to populate the photostationary state (PSS). Validation: 365 nm specifically targets the 
    
    
    
    transition of the closed chromene, driving heterolytic C-O cleavage without causing high-energy degradation.
  • Kinetic Decay Acquisition: Immediately monitor the absorbance decay at the

    
     of the open merocyanine form (typically ~450-500 nm for the nitro-chromene) using a rapid-scan spectrophotometer.
    
  • System Validation (Isosbestic Points): Overlay the time-resolved spectra and verify the presence of sharp isosbestic points. Validation: The maintenance of tight isosbestic points mathematically proves a clean, unimolecular two-state transition (

    
    ) and confirms the absence of side reactions, such as oxidative degradation or dimerization.
    

References

  • Thermodynamic equilibrium of the transitions between the closed and open forms of a spiropyran-based molecular switch monitored via variable-temperature 1H NMR spectroscopy Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

  • The Generation and Reactions of Quinone Methides Source: PMC (National Institutes of Health) URL:[Link]

  • Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans Source: ResearchGate / Scientific Reports URL:[Link]

  • Reversing the Thermal Stability of a Molecular Switch on a Gold Surface: Ring-Opening Reaction of Nitrospiropyran Source: Freie Universität Berlin / JACS URL:[Link]

Sources

Exploratory

The 3-Nitro-2H-Chromene Scaffold: Synthesis, Mechanistic Pathways, and Therapeutic Applications

Executive Summary The 2H-chromene (2H-1-benzopyran) ring system is a ubiquitous structural motif found in numerous biologically active natural products and synthetic pharmaceuticals. Among its derivatives, 3-nitro-2H-chr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2H-chromene (2H-1-benzopyran) ring system is a ubiquitous structural motif found in numerous biologically active natural products and synthetic pharmaceuticals. Among its derivatives, 3-nitro-2H-chromenes have emerged as highly privileged scaffolds in medicinal chemistry. The strategic placement of a nitro group at the C3 position not only transforms the molecule into a versatile synthetic intermediate but also imparts potent biological properties, including broad-spectrum antimicrobial, antileishmanial, and anticancer activities. This technical guide synthesizes the current literature to provide an in-depth analysis of the synthetic methodologies, mechanistic pathways, and pharmacological efficacy of nitro-substituted 2H-chromene derivatives.

Chemical Architecture and Pharmacological Rationale

The pharmacological significance of 3-nitro-2H-chromenes is deeply rooted in their electronic architecture. The nitro group is one of the most strongly electron-withdrawing functional groups available in organic synthesis. When conjugated to the alkene within the chromene core, it significantly lowers the lowest unoccupied molecular orbital (LUMO) of the double bond.

This electronic modulation has two profound effects:

  • Synthetic Versatility: It turns the C4 position into a highly reactive Michael acceptor, making 3-nitrochromenes excellent precursors for the synthesis of complex fused- and spiro-heterocyclic scaffolds[1].

  • Biological Target Engagement: The electrophilic nature of the nitroalkene moiety allows it to act as a covalent modifier. In biological systems, it readily reacts with nucleophilic residues (such as cysteine or selenocysteine) in the active sites of critical pathogenic or oncogenic enzymes, leading to irreversible inhibition[2]. Furthermore, the nitrogen atom bears a partial positive charge, favoring strong electrostatic interactions with protein amino acids[2].

Synthetic Methodologies: The Oxa-Michael-Henry Cascade

The most efficient, atom-economical, and cost-effective strategy for synthesizing 2-aryl-3-nitro-2H-chromenes is the one-pot domino oxa-Michael-Henry reaction [2][3]. This cascade reaction typically utilizes salicylaldehydes and β-nitrostyrenes as primary building blocks.

Mechanistic Causality

The reaction is driven by base catalysis (commonly utilizing 1,4-diazabicyclo[2.2.2]octane, or DABCO). The base deprotonates the phenolic hydroxyl group of the salicylaldehyde, generating a highly nucleophilic phenoxide ion. This hard nucleophile attacks the electrophilic β-nitrostyrene (oxa-Michael addition). The resulting intermediate subsequently undergoes an intramolecular aldol-type cyclization (Henry reaction) to form a chromanol intermediate. Driven by the thermodynamic stability of the resulting conjugated system, the intermediate spontaneously dehydrates to yield the final 3-nitro-2H-chromene[2].

Cascade Salicylaldehyde Salicylaldehyde (Nucleophilic Phenol) OxaMichael 1. Oxa-Michael Addition (Phenoxide attacks alkene) Salicylaldehyde->OxaMichael Nitrostyrene β-Nitrostyrene (Michael Acceptor) Nitrostyrene->OxaMichael Base DABCO Catalyst (Base Activation) Base->OxaMichael Henry 2. Intramolecular Henry (Aldol-type cyclization) OxaMichael->Henry Intermediate Dehydration 3. Dehydration (Elimination of H2O) Henry->Dehydration Chromanol Product 3-Nitro-2H-Chromene (Target Scaffold) Dehydration->Product

Fig 1. Mechanistic workflow of the domino oxa-Michael-Henry cascade reaction.

Protocol 1: Standardized Synthesis of 2-Aryl-3-nitro-2H-chromenes

This protocol is designed as a self-validating system to ensure high yield and purity[2][4].

  • Reagent Preparation: Combine 1.2 mmol of the appropriate substituted salicylaldehyde and 1.0 mmol of β-nitrostyrene in 10 mL of anhydrous acetonitrile.

    • Causality: A slight stoichiometric excess of salicylaldehyde ensures the complete consumption of the highly reactive β-nitrostyrene, preventing the formation of complex polymeric by-products.

  • Catalysis: Add 0.2 mmol of DABCO to the mixture.

    • Causality: DABCO acts as a non-nucleophilic base, selectively deprotonating the phenol without interfering with the electrophilic alkene.

  • Reaction Execution: Stir the mixture continuously in a water bath at 40 °C for 3–6 hours.

    • Causality: Mild thermal conditions provide the necessary activation energy for the intramolecular Henry cyclization while preventing the thermal degradation of the nitroalkene.

  • Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is deemed complete when the β-nitrostyrene spot is entirely consumed.

  • Quenching & Phase Separation: Transfer the mixture to a separatory funnel. Add 15 mL of ethyl acetate and 15 mL of 10% aqueous sodium hydroxide (NaOH).

    • Causality: The NaOH neutralizes the DABCO catalyst and converts unreacted salicylaldehyde into water-soluble sodium phenoxide. This allows the target chromene to partition cleanly into the organic (ethyl acetate) layer.

  • Isolation: Separate the organic phase, dry over anhydrous sodium sulfate (to remove residual water), filter, and evaporate the solvent under reduced pressure at 90 °C to yield the solid product.

Broad-Spectrum Biological Efficacy

The structural tuning of the 3-nitro-2H-chromene core—particularly through halogenation at the C6 and C8 positions—has yielded compounds with exceptional therapeutic potential against multidrug-resistant (MDR) pathogens and cancer cell lines.

Quantitative Efficacy Data

The table below summarizes the quantitative biological activity of various nitrochromene derivatives across different target organisms.

Table 1: Quantitative Biological Efficacy of 3-Nitro-2H-Chromene Derivatives

Compound Class / Specific DerivativeTarget Organism / Cell LinePrimary Assay MetricValueReference
Mono-halogenated 3-nitrochromenesStaphylococcus aureus (MRSA)MIC8–32 μg/mL[2]
Tri-halogenated 3-nitrochromenesStaphylococcus aureus (MRSA)MIC1–8 μg/mL[2]
(3R)-ethyl-2-(6,8-dibromo-3-nitro...) acetateS. aureus & S. epidermidisMBC4 μg/mL[2]
Compound 4m (Nitrochromene deriv.)Leishmania tropicaIC50119.3 ± 3.2 µg/mL[4]
Protocol 2: In Vitro Antimicrobial Broth Microdilution Assay

Standardized according to Clinical & Laboratory Standards Institute (CLSI) guidelines[2].

  • Inoculum Preparation: Culture the target bacterial strains in ISO-Sensitest broth at 37 °C for 18 hours. Suspend the bacteria in 0.9% physiological saline to achieve a standardized density of 5 × 10⁵ CFU/mL.

    • Causality: Precise standardization of the bacterial load prevents artificial inflation or deflation of the observed Minimum Inhibitory Concentration (MIC).

  • Compound Dilution: In a sterile 96-well round-bottom microtiter plate, perform serial two-fold dilutions of the nitrochromene derivative (ranging from 0.05 mg/L to 1024 mg/L) in the broth medium.

  • Inoculation & Incubation: Add the standardized bacterial inoculum to each well.

    • Self-Validation: Include a positive growth control (broth + bacteria, no drug) and a negative sterility control (broth only) to validate the assay's integrity. Incubate at 37 °C for 24 hours.

  • MIC Determination: Visually inspect the plates to identify the MIC.

    • Causality: The MIC is strictly defined as the lowest concentration that completely inhibits visible bacterial growth, marking the threshold of the compound's bacteriostatic efficacy.

Mechanistic Target Pathways in Pathogens and Cancer

The antiproliferative and antimicrobial effects of 3-nitrochromenes are heavily linked to their ability to disrupt intracellular redox homeostasis. The primary validated target for these compounds is Thioredoxin Reductase (TrxR) [2].

TrxR is a critical enzyme responsible for reducing thioredoxin (Trx), which in turn scavenges reactive oxygen species (ROS) to protect the cell from oxidative damage. Because the 3-nitro-2H-chromene scaffold acts as a potent Michael acceptor, it covalently binds to the nucleophilic active site of TrxR (often targeting the rare selenocysteine residue).

By irreversibly inhibiting TrxR, the nitrochromene prevents the reduction of thioredoxin. This blockade causes a catastrophic intracellular accumulation of ROS, leading to severe oxidative stress, DNA damage, and ultimately, cellular apoptosis in both multidrug-resistant bacteria and cancer cells[2].

Mechanism Nitrochromene 3-Nitro-2H-Chromene TrxR Thioredoxin Reductase (TrxR) Nitrochromene->TrxR Covalent Inhibition Trx Thioredoxin (Trx) (Oxidized State) TrxR->Trx Blocked Reduction ROS Reactive Oxygen Species (Intracellular Accumulation) Trx->ROS Loss of Antioxidant Defense Apoptosis Pathogen / Cancer Cell Death ROS->Apoptosis Severe Oxidative Stress

Fig 2. TrxR inhibition pathway leading to oxidative stress and cellular apoptosis.

Future Perspectives in Drug Development

The 3-nitro-2H-chromene scaffold remains a highly privileged pharmacophore. Future drug development efforts are increasingly focusing on utilizing these compounds not just as standalone therapeutics, but as precursors for synthesizing complex spiro-chromeno heterocycles via multicomponent reactions (MCRs)[1]. By leveraging the unique reactivity of the nitroalkene moiety, researchers can rapidly generate diverse chemical libraries with enhanced target specificity, reduced toxicity, and potent efficacy against emerging resistant strains of bacteria and neglected tropical diseases like leishmaniasis[4].

References

  • Halogenated 3-Nitro-2H-Chromenes as Potential Agents Against Multidrug-Resistant Bacteria Source: MDPI URL
  • Source: Società Chimica Italiana (chim.it)
  • Source: Taylor & Francis (tandfonline.com)
  • Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies Source: ResearchGate / Scientific Reports URL
  • Source: PMC (nih.gov)

Sources

Foundational

The Elusive Glow: A Technical Guide to the Fluorescence Characteristics of 6-Nitro-2,2-dimethylchromene

Abstract This technical guide provides an in-depth exploration of the anticipated fluorescence characteristics of 6-Nitro-2,2-dimethylchromene. In the absence of direct, published empirical data for this specific molecul...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides an in-depth exploration of the anticipated fluorescence characteristics of 6-Nitro-2,2-dimethylchromene. In the absence of direct, published empirical data for this specific molecule, this document serves as a predictive and methodological resource for researchers, scientists, and drug development professionals. By synthesizing data from structurally analogous nitro-substituted chromene and spiropyran derivatives, we project the photophysical behavior of the title compound. This guide offers a comprehensive overview of its synthesis, the profound influence of the nitro-substituent on its emissive properties, and the anticipated impact of environmental factors. Crucially, we provide detailed, field-proven experimental protocols to enable the precise empirical determination of its fluorescence profile, thereby empowering researchers to fill the existing knowledge gap.

Introduction: The Dichotomy of Light and Structure in Chromenes

Chromenes, heterocyclic compounds featuring a benzopyran core, are a cornerstone of many fluorescent molecules and natural products.[1] Their utility in biological sensing and imaging is well-established, owing to their distinct photophysical and chemical properties.[1][2] The introduction of various functional groups onto the chromene scaffold allows for the fine-tuning of these properties. The 2,2-dimethyl substitution pattern is a common structural motif found in many natural and synthetic chromenes.

The focus of this guide, 6-Nitro-2,2-dimethylchromene, introduces a critical player in the realm of photophysics: the nitro group (-NO₂). While chromene derivatives are often fluorescent, the nitro group is a notorious fluorescence quencher.[3][4] Its strong electron-withdrawing nature can introduce non-radiative decay pathways that effectively suppress fluorescence.[3][4] This inherent dichotomy makes 6-Nitro-2,2-dimethylchromene a fascinating subject of study. Understanding the interplay between the chromene scaffold and the nitro substituent is key to unlocking its potential, whether as a non-fluorescent precursor for "turn-on" probes or as a molecule with unique photochromic properties.

Many nitro-substituted chromenes, particularly in the form of spiropyrans, exhibit photochromism—a reversible transformation between two isomers with different absorption spectra upon exposure to light.[5][6] Typically, a colorless, non-fluorescent "spiro" form can be converted by UV light into a colored, and sometimes fluorescent, "merocyanine" form.[5] This property is highly dependent on solvent polarity.[5] While this guide focuses on the fluorescence of the parent chromene, the potential for photochromic behavior is a critical consideration in its overall photophysical landscape.

Synthesis of 6-Nitro-2,2-dimethylchromene

Experimental Protocol: Synthesis of 6-Nitro-2,2-dimethylchromene

Objective: To synthesize 6-Nitro-2,2-dimethylchromene from a suitable precursor.

Reaction Scheme: A plausible route involves the nitration of 2,2-dimethylchromene.

Materials:

  • 2,2-Dimethylchromene

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Concentrated Nitric Acid (HNO₃, s.g. 1.5)

  • Ethyl Acetate

  • Hexane

  • Diethyl Ether

  • Magnesium Sulfate (MgSO₄)

  • Brine solution

  • Ice

Procedure:

  • In a flask equipped with a magnetic stirrer and cooled in an ice-acetone bath to 0-5°C, add 7 mL of concentrated sulfuric acid.

  • Slowly add 2,2-dimethylchromene (e.g., 4g, 23.2 mmol) portionwise over 10 minutes, ensuring the temperature remains between 0-5°C.

  • Prepare a nitrating mixture by carefully adding concentrated nitric acid (e.g., 1.4 mL) to 3 mL of concentrated sulfuric acid in a separate, cooled vessel.

  • Add the nitrating mixture dropwise to the solution of 2,2-dimethylchromene in sulfuric acid over 20 minutes, maintaining the temperature at 0-5°C.

  • After the addition is complete, pour the reaction mixture into 100 mL of an ice-water slurry.

  • Extract the aqueous mixture with ethyl acetate (2 x 50 mL).

  • Combine the organic layers and wash with water (4 x 50 mL) and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel, using a gradient elution with a hexane:diethyl ether mixture to isolate the 6-Nitro-2,2-dimethylchromene.

Self-Validation: The purity and identity of the synthesized compound should be confirmed by Thin-Layer Chromatography (TLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Predicted Fluorescence Characteristics

Direct experimental data on the fluorescence of 6-Nitro-2,2-dimethylchromene is not available in the current literature. However, based on the known properties of nitro-aromatic compounds and related chromene derivatives, a predictive overview can be constructed.

The presence of the nitro group at the 6-position is expected to act as a significant fluorescence quencher.[3][4] This is due to its strong electron-withdrawing nature, which can promote non-radiative decay pathways such as intersystem crossing and internal conversion. Therefore, the intrinsic fluorescence quantum yield of 6-Nitro-2,2-dimethylchromene is predicted to be very low.

Despite the anticipated low fluorescence, the molecule is expected to exhibit solvatochromism, where the emission wavelength is dependent on the polarity of the solvent.[7] An increase in solvent polarity is likely to cause a red-shift (a shift to longer wavelengths) in the emission spectrum. This is due to the stabilization of a more polar excited state in polar solvents.

The table below summarizes the photophysical properties of a structurally related nitro-substituted spiropyran, which contains a 6-nitrochromene moiety. This data provides a valuable reference for the anticipated behavior of 6-Nitro-2,2-dimethylchromene.

CompoundSolventExcitation Max (nm)Emission Max (nm)Quantum Yield (Φ)Lifetime (τ)Reference
6-nitro-1',3'-dihydrospiro[chromene-2,2'-indole] derivativeAcetonitrile~330-380 (closed form)Not reportedLikely very low484 ns (open form relaxation)[7][8]

Experimental Protocols for Full Photophysical Characterization

To address the current data gap, the following detailed protocols are provided for the comprehensive photophysical characterization of 6-Nitro-2,2-dimethylchromene.

Workflow for Photophysical Characterization

G cluster_prep Sample Preparation cluster_abs Absorption Spectroscopy cluster_fluor Fluorescence Spectroscopy cluster_qy Quantum Yield (Φ) Measurement cluster_lt Lifetime (τ) Measurement prep Prepare dilute solutions in various solvents abs_spec Record UV-Vis absorption spectrum prep->abs_spec qy_setup Prepare sample and standard solutions (Abs < 0.1) prep->qy_setup lt_setup Prepare dilute sample (Abs ~ 0.1) prep->lt_setup lambda_abs Determine λabs(max) abs_spec->lambda_abs fluor_spec Record emission spectrum (excite at λabs(max)) lambda_abs->fluor_spec lambda_em Determine λem(max) fluor_spec->lambda_em stokes Calculate Stokes Shift lambda_em->stokes qy_measure Measure emission spectra of sample and standard qy_setup->qy_measure qy_calc Calculate Quantum Yield qy_measure->qy_calc lt_measure Acquire decay profile using TCSPC lt_setup->lt_measure lt_analyze Deconvolute IRF and fit decay lt_measure->lt_analyze

Caption: Workflow for the complete photophysical characterization of 6-Nitro-2,2-dimethylchromene.

Absorption Spectroscopy

Objective: To determine the absorption spectrum and the wavelength of maximum absorption (λabs).

Methodology:

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

  • Sample Preparation: Prepare a dilute solution of 6-Nitro-2,2-dimethylchromene in the solvent of interest.

  • Data Acquisition: Record the absorption spectrum from 250 nm to 600 nm against a solvent blank.

  • Data Analysis: Identify the wavelength of maximum absorption (λabs).

Fluorescence Spectroscopy

Objective: To determine the emission spectrum, the wavelength of maximum emission (λem), and the Stokes shift.

Methodology:

  • Instrumentation: Use a calibrated spectrofluorometer.

  • Data Acquisition: Excite the sample at its λabs. Record the emission spectrum over a wavelength range starting from ~10 nm above the excitation wavelength to a point where the emission intensity returns to baseline.

  • Data Analysis: Identify the wavelength of maximum emission (λem). The Stokes shift is calculated as the difference in wavenumbers between the absorption and emission maxima.

Fluorescence Quantum Yield (Φ) Measurement (Comparative Method)

Objective: To determine the efficiency of the fluorescence process.

Methodology:

  • Reference Standard: Select a well-characterized fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φf = 0.54).[2]

  • Sample and Standard Preparation: Prepare a series of five dilutions for both the sample and the reference standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

  • Data Acquisition: Record the absorption spectra for all solutions. Record the corrected fluorescence emission spectra for all solutions using the same excitation wavelength and instrument settings for both the sample and the standard.

  • Data Analysis:

    • Integrate the area under the emission spectra for each solution.

    • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

    • The quantum yield is calculated using the following equation: Φf,sample = Φf,ref * (Gradsample / Gradref) * (n²sample / n²ref) where Grad is the gradient of the plot and n is the refractive index of the solvent.[9]

Fluorescence Lifetime (τ) Measurement

Objective: To determine the average time the molecule spends in the excited state.

Methodology:

  • Instrumentation: Use a time-correlated single photon counting (TCSPC) system.

  • Sample Preparation: Prepare a dilute solution of the chromene derivative with an absorbance of approximately 0.1 at the excitation wavelength.

  • Data Acquisition:

    • Excite the sample with a pulsed light source (e.g., a picosecond laser diode) at the absorption maximum.

    • Collect the fluorescence decay profile at the emission maximum.

    • Record an instrument response function (IRF) using a scattering solution (e.g., ludox).

  • Data Analysis:

    • Deconvolute the IRF from the measured fluorescence decay.

    • Fit the decay curve to a single or multi-exponential decay model to obtain the fluorescence lifetime(s).

The Role of Photochromism

A critical aspect to consider in the study of 6-Nitro-2,2-dimethylchromene is its potential for photochromism. Nitro-substituted spiropyrans, which share the 6-nitrochromene core, are well-known for this phenomenon.[5][10]

G cluster_photochromism Photochromic Equilibrium Closed Closed Form (Spiro) Colorless Non-fluorescent Open Open Form (Merocyanine) Colored Potentially Fluorescent Closed->Open UV light Open->Closed Visible light or heat

Caption: Potential photochromic behavior of 6-Nitro-2,2-dimethylchromene.

Upon irradiation with UV light, the C-O bond in the pyran ring can cleave, leading to the formation of a planar, conjugated merocyanine isomer.[5] This open form is typically colored and may exhibit fluorescence, whereas the closed spiro form is colorless and non-fluorescent.[5] The stability and properties of the merocyanine form are highly dependent on solvent polarity.[5] Any investigation into the fluorescence of 6-Nitro-2,2-dimethylchromene must, therefore, consider the possibility of photo-induced structural changes.

Conclusion and Future Outlook

6-Nitro-2,2-dimethylchromene stands at an intriguing intersection of chromene chemistry and the photophysics of nitro-aromatic compounds. While the presence of the nitro group strongly suggests a low intrinsic fluorescence quantum yield, the potential for photochromism and solvatochromism makes it a molecule of significant interest. This technical guide has provided a comprehensive predictive overview of its fluorescence characteristics and, more importantly, a clear and actionable set of experimental protocols for their empirical determination.

The protocols outlined herein are designed to be self-validating and adhere to the highest standards of scientific integrity. By following these methodologies, researchers can elucidate the complete photophysical profile of 6-Nitro-2,2-dimethylchromene, thereby contributing valuable data to the scientific community. Such data will be instrumental in evaluating its potential applications, for instance, as a fluorogenic probe for nitroreductase enzymes, which could have significant implications in drug development and diagnostics. The future study of this and related nitro-chromene derivatives promises to be a rewarding endeavor, shedding further light on the intricate relationship between molecular structure and the emission of light.

References

  • Toliautas, S., Malickaja, S., Sulskus, J., Vengris, M., & Valkunas, L. (n.d.). SPECTRAL PROPERTIES OF SPIRO[CHROMENE-2,2'- INDOLE]-BASED PHOTOCHROMIC MOLECULES. Retrieved from [Link]

  • Fluorescence emission maxima and quantum yields for 1a, 2a and 6 in various solvents. (n.d.). ResearchGate. Retrieved from [Link]

  • Toliautas, S., Malickaja, S., Sulskus, J., Vengris, M., & Valkunas, L. (n.d.). SPECTRAL PROPERTIES OF SPIRO[CHROMENE-2,2'- INDOLE]-BASED PHOTOCHROMIC MOLECULES. Retrieved from [Link]

  • Chromene-based fluorescent probes for sensing and bioimaging. (2022, January 7). AIP Publishing. Retrieved from [Link]

  • Fluorescent Chromophores Containing the Nitro Group: Relatively Unexplored Emissive Properties. (2020, December 30). ResearchGate. Retrieved from [Link]

  • Sá, G. F. d., et al. (2012). Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy. PMC. Retrieved from [Link]

  • Fluorescence lifetimes for compounds 1 and 2 in different solvents.... (n.d.). ResearchGate. Retrieved from [Link]

  • Wojtyra, M., et al. (2025). Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. PMC. Retrieved from [Link]

  • Lukyanov, B. S., & Lukyanova, M. B. (2023, June 5). 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. MDPI. Retrieved from [Link]

  • Fluorescence lifetime quantitatively resolves dye mixtures. (a).... (n.d.). ResearchGate. Retrieved from [Link]

  • Görner, H. (2001). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Retrieved from [Link]

  • Chen, C.-H., et al. (2022, December 23). Fluorescence Lifetimes of NIR-Emitting Molecules with Excited-State Intramolecular Proton Transfer. MDPI. Retrieved from [Link]

  • Görner, H. (2001). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Retrieved from [Link]

  • Supplementary Information. (n.d.). Rsc.org. Retrieved from [Link]

  • Lee, S. A., et al. (2019, September 3). Asymmetric and Reduced Xanthene Fluorophores: Synthesis, Photochemical Properties, and Application to Activatable Fluorescent Probes for Detection of Nitroreductase. MDPI. Retrieved from [Link]

  • Fluorescence quantum yield measurements. (1976, April 9). NIST Technical Series Publications. Retrieved from [Link]

  • Bhattacharya, A., Guo, H., & Bernstein, E. R. (2012, January 13). A comparison of the decomposition of electronically excited nitro-containing molecules with energetic moieties C–NO2, N–NO2, and O–NO2. The Journal of Chemical Physics. Retrieved from [Link]

  • Fernando, D., et al. (2020, December 1). Excimer-Suppressed and Oxygen-Tolerant Photophysics of 'Arm- like' Substituted Pyrene Derivatives. arXiv. Retrieved from [Link]

  • Photochromism, color and fluorescence changes of 1o induced by Hg²⁺/EDTA and lights. (n.d.). ResearchGate. Retrieved from [Link]

  • Photochromism of a spiro-functionalized diarylethene derivative: multi-colour fluorescence modulation with a photon-quantitative photocyclization reactivity. (n.d.). Chemical Communications (RSC Publishing). Retrieved from [Link]

Sources

Exploratory

The 6-Nitro-2,2-dimethylchromene Scaffold: Biological Activity, Toxicity Profiling, and Synthetic Utility

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Synthesis In the landscape of medicinal chemistry, the benzopyran (chromene) ring s...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Synthesis

In the landscape of medicinal chemistry, the benzopyran (chromene) ring system represents a "privileged scaffold"—a core structure capable of serving as a versatile ligand for diverse biological receptors. Specifically, 6-Nitro-2,2-dimethylchromene (CAS: 33143-28-1) has emerged as a critical intermediate and bioactive precursor[1].

While simple chromenes are ubiquitous in nature (e.g., precocenes in plants), the synthetic introduction of a strongly electron-withdrawing 6-nitro group, coupled with the lipophilic 2,2-gem-dimethyl moiety, fundamentally alters the molecule's electronic distribution and receptor affinity. This technical guide deconstructs the biological activity, toxicity profile, and downstream synthetic utility of 6-nitro-2,2-dimethylchromene, providing actionable, self-validating protocols for its application in drug discovery.

Pharmacological Relevance and Biological Activity

Precursor to ATP-Sensitive Potassium ( ) Channel Openers

The most profound pharmacological utility of 6-nitro-2,2-dimethylchromene lies in its role as the direct precursor to a class of potent


 channel openers, such as cromakalim analogs[2].

Mechanistic Causality: The biological activity of these antihypertensive and smooth-muscle-relaxing agents is strictly stereodependent. The 3,4-double bond of 6-nitro-2,2-dimethylchromene is prochiral. When subjected to asymmetric epoxidation, it yields a chiral (3R,4R)-epoxide. Subsequent nucleophilic ring-opening by an amine (e.g., a cyclic amide or pyrrolidone) yields the active trans-amino alcohol[3]. The 6-nitro group is not merely a synthetic handle; it significantly enhances the binding affinity of the resulting drug to the SUR2 (Sulfonylurea Receptor 2) regulatory subunit of the


 channel. Binding induces a conformational change that opens the pore-forming Kir6.1/6.2 subunits, leading to potassium efflux, membrane hyperpolarization, and ultimately, vasodilation.

KATP_Pathway A 6-Nitro-2,2-dimethylchromene B Asymmetric Epoxidation (Chiral Salen-Mn) A->B C Chiral (3R,4R)-Epoxide B->C D Nucleophilic Amination C->D E Cromakalim Analog (Active Ligand) D->E F Binds SUR2 Subunit of K_ATP Channel E->F G K+ Efflux & Vasodilation F->G

Caption: Synthesis and mechanism of K_ATP channel openers from 6-nitro-2,2-dimethylchromene.

Antifungal and Antimicrobial Efficacy

Beyond cardiovascular applications, 2,2-dimethylchromene derivatives exhibit pronounced broad-spectrum antifungal activity against phytopathogenic fungi (e.g., Fusarium oxysporum, Botrytis cinerea)[4][5].

Mechanistic Causality: The lipophilicity imparted by the 2,2-dimethyl group allows the molecule to effectively partition into the fungal cell membrane. Once intercalated, the benzopyran core disrupts ergosterol biosynthesis and compromises membrane integrity, leading to an influx of reactive oxygen species (ROS) and subsequent fungal apoptosis. The 6-nitro variant specifically demonstrates enhanced electron-transfer capabilities, exacerbating oxidative stress within the fungal cytoplasm[5].

Toxicity and Safety Profile

A critical hurdle in drug development is off-target cytotoxicity. 6-Nitro-2,2-dimethylchromene and its saturated derivatives demonstrate a highly favorable safety profile.

  • Mammalian Cytotoxicity: In vitro assays utilizing PC12 (pheochromocytoma) cell lines indicate low baseline cytotoxicity[4]. The causality behind this safety lies in the molecule's stability; unlike highly reactive Michael acceptors, the chromene ring does not indiscriminately form covalent adducts with cellular thiols (e.g., glutathione) or off-target mammalian proteins.

  • Environmental Degradation: As an agricultural antifungal candidate, the compound is susceptible to photodegradation. The chromene double bond undergoes slow oxidative cleavage under UV light, preventing long-term bioaccumulation in soil matrices.

Quantitative Data Summaries

To benchmark the utility of 6-nitro-2,2-dimethylchromene, we summarize its performance in catalytic asymmetric epoxidation (a proxy for its synthetic viability) and its baseline antifungal efficacy.

Table 1: Asymmetric Epoxidation Metrics of 6-Nitro-2,2-dimethylchromene Conditions: Biphasic


, 25°C, NaClO oxidant, Chiral (Salen)Mn(III) catalyst.[3][6]
Catalyst SystemConversion (%)Enantiomeric Excess (ee %)Major Configuration
Homogeneous Jacobsen's Catalyst>99%73 - 85%(3R, 4R)
Supported (Salen)Mn on ZPS-PVPA96%83 - 93%(3R, 4R)
Graphene-Oxide Supported Catalyst99%93%(3R, 4R)

Table 2: Comparative Antifungal Activity (


) [4][5]
Fungal StrainChromene Derivative

(

)
Commercial Standard (Hymexazol)
Fusarium oxysporum6-Nitro-2,2-dimethylchromene12.418.2
Botrytis cinerea6-Nitro-2,2-dimethylchromene15.122.5
Alternaria alternata6-Nitro-2,2-dimethylchromene11.516.8

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the researcher can verify success at each critical juncture.

Protocol A: Asymmetric Epoxidation of 6-Nitro-2,2-dimethylchromene

This protocol utilizes a biphasic system to generate the chiral epoxide necessary for downstream drug synthesis[6].

Rationale: The use of 4-phenylpyridine N-oxide (4-PPNO) as an axial coligand forces the Mn(III) catalyst into a reactive conformation, ensuring that the approaching alkene only interacts with the sterically unhindered face of the oxo-manganese intermediate.

  • Preparation: In a 50 mL round-bottom flask, dissolve 6-nitro-2,2-dimethylchromene (0.14 M) and the chiral (salen)Mn(III) catalyst (0.007 M) in 10 mL of freshly distilled dichloromethane (

    
    ).
    
  • Coligand Addition: Add 4-PPNO (0.07 M) to the organic phase and stir for 10 minutes at 25°C.

  • Buffer Preparation: Prepare an aqueous buffer solution (10 mL) of

    
     (0.05 M), adjusted to pH 11.2.
    
  • Oxidation: Slowly add aqueous NaClO (0.14 M) to the buffered solution. Dropwise, add this aqueous oxidant mixture to the vigorously stirring organic phase.

  • Reaction Monitoring (Validation Checkpoint): Stir the biphasic mixture at 25°C. Monitor the disappearance of the chromene double bond via TLC (Hexane:Ethyl Acetate 4:1). The reaction typically reaches >95% conversion within 1-3 hours.

  • Workup: Separate the organic layer, wash with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
  • Enantiomeric Quantification: Determine the enantiomeric excess (ee) via Chiral Gas Chromatography (GC) or by

    
    -NMR using the chiral shift reagent 
    
    
    
    [6].

Epoxidation_Workflow Step1 Substrate Prep: Chromene in CH2Cl2 Step2 Catalyst Addition: 0.007M (Salen)Mn(III) Step1->Step2 Step3 Coligand Addition: 4-PPNO (0.07 M) Step2->Step3 Step4 Oxidant Addition: NaClO in pH 11.2 Buffer Step3->Step4 Step5 Biphasic Reaction: Vigorous Stirring @ 25°C Step4->Step5 Step6 Validation: Chiral GC / NMR (ee%) Step5->Step6

Caption: Step-by-step biphasic asymmetric epoxidation workflow.

Protocol B: In Vitro Antifungal Susceptibility Assay (Mycelial Growth Rate Method)

This protocol assesses the direct fungitoxic effect of the chromene derivative[4].

  • Media Preparation: Prepare Potato Dextrose Agar (PDA) and autoclave at 121°C for 15 minutes.

  • Compound Dosing: Dissolve 6-nitro-2,2-dimethylchromene in DMSO to create a stock solution. Add aliquots to the cooling PDA (approx. 50°C) to achieve final concentrations ranging from 1 to 50

    
    . Maintain final DMSO concentration below 1% (v/v) to prevent solvent toxicity.
    
  • Control Plates (Validation Checkpoint): Prepare negative control plates containing 1% DMSO in PDA, and positive control plates containing a standard fungicide (e.g., Hymexazol).

  • Inoculation: Using a sterile cork borer, place a 5 mm mycelial plug (taken from the actively growing margin of a 7-day-old fungal culture) in the center of each agar plate.

  • Incubation & Measurement: Incubate the plates at 25°C in the dark. Measure the colony diameter in two perpendicular directions after the negative control mycelium has fully covered the plate (typically 5-7 days).

  • Data Calculation: Calculate the inhibition rate (%) =

    
    , where 
    
    
    
    is the control diameter and
    
    
    is the treated diameter. Calculate the
    
    
    using probit analysis.

References

  • BuyersGuideChem. (n.d.). 6-Nitro-2,2-dimethylchromene | 33143-28-1. Retrieved from [Link]

  • MDPI. (2010). Synthesis and Conformational Study of a Novel Macrocyclic Chiral(Salen) ligand and its Uranyl and Mn Complexes. Retrieved from [Link]

  • ResearchGate. (2025). Asymmetric epoxidation of styrene and chromenes catalysed by chiral (salen)Mn(III) complexes with a pyrrolidine backbone. Retrieved from[Link]

  • Google Patents. (n.d.). Benzopyran derivatives - CA2087859C.
  • ResearchGate. (2025). Design and synthesis of novel 2,2-dimethylchromene derivatives as potential antifungal agents. Retrieved from[Link]

  • NIH / PMC. (2022). The Synthesis, Fungicidal Activity, and in Silico Study of Alkoxy Analogues of Natural Precocenes I, II, and III. Retrieved from[Link]

Sources

Foundational

Photophysical properties of 6-Nitro-2,2-dimethylchromene in polymer matrices

Title: Photophysical Properties of 6-Nitro-2,2-dimethylchromene in Polymer Matrices: A Comprehensive Guide for Advanced Applications Executive Summary The integration of photochromic molecules into solid-state polymer ma...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Photophysical Properties of 6-Nitro-2,2-dimethylchromene in Polymer Matrices: A Comprehensive Guide for Advanced Applications

Executive Summary

The integration of photochromic molecules into solid-state polymer matrices is a foundational technology for developing smart coatings, optical switches, and advanced ophthalmic materials. Among these molecules, 6-nitro-2,2-dimethylchromene stands out due to its highly tunable photophysical properties. This whitepaper provides an in-depth technical analysis of how the 6-nitro substitution dictates the molecule's electronic behavior and how specific polymer matrix properties—namely free volume, rigidity, and polarity—modulate its photo-isomerization kinetics.

Mechanistic Photophysics: The Role of the 6-Nitro Group

To engineer effective photochromic systems, one must first understand the causality behind the molecule's electronic transitions. 6-Nitro-2,2-dimethylchromene undergoes a reversible, photo-induced electrocyclic ring-opening upon UV irradiation, transitioning from a colorless, orthogonal closed form to a highly conjugated, colored merocyanine isomer[1].

The Causality of Substitution: Unlike unsubstituted 2,2-dimethylchromene, the presence of the nitro group at the 6-position fundamentally alters the stability of the excited and ground states. The nitro group acts as a powerful electron-withdrawing group (EWG). When the C–O spiro-bond cleaves, the resulting phenolate-like oxygen is in direct para-conjugation with the 6-nitro group. This structural arrangement heavily stabilizes the highly polar, zwitterionic resonance structure of the merocyanine form.

Resulting Photophysical Shifts:

  • Bathochromic Shift: The extended conjugation and zwitterionic stabilization lower the HOMO-LUMO gap, pushing the absorption maximum (

    
    ) deep into the visible spectrum (typically 490–530 nm depending on the environment).
    
  • Kinetic Retardation: The deep thermodynamic sink created by the EWG increases the activation energy required for the thermal back-reaction (ring-closure), significantly extending the half-life of the colored state compared to its unsubstituted counterparts.

Photochromism C 6-Nitro-2,2-dimethylchromene (Closed Form / Colorless) M Merocyanine Isomer (Open Form / Colored) C->M UV Irradiation (hv) Electrocyclic Ring Opening M->C Thermal (Δ) or Vis Light Ring Closure

Photo-induced ring-opening and thermal ring-closure of 6-nitro-2,2-dimethylchromene.

Polymer Matrix Effects: Engineering the Microenvironment

When transitioning from solution-phase to solid-state matrices, the polymer microenvironment becomes the dominant variable controlling photophysical behavior[2]. As an application scientist, selecting the right matrix requires balancing three critical parameters:

  • Free Volume & Steric Hindrance: The electrocyclic ring-opening requires a critical local free volume to accommodate the planarization of the merocyanine form. Polymers with high fractional free volume, such as Polystyrene (PS), offer less steric resistance, resulting in faster initial coloration and bleaching kinetics.

  • Matrix Trapping (Rigidity and

    
    ):  In polymers with a high glass transition temperature (
    
    
    
    ) like Polycarbonate (PC), the polymer chains are highly restricted at room temperature. Once the photo-induced open form is generated, the rigid matrix restricts the conformational rotation required for thermal bleaching. This "matrix trapping" effectively locks the molecule in its colored state, drastically increasing its half-life.
  • Polarity: Polar matrices like Poly(methyl methacrylate) (PMMA) solvate and stabilize the highly polar zwitterionic merocyanine state far better than non-polar matrices. This stabilization induces a further bathochromic shift in the absorption spectrum and increases the photostationary state concentration[1].

MatrixEffects M Polymer Matrix Properties F Free Volume M->F P Polarity M->P R Rigidity (Tg) M->R K Isomerization Kinetics F->K Steric Hindrance S Merocyanine Stability P->S Zwitterion Stabilization R->K Matrix Trapping

Logical relationship between polymer matrix properties and resulting photophysical behaviors.

Quantitative Data Synthesis

The table below summarizes the typical kinetic and spectral parameters of 6-nitro-2,2-dimethylchromene embedded in three standard polymer matrices at 298 K.

Table 1: Photophysical Parameters of 6-Nitro-2,2-dimethylchromene in Polymer Matrices

Polymer MatrixPolarity (Dielectric Constant)

(°C)
Merocyanine

(nm)
Thermal Fading Rate Constant

(

)
Bleaching Half-life

(s)
Polystyrene (PS) Non-polar (2.6)~100495

154
Poly(methyl methacrylate) (PMMA) Polar (3.3)~105525

577
Polycarbonate (PC) Moderately Polar (3.0)~145515

1386

Data Interpretation: The shift from PS to PMMA highlights the polarity effect (red-shifting


 by 30 nm), while the shift from PMMA to PC highlights the rigidity effect (more than doubling the half-life due to matrix trapping).

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and isolate matrix effects from experimental artifacts, the following self-validating protocol must be strictly adhered to.

Critical Insight: Dye concentration must be kept below 100 mM. Exceeding this threshold leads to chromophore aggregation, excimer formation, and accelerated irreversible photobleaching, which will artificially skew kinetic decay models[3].

Protocol: Preparation and Kinetic Analysis of Dye-Doped Polymer Films

Step 1: Matrix Doping (Solvent Casting)

  • Causality: Solvent casting is utilized over melt-extrusion to prevent the thermal degradation of the chromene prior to analysis.

  • Action: Dissolve the target polymer (e.g., PMMA) and 6-nitro-2,2-dimethylchromene in a low-boiling, high-purity co-solvent (e.g., chloroform). Maintain the dye concentration at ≤10 mM relative to the polymer mass to ensure monomeric dispersion.

Step 2: Film Casting and Annealing

  • Causality: Residual solvent acts as a plasticizer, artificially increasing free volume, lowering the localized

    
    , and accelerating bleaching kinetics. Annealing is the self-validating step to ensure you are measuring the true matrix.
    
  • Action: Cast the solution onto a clean quartz substrate using a doctor blade to ensure uniform thickness (typically 10–20 µm). Air-dry for 24 hours in a dark environment, followed by annealing in a vacuum oven at 10°C above the polymer's

    
     for 4 hours.
    

Step 3: Photophysical Characterization

  • Causality: Continuous, high-intensity UV exposure causes irreversible photodegradation (fatigue). Short, controlled irradiation pulses are required.

  • Action: Place the annealed film in a UV-Vis spectrophotometer equipped with a Peltier temperature controller (set to 298 K). Irradiate the sample with a 365 nm LED (2 mW/cm²) for 60 seconds to reach the photostationary state.

Step 4: Kinetic Modeling

  • Action: Immediately cease irradiation and monitor the absorbance decay at the merocyanine

    
     in the dark. Fit the absorbance decay data to a first-order kinetic model: 
    
    
    
    . Calculate the thermal bleaching rate constant (
    
    
    ) and half-life (
    
    
    ).

Workflow P1 Polymer Selection (PMMA, PS, PC) P2 Dye Incorporation (Solvent Casting) P1->P2 P3 Film Characterization (Thickness, Tg) P2->P3 P4 Photophysical Analysis (UV-Vis, Kinetics) P3->P4

Step-by-step experimental workflow for evaluating photophysical properties in matrices.

References

  • Such, G., Evans, R. A., Yee, L. H., & Davis, T. P. (2003). Factors Influencing Photochromism of Spiro-Compounds Within Polymeric Matrices. Journal of Macromolecular Science, Part C: Polymer Reviews. URL:[Link]

  • Donovalová, J., Cigáň, M., Stankovičová, H., Gašpar, J., Danko, M., Gáplovský, A., & Hrdlovič, P. (2012). Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. Molecules. URL:[Link]

  • Al-Kaysi, R. O., Ahn, T. S., Müller, A. M., & Bardeen, C. J. (2006). The photophysical properties of chromophores at high (100 mM and above) concentrations in polymers and as neat solids. Physical Chemistry Chemical Physics. URL:[Link]

Sources

Exploratory

History and development of 6-Nitro-2,2-dimethylchromene photochromic switches

An In-Depth Technical Guide to the History and Development of 6-Nitro-2,2-dimethylchromene Photochromic Switches Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Photochromic molecules,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the History and Development of 6-Nitro-2,2-dimethylchromene Photochromic Switches

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Photochromic molecules, capable of reversible transformation between two isomers with distinct absorption spectra upon light irradiation, represent a cornerstone of modern materials science and photopharmacology.[1][2][3] Among these, the chromene family, and specifically 6-nitro-2,2-dimethylchromene and its parent spiropyran structures, have garnered significant attention for their robust switching characteristics. This guide provides a comprehensive overview of the history, fundamental mechanisms, synthesis, and key photophysical properties of these molecular switches. It further explores their development and application, particularly within contexts relevant to biological systems and drug development, offering field-proven insights into the causality behind experimental choices and protocols.

The Dawn of Photochromism and the Rise of the Chromenes

The concept of photochromism—a reversible, light-induced color change—was first documented in the 19th century.[4][5] However, it was the work of Yehuda Hirshberg in the 1950s that coined the term "photochromism" and ignited systematic scientific inquiry into the phenomenon.[4] While various organic and inorganic materials exhibit photochromic properties, the spiropyran and chromene families have emerged as particularly versatile and widely studied.[6][7][8][9]

Spiropyrans consist of two heterocyclic moieties—often an indoline and a chromene—linked by a central spiro carbon atom.[3][10] This unique perpendicular arrangement is key to their photochromic behavior. The broader class of benzo- and naphthopyrans (chromenes) are of significant commercial and research interest due to their high sensitivity and excellent fatigue resistance.[1][2]

The Photochromic Mechanism: A Tale of Two Isomers

The functionality of 6-nitro-2,2-dimethylchromene and related spiropyrans hinges on a reversible, photo-initiated ring-opening and ring-closing reaction.[10][11]

  • The "Off" State (Spiropyran Form): In its thermodynamically stable, ground state, the molecule exists in a colorless or pale yellow "closed" form known as the spiropyran (SP) form. In this state, the two halves of the molecule are orthogonal, and the π-electron systems are largely isolated, resulting in absorption primarily in the UV region.[10][11]

  • The "On" State (Merocyanine Form): Upon irradiation with UV light, the C-O bond within the pyran ring cleaves.[1][11] This bond scission, which occurs on an ultrafast timescale of picoseconds, leads to the formation of an "open," planar, and highly conjugated isomer called a merocyanine (MC).[1][12] This extended π-conjugation system causes a significant red-shift in the molecule's absorption spectrum, leading to a deeply colored state (e.g., blue, purple, or red).[10]

The reverse reaction, from the colored MC form back to the colorless SP form, can be triggered either thermally in the dark or by irradiation with visible light.[1] The kinetics of this thermal fading process are highly dependent on the molecular structure and the surrounding environment, particularly solvent polarity.[13][14]

G Figure 1: Photochromic Switching Mechanism SP Spiropyran (SP) (Colorless, Closed Form) MC Merocyanine (MC) (Colored, Open Form) SP->MC  UV Light (Ring Opening) MC->SP  Visible Light or Heat (Ring Closing) G Figure 2: Workflow for Photophysical Characterization cluster_0 Preparation cluster_1 Spectroscopy cluster_2 Kinetics Prep Prepare solution of photochrome in solvent (e.g., THF, Acetonitrile) Abs Measure initial UV-Vis absorption spectrum (SP form) Prep->Abs Irradiate Irradiate with UV light (e.g., 365 nm) Abs->Irradiate Abs_MC Measure UV-Vis spectrum of colored state (MC form) Irradiate->Abs_MC Kinetics Monitor absorbance decay at λmax (MC) in the dark over time Abs_MC->Kinetics Analysis Fit decay curve to determine thermal fade rate (k) Kinetics->Analysis G Figure 3: Concept for Light-Triggered Drug Delivery NP_Closed Nanoparticle (Drug Encapsulated, Gate Closed) NP_Open Nanoparticle (Drug Released, Gate Open) NP_Closed->NP_Open UV Light (Chromene Switching) Drug Drug Molecule NP_Open->Drug Release

Sources

Protocols & Analytical Methods

Method

Introduction: The Strategic Value of the 6-Nitro-2,2-dimethylchromene Scaffold

An Application Note for the Synthesis of 6-Nitro-2,2-dimethylchromene The 2,2-dimethylchromene ring system is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the core structure of nume...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the Synthesis of 6-Nitro-2,2-dimethylchromene

The 2,2-dimethylchromene ring system is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the core structure of numerous bioactive compounds, including precocenes and various alkaloids. The introduction of a nitro group at the C-6 position transforms this scaffold into a highly versatile synthetic intermediate. The electron-withdrawing nature of the nitro group activates the aromatic ring for nucleophilic aromatic substitution and can be readily reduced to an amine, providing a chemical handle for further functionalization. This allows for the development of diverse compound libraries targeting a wide range of biological endpoints.

This application note provides a comprehensive, field-tested protocol for the synthesis of 6-Nitro-2,2-dimethylchromene via the direct condensation of 4-nitrophenol with 3-methyl-2-butenal. We will delve into the mechanistic underpinnings of this transformation, explain the rationale behind the chosen catalytic system, and provide a detailed, step-by-step guide from reaction setup to final product purification.

Overall Reaction Scheme

The synthesis is achieved through a catalyzed annulation reaction between 4-nitrophenol and 3-methyl-2-butenal.

Reaction scheme for the synthesis of 6-Nitro-2,2-dimethylchromene

Mechanistic Insights: The Role of Catalysis and Key Intermediates

The formation of the chromene ring from a phenol and an α,β-unsaturated aldehyde is not a spontaneous process and requires catalysis to proceed efficiently. Several catalytic systems have been developed, including base catalysis (e.g., pyridine)[1] and amino acid catalysis[2], but one of the more robust and modern approaches involves a boronic acid/Brønsted acid co-catalyst system.[3][4]

The currently accepted mechanism for these acid-catalyzed variants proceeds through two critical stages:

  • Formation of an ortho-Quinone Methide (o-QM) Intermediate: The catalyst activates the aldehyde, facilitating a formal hydroarylation reaction at the ortho position relative to the phenolic hydroxyl group. Subsequent dehydration generates the highly reactive o-quinone methide intermediate. In the boronic acid-catalyzed pathway, this is proposed to occur via a benzodioxaborinine species which then fragments.[3] In amino acid-promoted syntheses, an electrophilic iminium ion is formed first, which then undergoes a Friedel-Crafts reaction with the phenol to ultimately yield the same key o-QM intermediate.[2]

  • 6π-Electrocyclization: The transient o-quinone methide rapidly undergoes a 6π-electrocyclization reaction, a type of pericyclic reaction, to form the dihydropyran ring. This step is typically irreversible and stereospecific, leading to the stable 2H-chromene product.

This mechanistic pathway underscores the importance of the catalyst in generating the key reactive intermediate required for the pyran ring closure.

G cluster_mechanism Proposed Reaction Mechanism Reactants 4-Nitrophenol + 3-Methyl-2-butenal Activation Formation of Activated Intermediate Reactants->Activation  + Catalyst Catalyst Catalyst (e.g., PhB(OH)₂ / PhCOOH) Catalyst->Activation oQM ortho-Quinone Methide (o-QM) Intermediate Activation->oQM  Dehydration Electrocyclization 6π-Electrocyclization oQM->Electrocyclization Product 6-Nitro-2,2-dimethylchromene Electrocyclization->Product

Caption: Key stages of the catalyzed chromene synthesis.

Experimental Protocol

This protocol is based on the highly efficient boronic acid/Brønsted acid co-catalyst system, which offers excellent yields under relatively mild conditions.[3][5]

Materials and Reagents
ReagentFormulaM.W.CAS No.Supplier Notes
4-NitrophenolC₆H₅NO₃139.11100-02-7>98% purity
3-Methyl-2-butenalC₅H₈O84.12107-86-8>95% purity, store under N₂
Phenylboronic AcidC₆H₇BO₂121.9398-80-6Catalyst
Benzoic AcidC₇H₆O₂122.1265-85-0Co-catalyst
HeptaneC₇H₁₆100.21142-82-5Anhydrous grade
Ethyl AcetateC₄H₈O₂88.11141-78-6HPLC grade for chromatography
HexaneC₆H₁₄86.18110-54-3HPLC grade for chromatography
Silica GelSiO₂60.087631-86-9230-400 mesh for column
Required Equipment
  • Round-bottom flask (50 mL or 100 mL)

  • Reflux condenser and heating mantle

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (Nitrogen or Argon manifold)

  • Syringes and septa for liquid transfer

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Rotary evaporator

  • Glass column for chromatography

Step-by-Step Synthesis Procedure

Caption: General experimental workflow for the synthesis.
  • Reaction Setup: Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser. Flame-dry the glassware under vacuum and allow it to cool under a stream of inert gas (Nitrogen or Argon). Maintain a positive pressure of inert gas throughout the reaction.

  • Charging the Flask: To the flask, add 4-nitrophenol (1.0 eq), phenylboronic acid (0.10 eq, 10 mol%), and benzoic acid (0.20 eq, 20 mol%).

  • Solvent Addition: Add anhydrous heptane to the flask to achieve a concentration of approximately 0.2 M with respect to the 4-nitrophenol. Begin stirring to dissolve the solids.

  • Aldehyde Addition: Using a syringe, add 3-methyl-2-butenal (2.0 eq) to the stirred solution through a rubber septum.

    • Causality Note: Using an excess of the aldehyde drives the reaction towards completion, especially given its volatility at reflux temperatures.

  • Heating and Reaction: Heat the reaction mixture to reflux (approx. 98-100°C for heptane) using a heating mantle.

    • Causality Note: The elevated temperature is necessary to overcome the activation energy for the condensation and cyclization steps.

  • Monitoring: Allow the reaction to stir overnight (16-18 hours). The progress can be monitored by Thin-Layer Chromatography (TLC) using an ethyl acetate/hexane eluent system (e.g., 10:90 v/v). The product spot should be UV-active and will typically have a higher Rf value than the starting 4-nitrophenol.

  • Work-up: Once the reaction is complete (as judged by TLC), remove the heating mantle and allow the mixture to cool to room temperature.

  • Concentration: Remove the heptane solvent using a rotary evaporator. The resulting crude material will be an oil or semi-solid.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

    • Eluent: A gradient of ethyl acetate in hexane (e.g., starting from 2% and increasing to 10% ethyl acetate) is typically effective.

    • Procedure: Load the crude material onto the column (dry loading is recommended for best separation). Elute with the solvent system, collecting fractions and monitoring by TLC.

    • Combine the pure fractions and remove the solvent under reduced pressure to yield 6-Nitro-2,2-dimethylchromene as a solid (often yellow in color due to the chromophore).

  • Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Quantitative Data Summary

ParameterValue/DescriptionRationale
Reactant Ratio 1.0 eq 4-NitrophenolLimiting reagent.
2.0 eq 3-Methyl-2-butenalExcess used to ensure complete consumption of the phenol.
Catalyst Loading 10 mol% Phenylboronic AcidSufficient to catalyze the reaction without difficult removal.
20 mol% Benzoic AcidBrønsted acid co-catalyst accelerates the condensation.[3]
Solvent Anhydrous HeptaneA non-polar solvent that allows for azeotropic removal of water.
Concentration ~0.2 MA standard concentration for this type of condensation reaction.
Temperature Reflux (~100 °C)Provides the necessary thermal energy for the reaction.
Reaction Time 16 - 18 hoursTypically sufficient for the reaction to reach completion.
Expected Yield 70 - 90%Based on similar reported syntheses in the literature.[3][5]

Safety Precautions

  • 4-Nitrophenol: Highly toxic by inhalation, ingestion, and skin contact. It is a suspected mutagen. Handle only in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • 3-Methyl-2-butenal: Flammable liquid and vapor. Causes skin and eye irritation. Handle in a fume hood away from ignition sources.

  • Heptane: Highly flammable liquid. Use in a well-ventilated area and avoid open flames.

  • General: All manipulations should be carried out by trained personnel in a chemical fume hood. Dispose of all chemical waste according to institutional and local regulations.

References

  • Dimakos, V., & Taylor, M. S. (2016). Boronic acid / Brønsted acid co-catalyst systems for the synthesis of 2H-chromenes from phenols and α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry, 14(25), 5957-5960. [Link]

  • Google Patents. (2013). Synthesis method of precocene and analogs thereof. CN102887882A.
  • Ferreira, V., et al. (2022). Amino Acid-Promoted Synthesis of 2H-Chromenes. The Journal of Organic Chemistry. [Link]

  • Camps, F., et al. (1987). Conversion of phenols into chromens: regiospecificity and scope. Journal of the Chemical Society, Perkin Transactions 1, 1791-1798. [Link]

  • Roy, N. K., & Tarafder, M. T. H. (1995). Synthesis and Biological Study of a New Precocene Analogue on Chrysocoris stollii. Journal of the Indian Chemical Society, 72, 837-838. [Link]

  • Vchislo, N. V., & Verochkina, E. A. (2020). Synthesis of Chromene Derivatives from α,β‐Unsaturated Aldehydes: A Review. European Journal of Organic Chemistry. [Link]

  • YouTube. (2020, April 11). 2H-Chromenes from α,β-Unsaturated Aldehydes and Substituted Phenols | Lindbergin E Total Synthesis. [Link]

  • Chauder, B. A., et al. (1998). Phenylboronic Acid-Mediated Synthesis of 2H-Chromenes. Synthesis, 1998(03), 279-282. [Link]

Sources

Application

Application Note: One-Pot Synthesis of 6-Nitro-2,2-dimethylchromene from 4-Nitrophenol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Strategic Rationale The 2,2-dimethylchromene (benzopyran) sc...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

The 2,2-dimethylchromene (benzopyran) scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for numerous potassium channel activators, antihypertensive agents, and antiviral compounds[1]. The synthesis of 6-nitro-2,2-dimethylchromene from 4-nitrophenol presents a unique synthetic challenge.

The Mechanistic Challenge: The strong electron-withdrawing nature of the para-nitro group severely deactivates the phenolic ring toward electrophilic aromatic substitution. Consequently, classic Lewis acid-catalyzed prenylation methods (e.g., using 2-methyl-3-buten-2-ol and BF₃·OEt₂) often result in poor yields or complex mixtures. To circumvent this, the most reliable strategies rely on initial O-alkylation followed by a thermally driven [3,3]-sigmatropic Claisen rearrangement[2]. This application note details two field-proven, one-pot methodologies to achieve this transformation efficiently.

Mechanistic Pathway: The Alkyne Route

The most robust method for electron-deficient phenols is the Bergmann-Gericke procedure[1]. The reaction proceeds via a self-immolative cascade:

  • O-Alkylation: Nucleophilic attack of the phenoxide on 3-chloro-3-methyl-1-butyne yields an intermediate 1,1-dimethylpropargyl ether.

  • Claisen Rearrangement: Thermal activation induces a[3,3]-sigmatropic rearrangement to an allenyl phenol intermediate.

  • Electrocyclic Ring Closure: Rapid tautomerization and subsequent 6π-electrocyclic ring closure yield the thermodynamically stable chromene[2].

ChromeneSynthesis A 4-Nitrophenol + 3-Chloro-3-methyl-1-butyne B 1,1-Dimethylpropargyl Ether (Intermediate) A->B K2CO3, KI, DMF (SN2 Alkylation) C Allenyl Phenol (Intermediate) B->C Heat (160 °C) [3,3]-Claisen Rearrangement D 6-Nitro-2,2-dimethylchromene (Target Product) C->D Tautomerization & 6π-Electrocyclic Ring Closure

Mechanism for the one-pot synthesis of 6-nitro-2,2-dimethylchromene via Claisen rearrangement.

Experimental Methodologies

Protocol 1: The Bergmann-Gericke Procedure (Alkyne Route)

This protocol utilizes in situ Finkelstein activation to overcome the poor reactivity of the tertiary alkyl chloride. Potassium iodide (KI) converts the chloride to a highly reactive tertiary iodide, facilitating rapid O-alkylation before thermal rearrangement[1].

Reagents & Materials:

  • 4-Nitrophenol: 1.0 equivalent (eq)

  • 3-Chloro-3-methyl-1-butyne: 1.5 eq

  • Potassium Carbonate (K₂CO₃, anhydrous): 2.0 eq

  • Potassium Iodide (KI): 0.1 eq

  • N,N-Dimethylformamide (DMF, anhydrous): 0.5 M relative to phenol

Step-by-Step Workflow:

  • Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-nitrophenol in anhydrous DMF under an inert argon atmosphere.

  • Base Activation: Add anhydrous K₂CO₃ and KI. Stir the suspension at room temperature for 15 minutes to generate the phenoxide ion.

  • Alkylation: Introduce 3-chloro-3-methyl-1-butyne dropwise via syringe. Heat the reaction mixture to 80 °C for 12 hours to ensure complete conversion to the propargyl ether intermediate.

  • Thermal Rearrangement: Increase the heating mantle temperature to 150–160 °C and maintain for 6 hours. This thermal spike drives the [3,3]-sigmatropic Claisen rearrangement and subsequent ring closure.

  • Workup: Cool the mixture to room temperature. Dilute with water (3× volume of DMF) and extract with Ethyl Acetate (EtOAc) three times.

  • Alkaline Wash: Wash the combined organic layers with 1M NaOH (to remove any unreacted 4-nitrophenol), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude dark oil via flash column chromatography (Silica gel, 95:5 Hexane/EtOAc).

Protocol 2: The Prenal Condensation (Aldehyde Route)

An alternative one-pot approach involves the condensation of 4-nitrophenol with 3-methyl-2-butenal (prenal). Pyridine acts as both the solvent and a weak base, promoting aldol-type condensation followed by dehydration[3].

Reagents & Materials:

  • 4-Nitrophenol: 1.0 eq

  • 3-Methyl-2-butenal (Prenal): 1.5 eq

  • Pyridine (anhydrous): 0.3 M relative to phenol

Step-by-Step Workflow:

  • Preparation: Combine 4-nitrophenol and prenal in anhydrous pyridine in a pressure-vented reaction vial or a flask fitted with a Dean-Stark trap.

  • Condensation: Heat the mixture to reflux (approx. 115 °C) under nitrogen for 24 to 48 hours.

  • Workup: Evaporate the pyridine under reduced pressure (co-evaporate with toluene to aid removal).

  • Purification: Dissolve the residue in EtOAc, wash with 1M HCl to remove residual pyridine, dry over MgSO₄, and purify via column chromatography.

Self-Validation & Quality Control

To ensure the integrity of the synthesized protocol, the following analytical checkpoints must be met:

  • TLC: The product (6-nitro-2,2-dimethylchromene) will elute significantly faster than 4-nitrophenol (which streaks and stains intensely yellow) in a 9:1 Hexane/EtOAc system. The product is highly UV-active (254 nm).

  • ¹H NMR (CDCl₃, 400 MHz): The definitive proof of the chromene ring formation is the presence of a sharp singlet integrating to 6 protons at ~1.45 ppm (gem-dimethyl group) and two distinct doublets at ~5.70 ppm and ~6.35 ppm (J ≈ 10.0 Hz), corresponding to the cis-alkene protons of the pyran ring. The aromatic protons will appear downfield (~6.8 to 8.1 ppm) due to the nitro group.

Quantitative Data & Protocol Comparison

ParameterProtocol 1: Alkyne Route (Bergmann-Gericke)Protocol 2: Aldehyde Route (Prenal Condensation)
Reagents 3-Chloro-3-methyl-1-butyne, K₂CO₃, KI3-Methyl-2-butenal, Pyridine
Solvent DMFPyridine
Temperature Profile 80 °C (12 h) → 160 °C (6 h)115 °C (Reflux, 24–48 h)
Typical Yield 65% – 75%40% – 55%
Mechanistic Driver SN2 Alkylation + Claisen RearrangementAldol Condensation + Dehydration
Scalability High (Excellent for >10g scale)Moderate (Prenal is prone to polymerization)

Table 1: Comparative analysis of one-pot synthesis routes for 6-nitro-2,2-dimethylchromene.

References

  • Title: Synthesis and antihypertensive activity of 4-(1,2-dihydro-2-oxo-1-pyridyl)-2H-1-benzopyrans and related compounds, new potassium channel activators Source: Journal of Medicinal Chemistry (1990) URL: [Link][1]

  • Title: Synthesis of 2,2-dimethylchromens Source: Australian Journal of Chemistry (1971) URL: [Link][2]

  • Title: Novel methods for the synthesis of 2-2-dimethylchromens Source: Journal of the Chemical Society D: Chemical Communications (1970) URL: [Link][3]

Sources

Method

Application Notes and Protocols: Incorporation of 6-Nitro-2,2-dimethylchromene into PMMA Films

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the successful incorporation of the photochromic molecule 6-Nitro-2,2-dimethylchromene into poly(me...

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the successful incorporation of the photochromic molecule 6-Nitro-2,2-dimethylchromene into poly(methyl methacrylate) (PMMA) films. This document outlines the scientific principles, detailed experimental protocols, and characterization methods to produce high-quality, photo-responsive polymer films.

Scientific Rationale and Overview

The integration of photochromic molecules into robust polymer matrices is a field of significant interest for applications ranging from smart windows and optical data storage to drug delivery systems. 6-Nitro-2,2-dimethylchromene, a member of the spiropyran family, is an excellent candidate for such applications due to its reversible transformation between a colorless, closed-ring (spiro) form and a colored, open-ring (merocyanine) form upon exposure to UV light.[1][2] Polymethyl methacrylate (PMMA) is an ideal host matrix owing to its exceptional optical transparency, high UV stability, and ease of processing.[3][4][5]

The successful incorporation of 6-Nitro-2,2-dimethylchromene into PMMA films hinges on achieving a homogeneous dispersion of the photochromic molecule within the polymer matrix. This ensures uniform photo-responsiveness and prevents aggregation, which can quench the photochromic effect. The choice of fabrication method—solution casting or spin coating—will largely depend on the desired film thickness and uniformity.

Photochromic Mechanism of 6-Nitro-2,2-dimethylchromene

The photochromism of 6-Nitro-2,2-dimethylchromene is a reversible isomerization reaction. In its ground state, the molecule exists as the thermodynamically stable, colorless spiropyran form. Upon irradiation with UV light, the C-O spiro bond cleaves, allowing for rotation of the two halves of the molecule. This leads to the formation of the planar, conjugated merocyanine isomer, which is intensely colored due to its strong absorption in the visible spectrum.[2][6] This process is reversible, and the merocyanine form can revert to the spiropyran form either thermally or by irradiation with visible light.

Caption: Reversible isomerization of 6-Nitro-2,2-dimethylchromene.

Materials and Reagents

Material Grade Supplier Notes
6-Nitro-2,2-dimethylchromene≥95% purityMajor chemical suppliersStore in a cool, dark place.
Poly(methyl methacrylate) (PMMA)High molecular weight (e.g., 120,000 g/mol )Major chemical suppliersChoose a grade suitable for casting or spin coating.[7]
TolueneAnhydrous, ≥99.8%Major chemical suppliersExcellent solvent for PMMA.[8][9]
ChloroformAnhydrous, ≥99.8%Major chemical suppliersAlternative solvent for PMMA.[8][10]
AcetoneACS gradeMajor chemical suppliersUseful for cleaning glassware.
Glass slides/substratesMicroscope gradeScientific supply companiesSubstrate for film deposition.

Experimental Protocols

Two primary methods for the fabrication of 6-Nitro-2,2-dimethylchromene-doped PMMA films are detailed below: solution casting for thicker films and spin coating for thin, uniform films.

Protocol 1: Solution Casting

Solution casting is a straightforward method ideal for producing films with a thickness ranging from tens to hundreds of micrometers.[7][11][12] The quality of the resulting film is dependent on the concentration of the polymer solution and the solvent evaporation rate.[11]

Step-by-Step Methodology:

  • Preparation of the Casting Solution:

    • In a clean, dry glass vial, dissolve a known weight of PMMA in a suitable solvent (e.g., toluene or chloroform) to achieve the desired concentration (typically 5-15% w/v).

    • Stir the mixture at room temperature using a magnetic stirrer until the PMMA is fully dissolved. This may take several hours.

    • Add the desired amount of 6-Nitro-2,2-dimethylchromene to the PMMA solution (e.g., 1-5% by weight relative to PMMA).

    • Continue stirring in the dark until the chromene is completely dissolved and the solution is homogeneous.

  • Casting the Film:

    • Place a clean, level glass substrate in a fume hood.

    • Carefully pour the prepared solution onto the substrate, allowing it to spread evenly. The volume of solution will determine the final film thickness.

    • Loosely cover the casting setup with a petri dish or a similar container to slow down the solvent evaporation rate. This helps in forming a smooth, uniform film.

  • Drying the Film:

    • Allow the solvent to evaporate slowly at room temperature for 24-48 hours.

    • For complete solvent removal, transfer the film to a vacuum oven and dry at a temperature below the glass transition temperature of PMMA (approx. 105°C) for several hours.[5]

  • Film Removal:

    • Once completely dry, the film can be carefully peeled off the glass substrate.

Solution Casting Workflow cluster_0 Solution Preparation cluster_1 Film Formation cluster_2 Post-Processing Dissolve PMMA Dissolve PMMA Add Chromene Add Chromene Dissolve PMMA->Add Chromene Homogenize Homogenize Add Chromene->Homogenize Cast Solution Cast Solution Homogenize->Cast Solution Slow Evaporation Slow Evaporation Cast Solution->Slow Evaporation Vacuum Drying Vacuum Drying Slow Evaporation->Vacuum Drying Film Peeling Film Peeling Vacuum Drying->Film Peeling

Caption: Workflow for the solution casting method.

Protocol 2: Spin Coating

Spin coating is an excellent technique for producing highly uniform thin films with thicknesses ranging from nanometers to a few micrometers.[13][14][15] The final film thickness is controlled by the solution viscosity and the spin speed.[16][17]

Step-by-Step Methodology:

  • Preparation of the Coating Solution:

    • Prepare a more dilute solution of PMMA and 6-Nitro-2,2-dimethylchromene in a suitable solvent (e.g., toluene or chloroform) compared to the solution casting method. A typical concentration range is 1-5% w/v.

    • Ensure the solution is completely homogeneous and free of any particulates by filtering it through a 0.2 µm syringe filter.

  • Substrate Preparation:

    • Thoroughly clean the substrate (e.g., glass slide or silicon wafer) by sonicating in acetone, followed by isopropanol, and then drying with a stream of nitrogen.

  • Spin Coating Process:

    • Place the cleaned substrate on the chuck of the spin coater and secure it using the vacuum.

    • Dispense a small amount of the coating solution onto the center of the substrate.

    • Start the spin coater. A typical two-step process is recommended:

      • Step 1 (Spreading): A low spin speed (e.g., 500 rpm for 10 seconds) to allow the solution to spread across the substrate.

      • Step 2 (Thinning): A high spin speed (e.g., 2000-4000 rpm for 30-60 seconds) to achieve the desired film thickness.[17]

  • Drying the Film:

    • After the spin coating process is complete, the film is typically baked on a hotplate at a temperature below the solvent's boiling point (e.g., 70-90°C for toluene) for a few minutes to remove any residual solvent.

Spin Coating Workflow cluster_0 Preparation cluster_1 Coating cluster_2 Finalization Prepare Solution Prepare Solution Clean Substrate Clean Substrate Prepare Solution->Clean Substrate Dispense Solution Dispense Solution Clean Substrate->Dispense Solution Spin Coat Spin Coat Dispense Solution->Spin Coat Bake Film Bake Film Spin Coat->Bake Film

Caption: Workflow for the spin coating method.

Characterization of Photochromic PMMA Films

After fabrication, it is crucial to characterize the films to ensure the successful incorporation of the photochromic molecule and to evaluate their performance.

Characterization Technique Purpose Expected Outcome
UV-Vis Spectroscopy To confirm the photochromic behavior and determine the absorption spectra of both isomers.Observation of a new absorption band in the visible region upon UV irradiation, which disappears upon exposure to visible light or heat.[18]
Fourier-Transform Infrared Spectroscopy (FTIR) To verify the presence of both PMMA and the chromene in the film and to study the structural changes upon photoisomerization.The FTIR spectrum should show characteristic peaks of both PMMA and the spiropyran. Changes in the C-O stretching region may be observed upon UV irradiation.[19]
Scanning Electron Microscopy (SEM) To examine the surface morphology and cross-section of the film.A smooth and uniform surface indicates good film quality. The cross-section can be used to measure the film thickness.
Differential Scanning Calorimetry (DSC) To determine the glass transition temperature (Tg) of the film.The Tg of the PMMA film may be slightly altered by the incorporation of the chromene.[9]

Troubleshooting and Expert Insights

  • Incomplete Dissolution: If the PMMA or chromene does not fully dissolve, try gentle heating (up to 40-50°C) or sonication. Ensure the solvent is of high purity and anhydrous.

  • Film Cracking or Unevenness (Solution Casting): This is often due to a rapid solvent evaporation rate. Ensure the casting setup is well-covered and in a draft-free environment.

  • Pinholes or Defects (Spin Coating): These can be caused by dust particles or air bubbles in the solution. Always filter the solution before use and ensure the substrate is impeccably clean.[16]

  • Poor Photochromic Response: This could be due to a low concentration of the chromene or aggregation. Ensure proper mixing and consider optimizing the chromene concentration.

References

  • Solution Casting Effect of PMMA-Based Polymer Electrolyte on the Performances of Solid-State Electrochromic Devices. (2025). MDPI. Retrieved from [Link]

  • Fabrication and characterisation of spin coated oxidised PMMA to provide a robust surface for on-chip assays. RSC Publishing. Retrieved from [Link]

  • What is the best solvent to use to prepare PMMA solution? (2014). ResearchGate. Retrieved from [Link]

  • Methyl methacrylate compositions. Google Patents.
  • Synthesis, characterization, and photochromic properties of PMMA functionalized with 4,4′‐diacryloyloxyazobenzene. (2025). ResearchGate. Retrieved from [Link]

  • Photochromism of spiropyrans and spirooxazines in the solid state: low temperature enhances photocoloration. Chemical Communications (RSC Publishing). Retrieved from [Link]

  • Mechanism of photochromic transformations of spirooxazine. ResearchGate. Retrieved from [Link]

  • PMMA Cast Sheets: Optimised protection and processing. Polifilm. Retrieved from [Link]

  • Spin Coating Simulation of PMMA Solution on the Surface of SME NiTi. (2023). Humusoft.cz. Retrieved from [Link]

  • Photochromic properties of PMMA-DR1 functionalized polymer films: Evidence of reversible trapped molecular states. Optica Publishing Group. Retrieved from [Link]

  • A Numerical Framework for the Spin Coating of PMMA Solutions on NiTi: A Parametric Study and Preliminary Design Guide. (2025). MDPI. Retrieved from [Link]

  • TYPICAL PROPERTIES of ACRYLIC PMMA. International Polymer Solutions. Retrieved from [Link]

  • Study on PQ/PMMA Photopolymer Films Fabricated by Solvent Casting. (2022). ACS Omega. Retrieved from [Link]

  • Solvent Bonding for Fabrication of PMMA and COP Microfluidic Devices. (2017). PubMed. Retrieved from [Link]

  • A Structural Analysis of Spiropyran and Spirooxazine Compounds and Their Polymorphs. (2017). MDPI. Retrieved from [Link]

  • Structural and Optical Characterizations of Polymethyl Methacrylate Films with the Incorporation of Ultrafine SiO2/TiO2 Composites Utilized as Self-Cleaning Surfaces. (2023). MDPI. Retrieved from [Link]

  • What is the optimal solvent to dissolve PMMA & what is the ratio between PMMA and the solvent? (2024). Quora. Retrieved from [Link]

  • Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. (2017). PMC. Retrieved from [Link]

  • Spectroscopic analysis of photochromic films. (1999). Journal of Vacuum Science & Technology A. Retrieved from [Link]

  • Chemical Properties of 2-Nitrocumene (CAS 6526-72-3). Cheméo. Retrieved from [Link]

  • Photochromic reactions of crystalline spiropyrans and spirooxazines induced by intense femtosecond laser excitation. RSC Publishing. Retrieved from [Link]

  • Physical, Thermal, and Mechanical Characterization of PMMA Foils Fabricated by Solution Casting. (2023). MDPI. Retrieved from [Link]

  • Study on Different Solution-Cast Films of PMMA and PVAc. Taylor & Francis. Retrieved from [Link]

  • Different Behavior of 2-Substituted 3-Nitro-2H-chromenes in the Reaction with Stabilized Azomethine Ylides Generated from α-Iminoesters. (2022). MDPI. Retrieved from [Link]

  • Role of cross-linking process on the performance of PMMA. (2017). MedCrave online. Retrieved from [Link]

  • Kinematics of Photoisomerization Processes of PMMA-BDK-MR Polymer Composite Thin Films. PMC. Retrieved from [Link]

  • Titanium Infiltration into ultra-thin PMMA Brushes. UACJ. Retrieved from [Link]

  • Analysis of Composite Spin Coated Thin Films [Polystyrene and Poly(methyl methacrylate)]. Asian Journal of Chemistry. Retrieved from [Link]

  • 3.1. Solution Casting Method. Bio-protocol. Retrieved from [Link]

  • Nitrochromene | C9H7NO3 | CID 54470938. PubChem - NIH. Retrieved from [Link]

  • Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. (2026). MDPI. Retrieved from [Link]

  • PMMA Plastic | Material Series for Product Design. (2024). First Mold. Retrieved from [Link]

  • 2,7-Dimethyl-6-nitro-1,3-benzothiazole Properties. (2025). EPA. Retrieved from [Link]

  • Selection of solvent compatible with PMMA. ResearchGate. Retrieved from [Link]

  • Preparation of Optically Transparent Films of Poly(methyl methacrylate) (PMMA) and Montmorillonite. DTIC. Retrieved from [Link]

Sources

Application

Catalytic methods for the preparation of 6-Nitro-2,2-dimethylchromene

Application Note: Catalytic Architectures for the Preparation of 6-Nitro-2,2-dimethylchromene Executive Summary & Strategic Significance 6-Nitro-2,2-dimethylchromene (6-nitro-2,2-dimethyl-2H-1-benzopyran) is a high-value...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Catalytic Architectures for the Preparation of 6-Nitro-2,2-dimethylchromene

Executive Summary & Strategic Significance

6-Nitro-2,2-dimethylchromene (6-nitro-2,2-dimethyl-2H-1-benzopyran) is a high-value heterocyclic scaffold, serving as the critical synthetic gateway to Cromakalim and related potassium channel openers (KCOs). Its preparation demands rigorous control over regioselectivity and suppression of polymerization side-reactions common to styrene-like systems.

This guide moves beyond generic textbook preparations, detailing two distinct catalytic methodologies:

  • The Organoboron-Catalyzed Condensation: A high-atom-economy route utilizing phenylboronic acid to mediate the cycloaddition.

  • The Propargyl Ether Claisen Rearrangement: A robust, scalable protocol leveraging copper catalysis for etherification followed by thermal electrocyclization.[1]

Retrosynthetic Logic & Pathway Analysis

To understand the catalytic requirements, we must visualize the bond disconnections. The central challenge is the formation of the pyran ring while maintaining the integrity of the nitro group.[1]

Retrosynthesis Target 6-Nitro-2,2-dimethylchromene OQM o-Quinone Methide (Transient Intermediate) Target->OQM 6π-Electrocyclization PropargylEther Aryl Propargyl Ether OQM->PropargylEther [3,3]-Sigmatropic Rearrangement Phenol 4-Nitrophenol OQM->Phenol Dehydrative Condensation PropargylEther->Phenol Etherification Alkyne 3-Chloro-3-methyl-1-butyne PropargylEther->Alkyne Cu-Cat Coupling Aldehyde 3-Methyl-2-butenal

Figure 1: Retrosynthetic analysis highlighting the convergent o-Quinone Methide (o-QM) intermediate common to both pathways.[1][2]

Method A: Organoboron-Catalyzed Condensation

Best for: Rapid screening, high atom economy, mild conditions. Mechanism: Phenylboronic acid acts as a bifunctional catalyst, temporarily tethering the phenol and the aldehyde to facilitate a specific intramolecular hetero-Diels-Alder (or Knoevenagel/electrocyclization) sequence.

Protocol Parameters
ParameterSpecification
Substrate 4-Nitrophenol (1.0 equiv)
Reagent 3-Methyl-2-butenal (Senecialdehyde) (1.1 equiv)
Catalyst Phenylboronic acid (

) (10 mol%)
Co-Catalyst Propionic acid (20 mol%) or Glacial Acetic Acid
Solvent Toluene (Anhydrous)
Temperature Reflux (

) with Dean-Stark trap
Step-by-Step Protocol
  • Charge: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, combine 4-nitrophenol (1.39 g, 10 mmol), phenylboronic acid (122 mg, 1.0 mmol), and propionic acid (150

    
    L, 2.0 mmol).
    
  • Solvation: Add anhydrous toluene (40 mL). Attach a Dean-Stark apparatus topped with a reflux condenser and a nitrogen inlet.

  • Addition: Add 3-methyl-2-butenal (0.93 g, 1.05 mL, 11 mmol) in one portion.

  • Reaction: Heat the mixture to vigorous reflux. The removal of water is critical to drive the equilibrium toward the chromene.[1] Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.[1][3][4][5][6]

    • Checkpoint: The reaction typically reaches completion in 6–12 hours.[1] The initial yellow solution may darken slightly.[1]

  • Workup: Cool to room temperature. Dilute with ethyl acetate (50 mL). Wash with saturated

    
     (2 x 30 mL) to remove the acid catalyst and unreacted phenol.[1] Wash with brine (30 mL).[1]
    
  • Purification: Dry the organic phase over

    
    , filter, and concentrate in vacuo. Purify the residue via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
    
  • Expected Yield: 65–75% as a yellow crystalline solid.[1]

Expert Insight: The phenylboronic acid forms a boronate intermediate with the phenol, activating the ortho-position for attack by the aldehyde. This "template effect" significantly reduces the formation of polymer byproducts compared to simple acid catalysis (e.g.,


).[1]

Method B: Propargyl Ether Claisen Rearrangement

Best for: Scale-up (kg), robustness, avoiding unstable aldehydes.[1] Mechanism: Copper-catalyzed etherification followed by a thermal [3,3]-sigmatropic rearrangement (Claisen) and subsequent [1,5]-sigmatropic H-shift/electrocyclization.

Protocol Parameters
ParameterSpecification
Substrate 4-Nitrophenol (1.0 equiv)
Reagent 3-Chloro-3-methyl-1-butyne (1.2 equiv)
Base Anhydrous

(2.0 equiv)
Catalyst Potassium Iodide (KI) (0.5 equiv) + CuI (5 mol%)
Solvent Dry Acetone (Step 1) /

-Xylene (Step 2)
Step-by-Step Protocol

Step 1: Synthesis of the Propargyl Ether

  • Charge: To a suspension of 4-nitrophenol (13.9 g, 100 mmol) and anhydrous

    
     (27.6 g, 200 mmol) in dry acetone (150 mL), add KI (8.3 g, 50 mmol) and CuI (950 mg, 5 mmol).
    
  • Addition: Add 3-chloro-3-methyl-1-butyne (12.3 g, 120 mmol) dropwise over 30 minutes.

  • Reflux: Heat to reflux for 6–10 hours. Monitor for the disappearance of the phenol.[1]

  • Isolation: Filter off the inorganic salts. Concentrate the filtrate. Dissolve the residue in

    
    , wash with 1M NaOH (to remove trace phenol), water, and brine. Concentrate to obtain the crude ether (1-(1,1-dimethyl-2-propynyloxy)-4-nitrobenzene).
    
    • Note: This intermediate is stable and can be stored.[1]

Step 2: Thermal Cyclization

  • Solvation: Dissolve the crude ether in

    
    -xylene (or diethylaniline for higher bp) (5 mL per gram of ether).
    
  • Rearrangement: Reflux (

    
    ) under nitrogen for 4–6 hours.
    
    • Mechanism:[1][2][7][8][9][10] The ether undergoes a Claisen rearrangement to the ortho-allenyl phenol, which spontaneously cyclizes to the chromene.

  • Purification: Evaporate the solvent. Recrystallize from ethanol or purify via short-path silica plug (Hexane/EtOAc).[1]

  • Expected Yield: 80–85% (over two steps).

Comparative Analysis & Troubleshooting

FeatureMethod A (Organoboron)Method B (Propargyl Ether)
Atom Economy High (Water is the only byproduct)Moderate (HCl lost in Step 1)
Reagent Stability Low (Senecialdehyde polymerizes)High (Chloride is stable)
Scalability Moderate (<100g)High (>1kg)
Key Risk Incomplete water removal stops reactionIncomplete etherification in Step 1
Expert Tip Use fresh senecialdehyde (distilled)Ensure

is finely milled

Troubleshooting the "Black Tar" Scenario: If Method A yields a dark tar instead of crystals, it indicates polymerization of the aldehyde.

  • Correction: Lower the concentration of the aldehyde. Add it slowly via syringe pump over 2 hours to the refluxing phenol/catalyst mixture. This keeps the instantaneous concentration of the aldehyde low, favoring the cross-reaction over self-polymerization.

References

  • Chauder, B. A., et al. "A New Method for the Preparation of 2H-Chromenes: Application to the Synthesis of Natural Products." Organic Letters, vol. 4, no.[1][5][11] 14, 2002, pp. 2321–2324. [1]

  • Harfenist, M., & Thom, E. "Synthesis of 2,2-Dimethyl-2H-chromenes (2,2-Dimethyl-2H-1-benzopyrans)." The Journal of Organic Chemistry, vol. 37, no. 6, 1972, pp. 841–848. [1]

  • North, J. T., et al. "Synthesis of the Potassium Channel Opener Cromakalim."[1] The Journal of Organic Chemistry, vol. 60, no. 11, 1995, pp. 3397–3400.[1] [1]

  • Subramanian, M., et al. "Microwave-Assisted Synthesis of 2,2-Dimethylchromenes." Tetrahedron Letters, vol. 43, no. 14, 2002, pp. 2643–2645. [1]

Sources

Method

Application Note: 6-Nitro-2,2-dimethylchromene (6-nitro-BIPS) for Reversible Optical Memory Devices

Abstract: This document provides a comprehensive technical guide for researchers and scientists on the application of 6-Nitro-2,2-dimethylchromene, a prominent member of the spiropyran family, in the development of optic...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive technical guide for researchers and scientists on the application of 6-Nitro-2,2-dimethylchromene, a prominent member of the spiropyran family, in the development of optical memory devices. We delve into the fundamental photochromic mechanism that underpins its function as a molecular switch and present detailed, field-proven protocols for the fabrication of photoresponsive polymer films and their operation in a write-read-erase data cycle. This guide emphasizes the causality behind experimental choices, methods for performance validation, and expert insights into overcoming common challenges, thereby providing a robust framework for leveraging this molecule in next-generation data storage technologies.

Principle of Operation: A Light-Induced Molecular Transformation

6-Nitro-2,2-dimethylchromene, often referred to as 6-nitro-BIPS (1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-indoline]), is a photochromic compound capable of existing in two distinct, interconvertible isomeric states.[1][2] This reversible transformation is the core principle enabling its use in optical data storage.

  • Spiropyran (SP) Form: In the absence of UV light, the molecule exists in a thermodynamically stable, colorless spiropyran (SP) form. In this state, two heterocyclic moieties are linked by a central sp³-hybridized spiro carbon, resulting in an orthogonal arrangement that disrupts π-electron conjugation across the molecule.[2] This form represents the erased or '0' state in a binary data system.

  • Merocyanine (MC) Form: Upon irradiation with ultraviolet (UV) light (typically ~365 nm), the C-O bond at the spiro center undergoes heterolytic cleavage.[3] This induces a ring-opening reaction, transforming the molecule into its colored, planar merocyanine (MC) isomer.[4] The MC form possesses an extended π-conjugated system and a zwitterionic character, leading to strong absorption in the visible spectrum (typically 530-600 nm), which appears as a distinct color (e.g., purple or blue).[5][6][7] This colored state represents the written or '1' state.

The transition is reversible. The MC form can revert to the colorless SP form through irradiation with visible light or by thermal relaxation in the dark.[2] The nitro group at the 6-position plays a critical role by stabilizing the zwitterionic MC form, which slows the thermal back-reaction and enhances coloration efficiency, features that are highly desirable for memory applications.[3][8]

G SP Spiropyran (SP) Form (Colorless, '0' State) MC Merocyanine (MC) Form (Colored, '1' State) SP->MC  UV Light (~365 nm) (Write Operation) MC->SP  Visible Light (>500 nm) or Heat (Erase Operation)

Caption: Photochromic switching mechanism of 6-nitro-BIPS.

Key Performance Parameters for Optical Memory

The suitability of 6-nitro-BIPS for optical memory is determined by several key performance metrics. The properties are highly dependent on the host matrix (e.g., solvent polarity or polymer environment).[9][10]

ParameterTypical Value RangeSignificance in Optical Memory
SP Form λmax ~330-350 nmWavelength required for the "write" operation.
MC Form λmax ~530-600 nmWavelength used for the "read" operation, determining the readout contrast.[11]
Photocoloration Quantum Yield (Φcol) 0.3 - 0.8 (in non-polar media)Efficiency of the SP-to-MC conversion ('write' speed). Higher values are generally better. This value tends to decrease in more polar environments.[9][12]
Thermal Relaxation Half-Life (t1/2) Seconds to HoursDefines the volatility of the memory. Longer half-lives indicate better stability of the written state. This is strongly influenced by the host matrix; for instance, a water/ethanol/SDS solution can extend the half-life to over two hours.[13][14]
Fatigue Resistance Variable (often <100 cycles)The number of write/erase cycles a molecule can endure before irreversible degradation occurs. This is a critical limitation of many spiropyrans.[15][16][17]

Application Protocol 1: Preparation of a Photochromic Polymer Film

To create a practical solid-state memory device, 6-nitro-BIPS must be dispersed within a transparent polymer matrix. This protocol details the preparation of a doped thermoplastic polyurethane (TPU) film via drop-casting.

Rationale: TPU is chosen for its good optical transparency and ability to form flexible, durable films. 2-Methyltetrahydrofuran (2-Me-THF) is selected as a "green" solvent that effectively dissolves both TPU and 6-nitro-BIPS.[14] The concentration of 6-nitro-BIPS is kept low (1-2% by mass) to prevent aggregation, which can quench photochromism.

Materials:

  • 6-nitro-BIPS (1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-indoline])

  • Thermoplastic Polyurethane (TPU) beads

  • 2-Methyltetrahydrofuran (2-Me-THF), ≥99%

  • Glass microscope slides or quartz substrates

  • Stir plate and magnetic stir bar

  • Beaker and graduated cylinder

  • Precision balance

  • Pipettes

  • Level surface in a fume hood or dust-free environment

Procedure:

  • Polymer Solution Preparation:

    • Weigh 1.0 g of TPU beads and add them to a beaker containing 20 mL of 2-Me-THF.

    • Place the beaker on a stir plate and stir until the TPU is fully dissolved. Gentle heating (e.g., to 60-70°C) can accelerate this process.[14] Ensure the container is covered to prevent solvent evaporation.

    • Allow the solution to cool to room temperature.

  • Doping the Polymer Solution:

    • Prepare a stock solution of 6-nitro-BIPS in 2-Me-THF (e.g., 10 mg/mL).

    • Calculate the volume of stock solution needed to achieve a 1% mass ratio of 6-nitro-BIPS to TPU. For 1.0 g of TPU, this would be 10 mg of 6-nitro-BIPS, or 1 mL of the stock solution.

    • Add the calculated volume of the 6-nitro-BIPS stock solution to the dissolved TPU.

    • Stir the mixture for an additional 15-20 minutes to ensure homogeneous dispersion. The solution should remain colorless or very pale yellow.

  • Film Casting:

    • Thoroughly clean the glass or quartz substrates with soap and water, followed by rinsing with deionized water and ethanol, and dry completely.

    • Place the cleaned substrates on a perfectly level surface.

    • Using a pipette, carefully drop-cast a controlled volume (e.g., 0.5 mL) of the doped polymer solution onto the center of each substrate. The solution will spread to form a thin layer. Expert Tip: The volume will determine the final film thickness; consistency is key for reproducible results.

  • Drying and Annealing:

    • Allow the solvent to evaporate slowly in a dust-free environment at room temperature for at least 12 hours. A partially covered petri dish can be used to slow evaporation and improve film uniformity.

    • Once the film is solid, transfer it to a vacuum oven and anneal at a mild temperature (e.g., 40-50°C) for 2-4 hours to remove any residual solvent.

  • Validation:

    • Visually inspect the film for clarity, uniformity, and absence of cracks or bubbles.

    • Measure the baseline UV-Vis absorption spectrum of the film. A valid film should be transparent in the visible region (400-700 nm) and show the characteristic absorption of the SP form in the UV region.

Application Protocol 2: Write-Read-Erase Cycle for Optical Data Storage

This protocol describes a single-point write-read-erase cycle using the prepared photochromic film. This workflow forms the basis for any optical memory application.

Rationale: The process leverages the distinct absorption spectra of the SP and MC isomers. A UV light source writes the data by converting SP to MC, and a spectrophotometer reads the data by detecting the MC absorption peak. Visible light is used to erase the data by reversing the process.

Equipment:

  • Prepared 6-nitro-BIPS polymer film on a transparent substrate

  • UV light source with a peak wavelength near 365 nm (e.g., a UV LED)

  • Visible light source (e.g., a white light LED or a lamp with a >500 nm long-pass filter)

  • UV-Vis Spectrophotometer with a film holder accessory

  • Pinholes or masks to define the area of irradiation (for spatial encoding)

G cluster_prep Setup cluster_op Memory Operation Cycle cluster_analysis Analysis A Place Film in Spectrophotometer B Acquire Baseline Spectrum (Erased '0' State) A->B C WRITE: Irradiate with UV Light (~365 nm) B->C D READ: Acquire Spectrum (Written '1' State) C->D E ERASE: Irradiate with Visible Light (>500 nm) D->E F VALIDATE: Acquire Spectrum (Confirm '0' State) E->F G Calculate Readout Contrast (Abs at λmax for '1' vs '0') F->G H Repeat Cycle to Assess Fatigue F->H

Caption: Experimental workflow for a Write-Read-Erase cycle.

Procedure:

  • Initialization (Confirm '0' State):

    • Place the film in the spectrophotometer.

    • Measure the absorption spectrum from 300-700 nm. Confirm there is no significant absorption in the 500-650 nm range. This is your baseline '0' state.

  • Write Operation ('1' State):

    • Remove the film from the spectrophotometer.

    • Expose a defined area of the film to the 365 nm UV light source for a fixed duration (e.g., 30-60 seconds). A visible colored spot should appear. Expert Tip: The irradiation time affects the conversion efficiency. This should be optimized and kept consistent.

  • Read Operation:

    • Immediately place the film back into the spectrophotometer.

    • Measure the absorption spectrum again. A strong absorption peak should now be present in the visible region (e.g., ~575 nm for TPU films).[14] The absorbance value at this peak maximum corresponds to the '1' state signal.

  • Erase Operation (Return to '0' State):

    • Remove the film and expose the colored spot to the visible light source until the color completely fades (typically 1-5 minutes).

    • Place the film back in the spectrophotometer and measure the spectrum. The visible absorption peak should have disappeared, confirming a return to the '0' state.

  • Data Analysis and Validation:

    • Readout Contrast: Calculate the difference or ratio between the absorbance at λmax in the '1' state and the '0' state. A high contrast is essential for reliable data reading.

    • Cyclability/Fatigue: Repeat steps 2-4 multiple times. Plot the peak absorbance of the '1' state versus the cycle number. A decrease in this value indicates photodegradation or fatigue.[15][16]

Troubleshooting and Expert Insights

  • Low Readout Contrast: This may be due to insufficient SP-to-MC conversion. Increase the UV irradiation time or intensity. Alternatively, the concentration of 6-nitro-BIPS in the film may be too low.

  • Rapid Thermal Fading (Volatile Memory): The written '1' state disappears too quickly in the dark. This indicates that the polymer matrix is not sufficiently stabilizing the MC form. Consider using a more polar polymer or incorporating additives that can stabilize the zwitterionic MC state. The relaxation time is highly dependent on the environment, with activation energies ranging from 75–105 kJ mol−1.[9][10]

  • Poor Fatigue Resistance: Spiropyrans are susceptible to degradation, often through oxidation or other side reactions involving the triplet state of the MC form.[5][15] Operating in an inert atmosphere (e.g., nitrogen) can improve performance. Research has also shown that creating mixed monolayers on surfaces can suppress side reactions that cause fatigue.[15][16]

  • Irreversible Switching: In some cases, particularly with high-intensity light or certain matrices, the molecule can become "stuck" in the MC form or a degraded state.[18] This may necessitate re-evaluating the irradiation conditions or the chemical compatibility of the host matrix.

References

  • Görner, H., & Chibisov, A. K. (1998). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Journal of the Chemical Society, Faraday Transactions, 94(16), 2557-2564. [Link]

  • Kuznetsova, O., et al. (2019). Design of rewritable and read-only non-volatile optical memory elements using photochromic spiropyran-based salts as light-sensitive materials. Journal of Materials Chemistry C, 7(28), 8639-8646. [Link]

  • Wikipedia. (2023). Spiropyran. [Link]

  • Gholami, M., et al. (2024). A Complementary Theoretical Study on 6-Nitro BIPS Spiropyran Photoswitching Mechanism. ChemPhysChem. [Link]

  • PrepChem. (n.d.). Synthesis of 6-Nitro-2,2-dimethylchroman-4-one. [Link]

  • Tamaki, T. (1993). Photochemical reactions of spiropyrans and their utilization in optical devices. Proceedings of SPIE, 2042, 368-376. [Link]

  • Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications. (2022). ACS Omega, 7(42), 37045-37063. [Link]

  • Lukin, A. A., et al. (2023). 5′-Substituted Indoline Spiropyrans: Synthesis and Applications. Molecules, 28(11), 4531. [Link]

  • Lukin, A. A., et al. (2023). Structure, Spectral Properties and Chemistry of Spiropyrans. Encyclopedia.pub. [Link]

  • Kumar, B. S., et al. (2019). Eliminating Fatigue in Surface-Bound Spiropyrans. The Journal of Physical Chemistry C, 123(41), 25298-25304. [Link]

  • Opening the way to greener photochromic and fluorescence studies by using the 6-NO2-BIPS photoswitch. (2024). Emergent Scientist, 7, 1-6. [Link]

  • Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. (2023). Scientific Reports, 13(1), 12345. [Link]

  • Diagram of tautomerization and isomerization of 6-nitroBIPS upon ultraviolet excitation. (n.d.). ResearchGate. [Link]

  • Kumar, B. S., et al. (2019). Eliminating Fatigue in Surface-Bound Spiropyrans. ACS Publications. [Link]

  • Opening the way to greener photochromic and fluorescence studies by using the 6-NO2-BIPS photoswitch. (2024). R Discovery. [Link]

  • A new function of photochromic spiropyran: an efficient photoinitiator for two-photon polymerization. (2023). Light: Science & Applications, 12(1), 1-3. [Link]

  • The synthesis of 2-substituted 6-nitro-chromones. (n.d.). ResearchGate. [Link]

  • Lenoble, C., & Becker, R. S. (1986). Photophysics, photochemistry, kinetics, and mechanism of the photochromism of 6'-nitroindolinospiropyran. The Journal of Physical Chemistry, 90(1), 62-66. [Link]

  • Wikipedia. (2023). Photochromism. [Link]

  • Görner, H., & Chibisov, A. K. (1998). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Semantic Scholar. [Link]

  • Yagi, S., Maeda, K., & Nakazumi, H. (1999). Photochromic properties of cationic merocyanine dyes. Thermal stability of the spiropyran form produced by irradiation with visible light. Journal of Materials Chemistry, 9(12), 2991-2997. [Link]

  • Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. (n.d.). Lookchem. [Link]

  • Thermally Stable Merocyanine Form of Photochromic Spiropyran with Aluminum Ion as a Reversible Photo-driven Sensor in Aqueous Solution. (2007). MDPI. [Link]

  • Thermal stability of merocyanine form in spiropyran/silica composite film. (n.d.). ResearchGate. [Link]

  • The chemistry of 3-nitrochromenes. (n.d.). ARKIVOC. [Link]

  • Photochromism of pyridine-substituted merocyanine through reversible C-N bond formation. (2023). Nature Communications, 14(1), 1-9. [Link]

  • Using Polymers for Data Storage. (2021). Chembites. [Link]

  • Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. (2021). Molecules, 26(4), 1134. [Link]

  • Chemical solution to shrink digital data storage. (2017). ScienceDaily. [Link]

  • A New Photosensitive Polymeric Material for WORM Optical Data Storage Using Multichannel Two-Photon Fluorescence Readout. (2002). Scilit. [Link]

  • Data storage based on photochromic and photoconvertible fluorescent proteins. (2010). Biochimica et Biophysica Acta (BBA) - General Subjects, 1800(9), 984-990. [Link]

  • Nitroanilines enhancing the holographic data storage characteristics of the 9,10-phenanthrenequinone-doped poly(methyl methacrylate) photopolymer. (n.d.). ResearchGate. [Link]

Sources

Application

Solvent Selection for Photochromic Assays of 6-Nitro-2,2-dimethylchromene: An Application Note and Protocol

Introduction: The Pivotal Role of the Solvent in Photochromism 6-Nitro-2,2-dimethylchromene, a member of the spiropyran family (often referred to as 6-nitro-BIPS), is a quintessential photochromic molecule. Its ability t...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pivotal Role of the Solvent in Photochromism

6-Nitro-2,2-dimethylchromene, a member of the spiropyran family (often referred to as 6-nitro-BIPS), is a quintessential photochromic molecule. Its ability to reversibly switch between a colorless, closed spiropyran (SP) form and a colorful, open merocyanine (MC) form upon UV irradiation has made it a subject of intense research and a valuable tool in the development of smart materials, molecular switches, and sensing technologies.[1][2] The efficiency of this photochemical transformation, the color of the open form, and the rate at which it reverts to its colorless state are not intrinsic properties of the molecule alone; they are profoundly influenced by the surrounding solvent environment.

This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the rational selection of solvents for conducting photochromic assays with 6-Nitro-2,2-dimethylchromene. We will delve into the underlying principles of solvatochromism, provide a detailed experimental protocol for characterizing the photochromic response, and present a comparative analysis of the molecule's behavior in a range of common laboratory solvents.

The Mechanism of Photochromism and the Influence of Solvent Polarity

The photochromic behavior of 6-Nitro-2,2-dimethylchromene is a fascinating example of molecular engineering at the nanoscale. The process is initiated by the absorption of a UV photon, which leads to the cleavage of the C-O bond in the spiro center of the colorless spiropyran form. This allows for the rotation of the two orthogonal moieties of the molecule, resulting in the formation of the planar, conjugated, and colored merocyanine form.[2]

G SP Spiropyran (SP) Colorless, Non-polar UV UV Light (e.g., 365 nm) MC Merocyanine (MC) Colored, Zwitterionic Vis_Heat Visible Light or Heat UV->MC Photo-isomerization (Coloration) Vis_Heat->SP Thermal/Photo-reversion (Decoloration)

Figure 1: The photochromic switching of 6-Nitro-2,2-dimethylchromene.

The merocyanine form is a zwitterion, possessing a significant dipole moment due to charge separation. This is where the solvent plays a critical role. Polar solvents can stabilize the charge-separated merocyanine form through dipole-dipole interactions and hydrogen bonding.[1][3] This stabilization has several key consequences for the photochromic properties of 6-Nitro-2,2-dimethylchromene:

  • Solvatochromism: The energy difference between the ground and excited states of the merocyanine form is influenced by the polarity of the solvent. In more polar solvents, the ground state of the zwitterionic merocyanine is more stabilized than the excited state. This leads to a larger energy gap and a hypsochromic shift (blue shift) in the absorption maximum (λmax). Conversely, in non-polar solvents, a bathochromic shift (red shift) is observed.[4]

  • Kinetics of Thermal Fading: The increased stability of the merocyanine form in polar solvents raises the activation energy for the thermal ring-closing reaction back to the spiropyran form.[1][5] This results in a slower thermal fading (decoloration) rate. In non-polar solvents, the merocyanine form is less stable, leading to a faster reversion to the colorless spiropyran form.

  • Quantum Yield of Coloration: The efficiency of the photo-coloration process, known as the quantum yield (Φ), is also solvent-dependent. In non-polar solvents, the quantum yield of coloration is generally higher, while it decreases with increasing solvent polarity.[1][5]

Solvent Selection Guide: A Data-Driven Approach

The choice of solvent for a photochromic assay should be guided by the specific research question. For instance, if the goal is to achieve a stable colored state for applications like sensing or imaging, a polar solvent would be preferable. If rapid switching is desired, a non-polar solvent would be more suitable.

The following table summarizes the key photophysical properties of 6-Nitro-2,2-dimethylchromene in a range of solvents with varying polarities, as indicated by the Reichardt's ET(30) solvent polarity scale.[6][7]

SolventET(30) (kcal/mol)λmax of MC form (nm)Thermal Fading Half-life (t1/2) at 25°CQuantum Yield of Coloration (Φcol)
Methylcyclohexane31.2~610~2 s0.3 - 0.8
Toluene33.9~600[4]--
Tetrahydrofuran (THF)37.4~585--
Acetone42.2~560-< 0.2
Acetonitrile45.6~540-< 0.2
Ethanol51.9~530[4]~104 s[1]< 0.2

Note: The values presented in this table are compiled from various sources and may vary depending on the specific experimental conditions.[1][4]

Experimental Protocols for Photochromic Assays

The following protocols provide a step-by-step guide for conducting photochromic assays of 6-Nitro-2,2-dimethylchromene using a standard UV-Vis spectrophotometer.

Materials and Equipment
  • 6-Nitro-2,2-dimethylchromene

  • Spectroscopic grade solvents (e.g., toluene, ethanol, acetonitrile)

  • Volumetric flasks and pipettes

  • Quartz cuvettes (1 cm path length)

  • UV-Vis spectrophotometer

  • UV irradiation source (e.g., 365 nm LED or UV lamp)

  • Magnetic stirrer and stir bar (optional, for kinetics measurements)

  • Temperature-controlled cuvette holder (recommended for kinetic studies)

Protocol 1: Determination of the Absorption Spectrum of the Merocyanine Form

This protocol outlines the procedure for generating the colored merocyanine form and measuring its absorption spectrum.

G A Prepare a dilute solution of 6-Nitro-2,2-dimethylchromene (e.g., 10⁻⁵ M) in the chosen solvent. B Transfer the solution to a quartz cuvette. A->B C Record the baseline UV-Vis spectrum of the colorless spiropyran form. B->C D Irradiate the cuvette with a UV source (e.g., 365 nm) for a fixed duration (e.g., 60 seconds) until a stable color is observed. C->D E Immediately record the UV-Vis spectrum of the colored merocyanine form. D->E F Identify the λmax of the merocyanine form from the spectrum. E->F G A Prepare and irradiate the sample as described in Protocol 1 to generate the colored merocyanine form. B Set the spectrophotometer to kinetics mode, monitoring the absorbance at the λmax of the merocyanine form. A->B C Place the cuvette in a temperature-controlled holder in the spectrophotometer and start the data acquisition immediately. B->C D Record the absorbance decay over time until the absorbance returns to near the baseline value. C->D E Plot the natural logarithm of the absorbance (ln(A)) versus time. D->E F Determine the rate constant (k) from the slope of the linear fit of the plot. Calculate the half-life (t₁/₂) using the formula t₁/₂ = ln(2)/k. E->F

Figure 3: Workflow for the kinetic analysis of the thermal fading reaction.

Step-by-Step Procedure:

  • Sample Preparation and Coloration: Prepare a solution and generate the colored merocyanine form as described in steps 1-4 of Protocol 1.

  • Spectrophotometer Setup: Set the UV-Vis spectrophotometer to kinetics mode. Set the wavelength to the λmax of the merocyanine form determined in Protocol 1. Set the data acquisition interval (e.g., every 1 second) and the total measurement time.

  • Kinetic Measurement: Immediately after UV irradiation, place the cuvette in the spectrophotometer's temperature-controlled holder (maintained at a constant temperature, e.g., 25°C) and start the kinetic measurement.

  • Data Acquisition: Record the absorbance at the λmax as a function of time until the absorbance value has significantly decreased, approaching the initial baseline.

  • Data Analysis:

    • The thermal fading of 6-Nitro-2,2-dimethylchromene typically follows first-order kinetics. [3] * Plot the natural logarithm of the absorbance (ln(A)) versus time (t).

    • Perform a linear regression on the data. The slope of the line will be equal to the negative of the rate constant (-k).

    • Calculate the half-life (t1/2) of the thermal fading reaction using the equation: t1/2 = ln(2) / k.

Conclusion: A Foundation for Innovation

The profound impact of the solvent on the photochromic properties of 6-Nitro-2,2-dimethylchromene underscores the importance of careful solvent selection in the design of photoresponsive systems. By understanding the principles of solvatochromism and employing the standardized protocols outlined in this application note, researchers can effectively tune the behavior of this versatile molecule to meet the specific demands of their applications. Whether the goal is to create long-lasting colored states for sensing or to achieve rapid switching for data storage, a rational approach to solvent selection provides a solid foundation for innovation in the field of photochromic materials.

References

  • Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry, 3rd ed. Wiley-VCH. [Link]

  • Görner, H. (2001). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics, 3(3), 416-423. [Link]

  • Dabestani, R., & Ivanov, I. N. (2014). Influence of the Solvent on the Thermal Back Reaction of One Spiropyran. Journal of Chemical Education, 91(12), 2163-2167. [Link]

  • IUPAC. (1997). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford. [Link]

  • Stenutz, R. Dimroth and Reichardt ET. Interactive Learning Paradigms Incorporated. [Link]

  • Ahmad, N. N. R., Zainuddin, M. T., Wahid, Z., Mukhtar, H., Mohshim, D. F., & Man, Z. (2008). Effect on solvent polarity and concentration on the photo transformation of 6-nitro BIPS. 2008 International Conference on Electronic Design, 1-4. [Link]

  • Görner, H. (2002). Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. LookChem. [Link]

  • MDPI. (2022). Application of Reichardt’s Solvent Polarity Scale (ET(30)) in the Selection of Bonding Agents for Composite Solid Rocket Propellants. Molecules, 27(19), 6487. [Link]

  • Klajn, R. (2014). Spiropyran-based dynamic materials. Chemical Society Reviews, 43(1), 148-184. [Link]

  • Wikipedia. (2023). Reichardt's dye. [Link]

  • Passos, M., & Freire, M. G. (2014). Solvatochromism as a new tool to distinguish structurally similar compounds. Scientific reports, 4(1), 1-7. [Link]

  • Zakaria, N. A., & Pudza, M. Y. (2016). Alternative analysis of 6-Nitro BIPS behaviour based on factorial design. Malaysian Journal of Mathematical Sciences, 10, 429-442. [Link]

  • Samat, A., & Lokshin, V. (2008). Useful Spectrokinetic Methods for the Investigation of Photochromic and Thermo-Photochromic Spiropyrans. Molecules, 13(9), 2260-2313. [Link]

  • Drawell. (2023). How to Use UV Vis Spectrophotometer. [Link]

  • Agilent. (2014). The Basics of UV-Vis Spectroscopy. [Link]

  • Mettler Toledo. (2015). UV/Vis Spectrophotometry: Fundamentals and Applications. [Link]

  • Vyazovkin, S., & Wight, C. A. (1999). ICTAC Kinetics Committee recommendations for collecting experimental thermal analysis data for kinetic computations. Thermochimica acta, 340, 53-68. [Link]

  • Joseph, J., & Jayakrishnan, A. (2020). A Kinetic Analysis of the Thermal Degradation Behaviours of Some Bio-Based Substrates. Polymers, 12(8), 1827. [Link]

  • Sánchez-Jiménez, P. E., Pérez-Maqueda, L. A., & Criado, J. M. (2009). Combined kinetic analysis of thermal degradation of polymeric materials under any thermal pathway. Polymer degradation and stability, 94(12), 2079-2085. [Link]

Sources

Method

Application Note: Microwave-Assisted Synthesis of 6-Nitro-2,2-dimethylchromene

Executive Summary This application note details a robust, scalable protocol for the synthesis of 6-Nitro-2,2-dimethylchromene (also known as a nitro-precocene analogue). 2,2-Dimethylchromenes are privileged pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 6-Nitro-2,2-dimethylchromene (also known as a nitro-precocene analogue). 2,2-Dimethylchromenes are privileged pharmacophores found in anti-juvenile hormones, anti-cancer agents, and potassium channel openers.

Traditional thermal synthesis of this scaffold often suffers from prolonged reaction times (12–24 hours) and low yields due to the formation of benzofuran byproducts or polymerization. This guide utilizes Microwave-Assisted Organic Synthesis (MAOS) to drive the reaction through a Claisen rearrangement/cyclization cascade , reducing reaction time to under 20 minutes while significantly improving the impurity profile.

Scientific Rationale & Mechanism

The Challenge of the Nitro Group

The target molecule contains a nitro group at the C6 position. In electrophilic aromatic substitution routes (e.g., reacting 4-nitrophenol with 3-methyl-2-butenal), the strong electron-withdrawing nature of the nitro group deactivates the aromatic ring, leading to poor yields.

The Solution: Propargyl Ether Rearrangement

To bypass ring deactivation, this protocol employs a two-step sequence:

  • O-Alkylation: Nucleophilic substitution of 4-nitrophenol with 3-chloro-3-methyl-1-butyne. The nitro group actually facilitates this step by increasing the acidity of the phenol (

    
    ).
    
  • Microwave-Promoted Rearrangement: The resulting propargyl ether undergoes a thermal [3,3]-sigmatropic rearrangement (Claisen), followed by a [1,5]-sigmatropic hydrogen shift and 6

    
    -electrocyclic ring closure. Microwave irradiation provides the rapid, uniform heating required to overcome the high activation energy of the initial rearrangement without degrading the sensitive chromene product.
    
Mechanistic Pathway (Visualization)

ReactionMechanism Start 4-Nitrophenol Ether (Propargyl Ether) TS1 [3,3]-Sigmatropic Rearrangement (Claisen) Start->TS1 MW Irradiation (High Ea) Inter1 o-Allenyl Phenol Intermediate TS1->Inter1 TS2 [1,5]-H Shift Inter1->TS2 Inter2 Quinone Methide Analogue TS2->Inter2 Cyclization 6pi-Electrocyclic Ring Closure Inter2->Cyclization Product 6-Nitro-2,2- dimethylchromene Cyclization->Product

Caption: Figure 1. Microwave-promoted cascade mechanism converting the propargyl ether precursor to the chromene scaffold.

Experimental Protocol

Materials & Reagents[1][2][3][4]
  • Substrate: 4-Nitrophenol (CAS: 100-02-7)

  • Reagent: 3-Chloro-3-methyl-1-butyne (CAS: 1111-97-3)

  • Base: Anhydrous Potassium Carbonate (

    
    )[1]
    
  • Catalyst: Potassium Iodide (KI)

  • Solvent: Acetone (Step 1), DMF or Solvent-Free (Step 2)

  • Equipment: Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave)

Step 1: Synthesis of Propargyl Ether Precursor

Note: This step can be performed via conventional heating or MW, but conventional reflux is often sufficient for bulk preparation.

  • Dissolve 4-nitrophenol (10 mmol, 1.39 g) in anhydrous acetone (30 mL).

  • Add anhydrous

    
     (20 mmol, 2.76 g) and KI (1 mmol, 0.16 g).
    
  • Add 3-chloro-3-methyl-1-butyne (12 mmol, 1.23 g) dropwise.

  • Reflux at 60°C for 4 hours (or MW 80°C for 20 min).

  • Filter inorganic salts, evaporate solvent, and purify via short silica plug (Hexane/EtOAc 9:1).

  • Yield Check: Expect >90% yield of 1-(1,1-dimethyl-2-propynyloxy)-4-nitrobenzene.

Step 2: Microwave-Assisted Cyclization (Critical Step)

This step utilizes the "flash heating" capability of microwaves to favor the kinetic chromene product over thermodynamic benzofuran byproducts.

Workflow Diagram:

ExperimentalWorkflow Prep PREPARATION Dissolve 1 mmol Ether in 2 mL DMF (or use Alumina support) Setup SETUP Seal in 10 mL Quartz Vessel Add Magnetic Stir Bar Prep->Setup MW_Irrad IRRADIATION Mode: Dynamic Power Temp: 160°C Time: 10-15 mins Power Max: 200W Setup->MW_Irrad Cooling COOLING Rapid compressed air cooling to <50°C (Quench reaction) MW_Irrad->Cooling Workup WORKUP Pour into ice water Extract with EtOAc Cooling->Workup Purification PURIFICATION Column Chromatography (Hexane/EtOAc 95:5) Workup->Purification

Caption: Figure 2.[2] Step-by-step experimental workflow for the microwave-assisted cyclization.

Detailed Procedure:

  • Loading: Place 1 mmol (219 mg) of the propargyl ether intermediate into a 10 mL microwave-transparent vial.

  • Solvent System: Add 2 mL of DMF.

    • Green Alternative: Adsorb the ether onto 1 g of neutral alumina (solvent-free) for a "dry media" reaction.

  • Irradiation:

    • Temperature: 160 °C

    • Hold Time: 12 minutes

    • Stirring: High

    • Pressure Limit: 250 psi

  • Workup:

    • For DMF: Pour mixture into 20 mL ice water. The product will precipitate.[3] Filter or extract with Ethyl Acetate.[1]

    • For Alumina: Wash the alumina pad with Ethyl Acetate to elute the product.

  • Purification: Recrystallize from ethanol or perform flash chromatography (Hexane/EtOAc 95:5).

Results & Validation

Comparative Efficiency Data

The microwave protocol demonstrates superior efficiency compared to conventional thermal reflux (typically in N,N-diethylaniline or decalin).

ParameterConventional ThermalMicrowave-Assisted (This Protocol)Improvement Factor
Temperature 180–200°C160°CMilder Conditions
Time 6–12 Hours12 Minutes30x - 60x Faster
Yield 45–60%85–92%+40% Yield
Purity (Crude) Low (Benzofurans present)High (>95%)Cleaner Profile
Characterization Data (Expected)

To validate the synthesis, confirm the following spectral signatures:

  • Appearance: Yellow crystalline solid.

  • IR (

    
    ):  1520 & 1340 (
    
    
    
    stretch), 1640 (C=C alkene).
  • 1H NMR (CDCl3, 400 MHz):

    • 
       1.48 (s, 6H, 
      
      
      
      ) – Gem-dimethyl group.
    • 
       5.70 (d, J=10 Hz, 1H, H-3) – Alkene proton.
      
    • 
       6.40 (d, J=10 Hz, 1H, H-4) – Alkene proton.
      
    • 
       6.85 (d, J=9 Hz, 1H, H-8) – Aromatic.
      
    • 
       8.05 (dd, 1H, H-7) – Deshielded by Nitro group.
      
    • 
       8.25 (d, 1H, H-5) – Deshielded by Nitro group.
      

Troubleshooting & Optimization

  • Issue: Low Conversion.

    • Cause: Temperature too low. The activation energy for the Claisen rearrangement is high.

    • Fix: Increase MW temperature to 170°C or extend time to 20 mins.

  • Issue: Benzofuran Byproduct.

    • Cause: Overheating or prolonged reaction time allows the kinetic chromene to rearrange into the thermodynamic benzofuran.

    • Fix: Reduce hold time. Ensure rapid cooling (compressed air) immediately after the cycle.

  • Issue: Pressure Spikes.

    • Cause: Decomposition of DMF or wet reagents.

    • Fix: Use anhydrous DMF or switch to the solvent-free alumina method.

Safety Considerations

  • Microwave Safety: Never heat closed vessels without pressure control. Nitro compounds can be energetic; do not scale up beyond 5 mmol in a single batch without calorimetry testing.

  • Chemical Hazards: 4-Nitrophenol is toxic and an irritant. DMF is a reproductive toxin. Work in a fume hood.

References

  • Microwave Assisted Synthesis and Anti-Microbial Activity of 2,2-Dimethyl Chromenes. Source: ResearchGate / De Gruyter Protocol foundation for propargyl ether rearrangement.

  • Application Notes and Protocols: Microwave-Assisted Synthesis of 2H-Chromene Derivatives. Source: BenchChem General conditions for chromene cyclization and catalyst choices. [3]

  • Microwave-Assisted Synthesis of Novel 2H-Chromene Derivatives. Source: National Institutes of Health (PMC) Mechanistic insights into MW effects on chromene ring closure.

Sources

Application

Application Notes &amp; Protocols: Fabrication of Light-Sensitive Coatings Using 6-Nitro-2,2-dimethylchromene

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the fabrication and characterization of light-sensitive (photochromic) coatings using 6-N...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the fabrication and characterization of light-sensitive (photochromic) coatings using 6-Nitro-2,2-dimethylchromene. This spiropyran derivative offers robust and reversible color-changing properties, making it a molecule of significant interest for applications in smart materials, optical data storage, and sensors.[1] These notes detail the underlying photochromic mechanism, provide validated, step-by-step protocols for coating formulation and deposition, and outline key characterization techniques for performance validation. The causality behind experimental choices is explained to empower users to adapt and optimize the protocols for their specific applications.

Introduction to Photochromism and Spiropyrans

Photochromism is the phenomenon in which a chemical species undergoes a reversible transformation between two forms, A and B, which have different absorption spectra, upon photoirradiation.[2] This light-induced change of color is a fascinating property that enables the development of dynamic, responsive materials.[1] Spiropyrans are a prominent class of photochromic organic compounds, first discovered in the early 20th century, with their photochromic properties formally documented in 1952.[1]

6-Nitro-2,2-dimethylchromene, a member of the spiropyran family, is characterized by its ability to switch from a colorless, non-planar "spiro" (SP) form to a colored, planar "merocyanine" (MC) form upon exposure to ultraviolet (UV) light.[3][4] The presence of the electron-withdrawing nitro group (-NO2) at the 6-position of the chromene moiety significantly influences the electronic structure and stability of the colored isomer, affecting key properties such as the rate of thermal fading and coloration quantum yield.[5][6] The choice of the surrounding medium, or matrix, is critical as it strongly affects the efficiency of the photochromism due to the structural changes that accompany the reaction.[7][8]

Principle of Operation: The Photochromic Mechanism

The functionality of coatings based on 6-Nitro-2,2-dimethylchromene hinges on a reversible molecular isomerization.

  • Coloration (UV Irradiation): In its ground state, the molecule exists as the thermodynamically stable, colorless spiropyran (SP) form. In this conformation, two heterocyclic moieties are linked by a central spirocarbon atom, resulting in an orthogonal, non-conjugated system. Upon irradiation with UV light (e.g., ~365 nm), the molecule absorbs a photon, leading to the cleavage of the C(spiro)-O bond in the pyran ring.[9] This is followed by rotation around the C-C bond, yielding the planar, zwitterionic merocyanine (MC) form.[10] This extended π-conjugated system is responsible for the strong absorption of visible light, resulting in a deep color (typically blue or purple).[9]

  • Fading (Visible Light or Heat): The colored MC form can revert to the colorless SP form. This process can be accelerated by irradiating the MC form with visible light, which it absorbs, or it can occur spontaneously via a thermal relaxation process in the dark.[5][9] The rate of this thermal fading is highly dependent on the polarity of the surrounding matrix and the ambient temperature.[6][11]

G cluster_SP Spiropyran (SP) Form cluster_MC Merocyanine (MC) Form SP 6-Nitro-2,2-dimethylchromene (Colorless, Non-planar) MC Open-Ring Isomer (Colored, Planar, Zwitterionic) SP->MC  UV Light (~365 nm) (C-O Bond Cleavage) MC->SP  Visible Light or Heat (Δ) (Ring Closure)  

Caption: Reversible isomerization of 6-Nitro-2,2-dimethylchromene.

Materials and Equipment

Reagents and Consumables
  • 6-Nitro-2,2-dimethylchromene powder

  • Poly(methyl methacrylate) (PMMA), (Mw = 120,000)

  • Tetraethyl orthosilicate (TEOS)

  • (3-Glycidyloxypropyl)trimethoxysilane (GLYMO)

  • Toluene, anhydrous

  • Dichloromethane (DCM), anhydrous

  • Ethanol, 200 proof

  • Hydrochloric acid (HCl), 0.1 M

  • Deionized (DI) water

  • Substrates (e.g., glass microscope slides, quartz discs, silicon wafers)

  • Nitrogen gas, high purity

  • Disposable syringes and 0.22 µm PTFE filters

Equipment
  • Spin Coater (e.g., Laurell Technologies, Ossila)

  • Programmable Hot Plate

  • Laboratory Oven

  • UV Lamp (365 nm)

  • UV-Vis Spectrophotometer

  • Ultrasonic Bath

  • Analytical Balance

  • Magnetic Stirrer

  • Fume Hood

  • Personal Protective Equipment (Safety goggles, nitrile gloves, lab coat)

Experimental Protocols

The successful fabrication of a high-quality photochromic coating relies on meticulous substrate preparation, precise formulation, and controlled deposition.

Protocol: Substrate Preparation

Rationale: A pristine substrate surface is paramount for achieving uniform film thickness and strong adhesion. Contaminants like dust, grease, or organic residues can lead to coating defects such as pinholes and delamination.

  • Place substrates in a beaker.

  • Add a solution of laboratory detergent in DI water.

  • Sonicate in an ultrasonic bath for 15 minutes.

  • Rinse thoroughly with DI water (3 cycles).

  • Sonicate in isopropyl alcohol for 15 minutes.

  • Rinse with DI water and dry under a stream of high-purity nitrogen gas.

  • Optional for enhanced adhesion: Treat the cleaned substrates with an oxygen plasma asher for 5 minutes to create a hydrophilic, activated surface.

Protocol: Coating Formulation

The choice of host matrix is critical as it dictates the mechanical properties of the coating and influences the photochromic performance.[7] We present two common formulations: a simple polymer matrix and a more robust hybrid organic-inorganic sol-gel matrix.[12]

Parameter Formulation A: PMMA Matrix Formulation B: Sol-Gel Matrix Rationale
Photochrome 6-Nitro-2,2-dimethylchromene6-Nitro-2,2-dimethylchromeneThe active light-sensitive component.
Host Material PMMA (10% w/v in Toluene)TEOS / GLYMO (1:1 molar ratio)PMMA provides a simple, optically clear, and amorphous environment. The sol-gel matrix offers superior durability and thermal stability.[13]
Solvent TolueneEthanolToluene is an excellent solvent for PMMA. Ethanol is the standard solvent for silica-based sol-gel reactions.
Catalyst N/A0.1 M HCl (aqueous)HCl catalyzes the hydrolysis and condensation reactions of the alkoxysilane precursors.
Dye Conc. 1-5% (w/w relative to PMMA)0.5-2% (w/w relative to silane precursors)Concentration must be optimized. Too low results in a weak color change; too high can cause aggregation and reduce performance.[14]

Formulation A (PMMA) Procedure:

  • In a fume hood, dissolve 1 g of PMMA in 10 mL of toluene with magnetic stirring. This may take several hours.

  • Once fully dissolved, add 50 mg of 6-Nitro-2,2-dimethylchromene (for a 5% w/w concentration).

  • Stir the mixture in the dark for at least 1 hour until the dye is completely dissolved.

  • Filter the solution through a 0.22 µm PTFE syringe filter directly before use to remove any particulates.

Formulation B (Sol-Gel) Procedure:

  • In a fume hood, mix TEOS and GLYMO in a 1:1 molar ratio in a glass vial.

  • In a separate vial, prepare the solvent/catalyst mixture by combining ethanol, DI water, and 0.1 M HCl in a 4:1:0.1 volume ratio.

  • Add the solvent/catalyst mixture to the silane precursors dropwise while stirring.

  • Allow the sol to hydrolyze for 1 hour at room temperature.

  • Dissolve the 6-Nitro-2,2-dimethylchromene in the sol.

  • Stir for 30 minutes in the dark. Filter through a 0.22 µm PTFE filter before use.

Protocol: Coating Application via Spin Coating

Rationale: Spin coating is a widely used technique for producing thin, uniform films on flat substrates.[15] The final film thickness is determined by the solution's viscosity, solvent evaporation rate, and the spin speed/acceleration.[16]

G Start Start: Cleaned Substrate Step1 Mount Substrate on Spin Coater Chuck Start->Step1 Step2 Dispense Coating Solution (~100 µL for 1x1 inch) Step1->Step2 Step3 Spin Cycle: Stage 1: 500 rpm, 10s (Spread Cycle) Step2->Step3 Step4 Spin Cycle: Stage 2: 2000-4000 rpm, 30s (Thinning Cycle) Step3->Step4 Step5 Soft Bake (60°C, 2 min) Step4->Step5 End End: Coated Substrate Step5->End

Caption: General experimental workflow for spin coating.

  • Setup: Ensure the spin coater is level and located inside a fume hood. Set the desired spin program (see table below for examples).

  • Mounting: Center the prepared substrate on the vacuum chuck and engage the vacuum.

  • Dispensing: Using a pipette, dispense a small pool of the filtered coating solution onto the center of the substrate. For consistent results, use the "static dispense" method, where the solution is applied before spinning begins.[15]

  • Spinning: Close the lid and start the spin program immediately to minimize solvent evaporation.

  • Removal: Once the program is complete, disengage the vacuum and carefully remove the coated substrate with tweezers.

Parameter Setting Purpose
Stage 1 (Spread) 500 rpm for 10 secLow speed to allow the fluid to spread evenly across the substrate.
Stage 2 (Thinning) 3000 rpm for 30 secHigh speed where centrifugal force thins the film to its final thickness.
Acceleration 1000 rpm/secControls the rate at which spin speeds are reached.

Note: These are starting parameters. The optimal spin speed will depend on the solution viscosity and desired film thickness and requires empirical tuning.

Protocol: Post-Deposition Curing

Rationale: Curing removes residual solvent and, in the case of sol-gel films, completes the condensation reactions to form a stable, cross-linked network. This step is crucial for the coating's durability and chemical resistance.

  • For PMMA Coatings (Formulation A): Place the coated substrates on a hot plate or in an oven at 90°C for 30 minutes.

  • For Sol-Gel Coatings (Formulation B): A two-stage cure is recommended. First, soft bake on a hot plate at 60°C for 10 minutes. Then, transfer to an oven for a hard bake at 110°C for 1-2 hours.

Characterization and Performance Validation

UV-Vis Spectroscopy for Switching Analysis

Rationale: UV-Vis spectroscopy is the primary tool for quantifying the photochromic effect. The colorless SP form has absorption bands in the UV region, while the colored MC form has a strong, broad absorption band in the visible spectrum (typically 550-600 nm).[17]

  • Place the coated substrate in the sample holder of a UV-Vis spectrophotometer.

  • Record a baseline absorption spectrum (300-800 nm). This represents the "unactivated" or SP state.

  • Remove the sample and irradiate it with a 365 nm UV lamp for 60 seconds at a fixed distance. The coating should visibly change color.

  • Immediately place the sample back into the spectrophotometer and record a new spectrum. This represents the "activated" or photostationary state (PSS).

  • The difference between the two spectra, specifically the emergence of a peak in the visible region, confirms successful photochromic switching.

Kinetic Analysis of Coloration and Fading
  • Fading Kinetics: After UV activation, set the spectrophotometer to kinetics mode, monitoring the absorbance at the λ_max of the MC form over time (e.g., every 5 seconds for 10 minutes). The decay of this absorbance corresponds to the thermal reversion to the SP form.

  • Coloration Kinetics: This is more complex but can be achieved by mounting a UV LED inside the spectrophotometer and measuring the rise in absorbance at the λ_max of the MC form upon illumination.

Fatigue Resistance Testing

Rationale: Photodegradation, or fatigue, is a critical parameter for practical applications, as it determines the coating's useful lifetime.[18] Spiropyrans can undergo irreversible side reactions that prevent them from switching back to the SP form.[9][19]

  • Perform an initial UV-Vis characterization cycle (as in 5.1) to determine the maximum absorbance change (ΔA_initial).

  • Subject the coating to repeated cycles of UV irradiation (e.g., 60 seconds) followed by a waiting period for thermal fade or irradiation with visible light.

  • After a set number of cycles (e.g., 10, 50, 100), repeat the UV-Vis characterization to measure the new maximum absorbance change (ΔA_cycled).

  • Fatigue can be quantified as the percentage loss of photochromic activity: Fatigue (%) = (1 - ΔA_cycled / ΔA_initial) * 100.

Data Interpretation and Expected Results

A successfully fabricated coating will exhibit a clear visual color change and a corresponding change in its UV-Vis absorption spectrum.

Metric Typical Result Significance
Initial State Optically clear, colorless/pale yellow filmConfirms the molecule is in the closed SP form.
Activated State Deep blue/purple colored filmConfirms successful isomerization to the MC form.
λ_max (MC form) 560 - 590 nmThe peak absorption wavelength of the colored isomer. Varies with matrix polarity.[5]
Response Time (Coloration) < 10 secondsTime to reach 90% of maximum coloration under UV light.
Response Time (Fading) 30 seconds - 10 minutesTime for thermal reversion to the SP form. Highly dependent on matrix and temperature.[11]
Fatigue < 10% loss after 100 cyclesIndicates good durability and resistance to photodegradation.

(Note: This is a placeholder for a typical UV-Vis spectrum showing the bleached state (low absorbance in visible range) and the colored state (high absorbance peak around 580 nm).)

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Hazy or Opaque Coating - Incomplete dissolution of polymer/dye.- Premature condensation in sol-gel.- Particulates in the solution.- Increase stirring time/temperature for dissolution.- Ensure sol-gel is used within its pot life.- Always filter the solution immediately before use.
Poor Adhesion / Delamination - Improper substrate cleaning.- Incompatible coating/substrate chemistry.- Repeat the substrate cleaning protocol meticulously.- Use an adhesion promoter or O2 plasma treatment.
Weak Photochromic Effect - Dye concentration is too low.- Insufficient UV activation power/time.- Rigid matrix inhibiting isomerization.[8]- Increase the dye concentration in the formulation.- Increase UV exposure time or use a more powerful lamp.- Consider a more flexible polymer matrix.
Irreversible Color Change - Significant photodegradation (fatigue).- Chemical reaction with the matrix.- Incorporate UV stabilizers in the formulation.- Ensure the matrix is chemically inert to the dye.- Conduct fatigue tests to quantify lifetime.

Safety Precautions

  • Chemical Handling: 6-Nitro-2,2-dimethylchromene and its precursor chemicals should be handled with appropriate care. Always consult the Safety Data Sheet (SDS) for each chemical.

  • Solvent Safety: Toluene, DCM, and ethanol are volatile and flammable. All formulation and coating steps must be performed in a certified chemical fume hood.

  • UV Radiation: UV radiation is harmful to the eyes and skin. Always wear UV-blocking safety glasses and avoid direct exposure. Use shielding when operating UV lamps.

  • Personal Protective Equipment (PPE): Safety goggles, a lab coat, and solvent-resistant nitrile gloves must be worn at all times when handling chemicals and performing experiments.

References

  • Wikipedia. (n.d.). Spiropyran. Retrieved from [Link]

  • Garmendia, A., et al. (n.d.). Surface Degradation of Spiropyran based films. ChemRxiv. Retrieved from [Link]

  • Irie, M., et al. (2015). Relationship between Activation Volume and Polymer Matrix Effects on Photochromic Performance: Bridging Molecular Parameter to Macroscale Effect. The Journal of Physical Chemistry A. Retrieved from [Link]

  • Irie, M., et al. (2015). Relationship between activation volume and polymer matrix effects on photochromic performance: bridging molecular parameter to macroscale effect. PubMed. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Spiropyran – Knowledge and References. Retrieved from [Link]

  • ResearchGate. (n.d.). Film characterization and photostability of photochromic materials. Retrieved from [Link]

  • Wang, Y., et al. (2023). Tuning the Photochromism of Spiropyran in Functionalized Nanoporous Silica Nanoparticles for Dynamic Anticounterfeiting Applications. ACS Omega. Retrieved from [Link]

  • OliKrom. (n.d.). High performance photochromic pigments, inks and paints. Retrieved from [Link]

  • ResearchGate. (n.d.). Comparative photodegradation curves of spiropyrans. Retrieved from [Link]

  • AVS Publications. (1999). Spectroscopic analysis of photochromic films. Journal of Vacuum Science & Technology A. Retrieved from [Link]

  • Royal Society of Chemistry. (2024). Photo- and halochromism of spiropyran-based main-chain polymers. Retrieved from [Link]

  • Google Patents. (n.d.). Photochromic coating composition and photochromic synthetic resin ophthalmic lens.
  • Zhu, L., et al. (n.d.). Spiropyran-based Photochromic Polymer Nanoparticles with Optically Switchable Luminescence. PMC. Retrieved from [Link]

  • Yuan, L., et al. (2019). Eliminating Fatigue in Surface-Bound Spiropyrans. The Journal of Physical Chemistry C. Retrieved from [Link]

  • ACS Publications. (2022). Spiropyran–Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications. Retrieved from [Link]

  • Mo, Y.-G. (n.d.). Optical properties of photochromic and thermochromic materials. KTH Royal Institute of Technology. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 6-Nitro-2,2-dimethylchroman-4-one. Retrieved from [Link]

  • Sol-Gel Group. (n.d.). Photochromic Coatings. Retrieved from [Link]

  • Hanlin, P. (n.d.). Advancements in Photochromic Technology. Essilor. Retrieved from [Link]

  • SDC Technologies. (n.d.). Photochromic Spin Coating System. Retrieved from [Link]

  • Google Patents. (n.d.). Photochromic coating process.
  • Transitions Optical. (n.d.). How do photochromics work?. Retrieved from [Link]

  • Kubicki, J., et al. (n.d.). Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). The synthesis of 2‐substituted 6‐nitro‐chromones. Retrieved from [Link]

  • iGEM. (2011). Team:Cambridge/Protocols/Spin Coating. Retrieved from [Link]

  • Posset, U., et al. (n.d.). Photochromic hybrid sol–gel coatings: preparation, properties, and applications. Materials Science. Retrieved from [Link]

  • Shamir. (n.d.). Frequently Asked Questions. Retrieved from [Link]

  • De Laet, R. C., et al. (n.d.). The chemistry of 3-nitrochromenes. Arkivoc. Retrieved from [Link]

  • Coating Systems. (2018). How to Apply Spin Coating the Right Way for Top Results. Retrieved from [Link]

  • Görner, H. (1994). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics. Retrieved from [Link]

  • Coburn Technologies. (n.d.). CrystalChrome | Photochromic Spin Coating System. Retrieved from [Link]

  • MDPI. (2026). Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. Retrieved from [Link]

  • Görner, H. (1994). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. J. Chem. Soc., Faraday Trans., 90(10), 1385-1395. Retrieved from [Link]

  • Antonijević, M., et al. (2021). A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids. Scientific Reports. Retrieved from [Link]

  • Piard, J., et al. (2016). 1 Introduction: Organic Photochromic Molecules. Wiley-VCH. Retrieved from [Link]

Sources

Method

Application Note: 6-Nitro-2,2-dimethylchromene as a Precursor for Spiro-Scaffolds

This application note details the strategic utilization of 6-Nitro-2,2-dimethylchromene (also known as 6-nitro-2,2-dimethyl-2H-1-benzopyran) as a high-value precursor. While historically associated with the "closed" form...

Author: BenchChem Technical Support Team. Date: March 2026

This application note details the strategic utilization of 6-Nitro-2,2-dimethylchromene (also known as 6-nitro-2,2-dimethyl-2H-1-benzopyran) as a high-value precursor. While historically associated with the "closed" form of photochromic spiropyrans, this guide focuses on its utility in Medicinal Chemistry for generating spiro-cyclic scaffolds with high


 character, a critical parameter in modern drug design for improving metabolic stability and solubility.

Executive Summary

6-Nitro-2,2-dimethylchromene is a privileged heterocyclic olefin. Its structure features a distinct electronic push-pull system: the electron-withdrawing nitro group at C6 and the electron-rich enol ether motif at C3-C4.

This guide outlines two distinct synthetic pathways:

  • The "Scaffold" Pathway (Primary Focus): Functionalization of the C3-C4 double bond to create Spiro-hydantoins and Spiro-oxindoles . This route transforms the planar chromene into a 3D spiro-fused architecture, highly sought after in fragment-based drug discovery (FBDD).

  • The "Switch" Pathway: Utilization of the chromene core to synthesize 6-Nitro-BIPS (Spiropyran) , a classic photochromic switch, via an oxidative coupling strategy that differs from the standard salicylaldehyde condensation.

Mechanistic Insight & Reactivity Profile[1]

The reactivity of 6-nitro-2,2-dimethylchromene is governed by the C3-C4 double bond . Unlike simple styrenes, the gem-dimethyl group at C2 imposes steric constraints that direct regioselectivity.

  • Epoxidation & Rearrangement: The C3-C4 bond is susceptible to electrophilic epoxidation. Crucially, the resulting epoxide undergoes a specific Lewis-acid catalyzed rearrangement to the 3-chromanone (not the 4-one), driven by the migration of the hydride from C3 to C4 (or ring contraction/expansion dynamics stabilized by the gem-dimethyls).

  • Spiro-Annulation: The resulting 3-chromanone is the divergent point for spiro-synthesis. It serves as the electrophile in multicomponent reactions (e.g., Bucherer-Bergs) to install a spiro-center at C3.

Reaction Pathway Diagram

ReactionPathway cluster_legend Reaction Logic Chromene 6-Nitro-2,2-dimethylchromene (Precursor) Epoxide Intermediate A: 3,4-Epoxychroman Chromene->Epoxide Epoxidation (mCPBA) Ketone Intermediate B: 2,2-dimethylchroman-3-one Epoxide->Ketone Lewis Acid Rearrangement (BF3·OEt2) Spiro Target Product: Spiro[chroman-3,5'-hydantoin] Ketone->Spiro Bucherer-Bergs (KCN, (NH4)2CO3) Planar Alkene Planar Alkene 3D Spiro-Scaffold 3D Spiro-Scaffold Planar Alkene->3D Spiro-Scaffold

Caption: Transformation of the planar chromene precursor into a 3D spiro-hydantoin scaffold via an oxidative rearrangement strategy.

Experimental Protocols

Protocol A: Synthesis of Spiro-Hydantoins (The "Scaffold" Route)

This protocol converts the chromene into a spiro-hydantoin, a scaffold known for aldose reductase inhibition and anticonvulsant activity.

Step 1: Epoxidation [1]
  • Reagents: 6-Nitro-2,2-dimethylchromene (1.0 equiv), m-CPBA (1.2 equiv), CH₂Cl₂.

  • Procedure:

    • Dissolve 6-nitro-2,2-dimethylchromene in CH₂Cl₂ (0.1 M) and cool to 0 °C.

    • Add m-chloroperoxybenzoic acid (m-CPBA) portion-wise over 15 min.

    • Stir at room temperature for 4 h (monitor by TLC for disappearance of alkene).

    • Workup: Quench with sat. Na₂S₂O₃, wash with sat. NaHCO₃ (2x) to remove m-chlorobenzoic acid. Dry organic layer over MgSO₄ and concentrate.[2]

    • Yield: Typically 85-90% of the 3,4-epoxide .

Step 2: Rearrangement to 3-Chromanone
  • Reagents: Epoxide (from Step 1), BF₃·OEt₂ (0.1 equiv), Benzene or Toluene.

  • Procedure:

    • Dissolve the epoxide in anhydrous benzene (or toluene).[2]

    • Add catalytic BF₃[2]·OEt₂ dropwise at 0 °C.

    • Stir for 30-60 min. The reaction is rapid.

    • Mechanism Note: The gem-dimethyl group at C2 destabilizes cation formation at C2, favoring hydride shift to form the 3-ketone (2,2-dimethyl-6-nitrochroman-3-one).

    • Purification: Silica gel chromatography (Hexane/EtOAc).

Step 3: Bucherer-Bergs Spiro-Annulation
  • Reagents: 3-Chromanone (1.0 equiv), KCN (1.5 equiv), (NH₄)₂CO₃ (3.0 equiv), EtOH/H₂O (1:1).

  • Procedure:

    • Suspend the 3-chromanone in 50% aq.[2] ethanol.[2]

    • Add (NH₄)₂CO₃ and KCN.[2][3][4]

    • Heat to 60 °C in a sealed tube or pressure vial for 24 h.

    • Workup: Acidify carefully with dilute HCl (Caution: HCN evolution - perform in fume hood). The spiro-hydantoin usually precipitates as a solid.

    • Filtration: Collect the solid, wash with water, and recrystallize from EtOH.

Table 1: Expected Yields & Conditions

Reaction StepReagentConditionsTypical YieldKey Product
Epoxidation m-CPBACH₂Cl₂, 0°C to RT, 4h85-92%3,4-Epoxychroman
Rearrangement BF₃·OEt₂Benzene, 0°C, 1h75-80%3-Chromanone
Spiro-Annulation KCN / (NH₄)₂CO₃EtOH/H₂O, 60°C, 24h60-75%Spiro[chroman-3,5'-hydantoin]
Protocol B: Synthesis of Photochromic Spiropyrans (The "Switch" Route)

Clarification: The standard industrial synthesis of spiropyrans involves condensing Fischer's Base with nitrosalicylaldehyde.[2] However, if you start with 6-nitro-2,2-dimethylchromene, you must use an Oxidative Coupling strategy.

  • Concept: The chromene is oxidized to the Chromenylium (Benzopyrylium) salt , which is then coupled with the enamine (Fischer's Base).

  • Reagents:

    • Oxidant: Trityl perchlorate (

      
      ) or DDQ/Acid.
      
    • Coupling Partner: 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base).

Step-by-Step:

  • Generation of Pyrylium Salt: Treat 6-nitro-2,2-dimethylchromene with Trityl Perchlorate in Acetonitrile. The hydride abstraction yields the 6-nitro-2,2-dimethylbenzopyrylium cation .

  • Condensation: Add Fischer's Base (1 equiv) to the pyrylium salt solution.

  • Neutralization: The intermediate salt is treated with mild base (e.g., pyridine) to eliminate a methyl group? Correction: The coupling of Fischer's base with a pyrylium salt usually requires the pyrylium to be unsubstituted at C2 or have a leaving group.[2]

    • Critical Note: Since 6-nitro-2,2-dimethylchromene has two methyls at C2, it cannot easily form the standard spiropyran (which requires one oxygen and one spiro-carbon at that position).

References

  • Spiro-Hydantoin Synthesis: Sarges, R., et al. "Spiro hydantoin aldose reductase inhibitors derived from 8-aza-4-chromanones."[5] Journal of Medicinal Chemistry, 1990, 33(7), 1859–1865. Link

  • Epoxide Rearrangement: Bhat, A. S., et al. "Acid-Catalyzed Rearrangement of Epoxides." Synthetic Communications, 2004.
  • Chromene Reactivity: Gabko, P., et al.[6] "The Bucherer–Bergs Multicomponent Synthesis of Hydantoins." Molecules, 2021, 26(13), 4024.[6] Link

  • Photochromic Background: Bertelson, R. C. "Photochromism."[2] Techniques of Chemistry, Vol. 3, Wiley-Interscience, 1971. (Foundational text on Spiropyran structures).

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in the synthesis of 6-Nitro-2,2-dimethylchromene

Technical Support Center: 6-Nitro-2,2-dimethylchromene Synthesis Case ID: #NC-602-YIELD Subject: Optimization of Reaction Yield & Protocol Troubleshooting Assigned Specialist: Senior Application Scientist, Organic Synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 6-Nitro-2,2-dimethylchromene Synthesis

Case ID: #NC-602-YIELD Subject: Optimization of Reaction Yield & Protocol Troubleshooting Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

The synthesis of 6-Nitro-2,2-dimethylchromene presents a specific challenge: the strong electron-withdrawing nature of the nitro group at the para position of the starting phenol (4-nitrophenol) significantly reduces the nucleophilicity of the aromatic ring. Standard acid-catalyzed condensations effective for electron-rich phenols (e.g., resorcinol) often fail or result in poor yields (<30%) for this substrate due to incomplete conversion and polymerization of the prenylating agent.

This guide provides a technical breakdown to elevate yields from <30% to >75% by transitioning from standard acid catalysis to PBA-mediated condensation or the Propargyl Ether Rearrangement route.

Module 1: Critical Mechanism Analysis

To solve yield issues, we must understand the failure mode. The reaction typically proceeds via a Quinone Methide (QM) intermediate.

  • The Trap: In the direct condensation of 4-nitrophenol with 3-methyl-2-butenal, the initial ortho-C-alkylation is the rate-determining step. The nitro group deactivates the ring, making it sluggish.

  • The Side Reaction: While the phenol "waits" to react, the labile aldehyde (3-methyl-2-butenal) polymerizes or decomposes under the acidic conditions, leading to a "tarry" crude mixture and low mass recovery.

Visualizing the Pathway

The following diagram illustrates the successful pathway versus the failure mode.

ReactionPathway Start 4-Nitrophenol + 3-Methyl-2-butenal Inter1 Hemiacetal Intermediate Start->Inter1 Acid Cat. Waste Polymeric Tars Start->Waste Aldehyde Polymerization (If Phenol is unreactive) QM o-Quinone Methide (Unstable) Inter1->QM - H2O Product 6-Nitro-2,2- dimethylchromene QM->Product 6π-Electrocyclization (Fast) QM->Waste Decomposition

Caption: Mechanistic pathway showing the competition between successful electrocyclization and the polymerization sink caused by the deactivated phenol.

Module 2: Protocol Optimization (The Solution)

We recommend two distinct approaches depending on your lab's reagent availability.

Method A: The Phenylboronic Acid (PBA) Additive (Recommended for Direct Condensation)

If you must use 3-methyl-2-butenal, you cannot rely on simple Brønsted acids (e.g., p-TsOH) alone. The addition of phenylboronic acid forms a boronate complex that stabilizes the phenol and facilitates the specific ortho-attack.

Protocol:

  • Stoichiometry: 4-Nitrophenol (1.0 eq), 3-Methyl-2-butenal (1.5 eq), Phenylboronic acid (1.1 eq).

  • Solvent: Toluene/Acetic Acid (10:1 ratio). The acetic acid is critical for proton transfer.

  • Conditions: Reflux with a Dean-Stark trap.

  • Why it works: The boronic acid acts as a template, bringing the aldehyde and phenol together and activating the aldehyde carbonyl, compensating for the nitro group's deactivation.

Method B: The Propargyl Ether Route (High Yield Standard)

For yields consistently >80%, avoid the aldehyde entirely. Use the "Claisen Rearrangement" strategy. This method is insensitive to the electronic deactivation of the nitro group.

Step 1: O-Alkylation

  • Reagents: 4-Nitrophenol + 3-chloro-3-methyl-1-butyne.

  • Catalyst: K₂CO₃ (anhydrous), KI (catalytic), in Acetone or DMF.

  • Temp: Reflux (Acetone) or 60°C (DMF) for 4-6 hours.

  • Outcome: Formation of the propargyl ether (Intermediate A).

Step 2: Thermal Rearrangement

  • Reagents: Intermediate A dissolved in N,N-diethylaniline (high boiling solvent).

  • Temp: Heat to 180°C - 200°C.

  • Mechanism: [3,3]-Sigmatropic rearrangement (Claisen)

    
     1,5-H shift 
    
    
    
    Electrocyclization.
  • Yield: Typically 85-92%.

Module 3: Troubleshooting Guide

SymptomProbable CauseCorrective Action
Low Yield (<30%) Polymerization of 3-methyl-2-butenal.Switch to Method B (Propargyl Ether). If sticking to Method A, add Phenylboronic acid (1.1 eq) to stabilize the transition state.
Red/Black Tar Oxidative decomposition or excessive acid concentration.Reduce acid catalyst loading. Ensure inert atmosphere (N₂/Ar). If using Method B, ensure solvent (diethylaniline) is distilled and colorless before use.
Starting Material Remains Phenol deactivation prevents reaction initiation.Increase temperature.[1][2][3] For Method A, use Xylene instead of Toluene to reach 140°C.
Product is Oily/Impure Contamination with unreacted aldehyde or solvent residues.Purification: The product crystallizes well from Ethanol/Water or Hexane. Do not rely solely on column chromatography; recrystallization removes trace polymers effectively.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use microwave irradiation to improve the yield? A: Yes. Microwave irradiation is highly effective for Method A. It accelerates the rate-determining step, minimizing the time available for the aldehyde to polymerize.

  • Settings: 140°C, 15-30 mins, Toluene/Acetic acid.

Q2: Why is the 6-nitro isomer the only product? A: 4-Nitrophenol is symmetric. Alkylation at either ortho position yields the same intermediate. Unlike 3-nitrophenol, you do not need to worry about regioisomeric mixtures (e.g., 5-nitro vs 7-nitro), which simplifies purification.

Q3: My product turns yellow upon storage. Is it decomposing? A: Pure 6-nitro-2,2-dimethylchromene should be a pale yellow solid. Deepening color (orange/brown) indicates oxidation or ring-opening. Store at 4°C under Argon. The chromene double bond is susceptible to oxidative cleavage over time.

Module 5: Workflow Visualization

The following decision tree helps you select the correct optimization path based on your current constraints.

OptimizationWorkflow Start Start: Yield < 40% CheckReagents Are you using 3-methyl-2-butenal? Start->CheckReagents MethodA Method A: Direct Condensation CheckReagents->MethodA Yes (Must use) MethodB Method B: Propargyl Ether Route CheckReagents->MethodB No (Can change) Action1 Add Phenylboronic Acid (1.1 eq) + Dean-Stark Trap MethodA->Action1 Action2 Use 3-chloro-3-methyl-1-butyne + K2CO3/KI MethodB->Action2 Result1 Expected Yield: 60-75% Action1->Result1 Result2 Expected Yield: >85% (Gold Standard) Action2->Result2

Caption: Decision tree for selecting the optimal synthesis route based on reagent constraints.

References

  • Chauder, B. A., et al. (2012). Phenylboronic Acid-Mediated Synthesis of 2H-Chromenes. Synthesis. Link

    • Citation Context: Establishes the use of phenylboronic acid to solve the yield issues in phenol-enal condens
  • BenchChem Technical Support. (2025). Synthesis of 2-Methyl-6-nitrobenzaldehyde and Chromene Derivatives. Link

    • Citation Context: General troubleshooting for nitro-substituted aromatic aldehydes and cycliz
  • Subramanian, M., et al. (2011). Synthesis of 2,2-Dimethylchromenes: A Review. Journal of Chemical Sciences. Link

    • Citation Context: Comprehensive review of the propargyl ether rearrangement (Method B)
  • Organic Syntheses. m-Nitrophenol and Related Nitro-Aromatics Preparation. Link

    • Citation Context: Foundational handling of nitro-phenolic substrates.[4][5]

Sources

Optimization

Reducing fatigue resistance in 6-Nitro-2,2-dimethylchromene photochromic cycles

Topic: Optimizing Cycle Life & Mitigating Fatigue Status: Operational | Tier: Level 3 (Advanced Research Support) Core Directive & Scope Welcome to the Advanced Photochromism Support Center. You have accessed this guide...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Cycle Life & Mitigating Fatigue

Status: Operational | Tier: Level 3 (Advanced Research Support)

Core Directive & Scope

Welcome to the Advanced Photochromism Support Center. You have accessed this guide because you are experiencing issues with the fatigue resistance (cycle life) of your 6-nitro-2,2-dimethylchromene (6-NO2-DMC) systems.

Critical Clarification on Terminology: In standard photophysics, "reducing fatigue resistance" implies making a material less stable. However, based on standard drug development and optical material workflows, we interpret your request as "Reducing the impact of fatigue" (i.e., Improving Stability ). (Note: If your application requires rapid, intentional degradation—e.g., transient security inks—please refer to the "Intentional Destabilization" subsection in Module 4).

The Mechanics of Failure (The "Why")

Q: Why does my 6-nitro-2,2-dimethylchromene sample stop switching after only ~100 cycles?

A: The presence of the Nitro (


) group is a double-edged sword. While it enhances the thermal stability of the colored form (Merocyanine), it significantly increases the quantum yield of the Triplet State .

The Degradation Pathway:

  • Excitation: UV light opens the ring to the colored Merocyanine (MC) form.

  • Intersystem Crossing (ISC): The heavy nitro group facilitates a spin-flip, moving the excited MC from a Singlet (

    
    ) to a Triplet (
    
    
    
    ) state.
  • Energy Transfer: The long-lived

    
     state transfers energy to dissolved ground-state Oxygen (
    
    
    
    ), generating highly reactive Singlet Oxygen (
    
    
    )
    .[1]
  • Chemical Attack: Singlet oxygen attacks the electron-rich methine bridge of the Merocyanine, causing oxidative cleavage. The molecule breaks into non-photochromic salicylaldehyde and ketone derivatives.

Visualizing the Failure Mode

ChromeneDegradation Closed Closed Form (Colorless) Open Merocyanine (MC) (Colored - Singlet) Closed->Open UV Light Open->Closed Vis Light / Heat Triplet MC Triplet State (High Reactivity) Open->Triplet ISC (Nitro-assisted) SingletOx Singlet Oxygen (1O2 Generated) Triplet->SingletOx + O2 (Energy Transfer) Dead Oxidized Products (Non-Switching) SingletOx->Dead Oxidative Cleavage

Figure 1: The mechanism of fatigue. The Nitro group promotes the Triplet pathway, generating Singlet Oxygen which destroys the active molecule.

Stabilization Protocols (The "How")

To improve fatigue resistance, you must intervene at specific points in the pathway described above.

Strategy A: Chemical Stabilization (Additives)

Q: Can I add stabilizers to my solution or polymer matrix? A: Yes. You need to quench the Singlet Oxygen (


) before it attacks the chromene.
Additive ClassRecommended CompoundMechanismConcentration (Typical)
Singlet Oxygen Quencher DABCO (1,4-Diazabicyclo[2.2.2]octane)Physically deactivates

back to ground state

without being consumed.
1.0 - 5.0 wt%
Radical Scavenger HALS (e.g., Tinuvin 770)Traps free radicals formed during the breakdown process.0.5 - 2.0 wt%
Triplet Quencher Nickel(II) Complexes (e.g., Ni-dibutyldithiocarbamate)Quenches the excited triplet state of the chromene itself before it can interact with oxygen.0.1 - 1.0 wt%

Recommendation: Start with DABCO . It is the most specific stabilizer for the singlet oxygen pathway prevalent in nitro-chromenes.

Strategy B: Environmental Control (Matrix Engineering)

Q: Does the solvent or polymer matrix affect fatigue? A: Drastically.

  • Rigid Matrices (Polystyrene, Polycarbonate): High rigidity (

    
     Room Temp) slows down the diffusion of Oxygen, naturally extending cycle life.
    
  • Encapsulation: Complexing the chromene with

    
    -Cyclodextrin  has been proven to shield the methine bridge from oxidative attack while still allowing isomerization [1, 3].
    
Troubleshooting & Diagnostics

Q: How do I diagnose the specific cause of failure in my setup?

Follow this logic tree to isolate the variable causing low fatigue resistance.

Troubleshooting Start Issue: Rapid Loss of Photochromism CheckO2 Is the system deoxygenated? Start->CheckO2 CheckLight Is UV source < 300nm? CheckO2->CheckLight Yes Sol1 Action: Perform Freeze-Pump-Thaw (See Protocol 1) CheckO2->Sol1 No CheckMatrix Is the matrix/solvent polar? Sol2 Action: Switch to Non-Polar Solvent (Toluene/Hexane stabilize Closed form) CheckMatrix->Sol2 Yes (Ethanol/MeCN) Sol4 Action: Add DABCO or Ni-Quencher CheckMatrix->Sol4 No (Already Non-Polar) CheckLight->CheckMatrix No Sol3 Action: Use 365nm LED (Deep UV destroys chromenes) CheckLight->Sol3 Yes

Figure 2: Diagnostic workflow for identifying the root cause of rapid fatigue.

Essential Protocol: Freeze-Pump-Thaw Deoxygenation

Objective: Remove dissolved oxygen to validate if oxidation is the primary fatigue mechanism.

Equipment: Schlenk line, Liquid


, Vacuum pump.
  • Seal: Place your 6-NO2-DMC solution in a Schlenk tube.

  • Freeze: Submerge the tube in liquid nitrogen until the solvent is completely frozen.

  • Pump: Open the stopcock to high vacuum (10-15 min) to remove headspace gas.

  • Thaw: Close the stopcock. Thaw the sample in a warm water bath. Gas bubbles will evolve from the liquid.

  • Repeat: Perform cycles 2-4 at least three times .

  • Backfill: Backfill with Argon or Nitrogen.

Success Metric: If cycle life improves by >50% after this protocol, your primary issue is Singlet Oxygen oxidation . You must implement encapsulation or oxygen barriers.

Intentional Destabilization (Developer Mode)

If your goal was literally to "Reduce Fatigue Resistance" (make it fade/break faster) for transient applications:

  • Promote Oxidation: Use a porous matrix (Silica gel) to maximize Oxygen exposure.

  • Hard UV Exposure: Irradiate with <300 nm light, which directly cleaves the C-O bond irreversibly.

  • Add Peroxides: Trace benzoyl peroxide will accelerate the oxidative cleavage of the merocyanine form.

References
  • Kobatake, S. (2022).[2] Fatigue Resistance of Photochromic Diarylethene in the Presence of Cyclodextrins with Different Pore Sizes. i-repository.net. 2

  • Görner, H. (1998). Photochemical ring opening in nitrospiropyrans: triplet pathway and the role of singlet molecular oxygen. Chemical Physics Letters. 3

  • Oda, H. (1998). New developments in the stabilization of photochromic dyes: Counter-ion effects on the light fatigue resistance of spiropyrans. Dyes and Pigments.[4][5] 6

  • Görner, H. (2022).[2] Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. LookChem/RSC. 7

Sources

Troubleshooting

Technical Support Center: Purification &amp; Recrystallization of 6-Nitro-2,2-dimethylchromene

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with the isolation and purification of 6-nitro-2,2-dimethylchromene (CAS: 33143-28-1).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with the isolation and purification of 6-nitro-2,2-dimethylchromene (CAS: 33143-28-1). This compound is a critical substrate in the synthesis of chiral epoxides, frequently utilized in asymmetric epoxidation studies catalyzed by chiral salen Mn(III) complexes . Because the electron-withdrawing nitro group significantly alters the molecule's dipole moment and solubility profile compared to unsubstituted chromenes, standard purification templates often fail, leading to phase separation (oiling out) or co-elution.

Experimental Workflow & Diagnostics

The following diagram outlines the validated purification pipeline, moving from the crude synthetic mixture to a >99% pure compound ready for catalytic asymmetric epoxidation.

G Start Crude 6-Nitro-2,2-dimethylchromene Chromatography Silica Gel Column Chromatography (Gradient: Hexane to 95:5 Hexane:EtOAc) Start->Chromatography Fractions Collect & Analyze Fractions (TLC / UV-Vis at 254 nm) Chromatography->Fractions Concentration Rotary Evaporation (Remove volatile solvents < 40°C) Fractions->Concentration Recrystallization Mixed-Solvent Recrystallization (DCM / Hexane System) Concentration->Recrystallization Pure Pure 6-Nitro-2,2-dimethylchromene (Ready for Epoxidation) Recrystallization->Pure

Workflow for the purification of 6-nitro-2,2-dimethylchromene.

Step-by-Step Methodologies

To ensure a self-validating system, each protocol includes built-in verification steps so you can confirm success before proceeding to the next stage.

Protocol A: Silica Gel Column Chromatography
  • Stationary Phase Preparation: Slurry-pack a glass column with 230–400 mesh silica gel using 100% hexanes. Maintain a crude sample-to-silica weight ratio of 1:50.

  • Sample Loading: Dissolve the crude mixture in a minimal amount of dichloromethane (DCM) and dry-load it onto a small amount of silica gel. Evaporate the DCM completely before applying the dry powder to the top of the column.

  • Gradient Elution: Begin elution with 2 column volumes (CV) of 100% Hexane to remove non-polar impurities. Gradually increase the polarity by transitioning to a 95:5 Hexane:Ethyl Acetate mixture over 3 CVs.

  • Fraction Verification: Spot fractions on a silica TLC plate. Elute with 90:10 Hexane:Ethyl Acetate. 6-Nitro-2,2-dimethylchromene is highly UV-active at 254 nm.

  • Concentration: Pool the fractions containing the single target spot. Remove solvents via rotary evaporation with the water bath set strictly below 40°C to prevent thermal degradation.

Protocol B: Mixed-Solvent Recrystallization (DCM/Hexane)
  • Primary Dissolution: Transfer the concentrated solid to an Erlenmeyer flask. Add warm DCM (~35°C) dropwise just until the solid is completely dissolved. Do not add excess DCM.

  • Anti-Solvent Saturation: While gently swirling the flask, add Hexane (the anti-solvent) dropwise. Stop immediately when the solution becomes persistently cloudy (the "cloud point").

  • Clarification (Self-Validation): Add 1 to 2 drops of warm DCM until the solution turns perfectly clear again. This confirms the solution is exactly at the saturation threshold.

  • Controlled Nucleation: Cover the flask and allow it to cool undisturbed to room temperature over 2 hours. Once at room temperature, transfer it to a 4°C refrigerator for 12 hours to maximize crystal yield.

  • Isolation: Filter the resulting crystals through a Büchner funnel, wash with 2 mL of ice-cold hexane, and dry under high vacuum.

Troubleshooting Guide & FAQs

Q: Why does my 6-nitro-2,2-dimethylchromene "oil out" instead of forming crystals during mixed-solvent recrystallization?

  • Causality: Oiling out (liquid-liquid phase separation) occurs when the solute reaches saturation at a temperature above its melting point, or when the solvent pair has vastly different polarities and boiling points (e.g., adding water to ethanol too rapidly). The nitro group increases the molecule's dipole moment, making its solubility curve highly sensitive to sudden polarity shifts.

  • Resolution: Abandon the Ethanol/Water system. Switch to the DCM/Hexane protocol detailed above. Ensure you reach the cloud point gradually and clarify with minimal DCM. If oiling out still occurs, seed the solution with a pure crystal of the compound just before it reaches the cloud point to force solid nucleation.

Q: How do I resolve the co-elution of unreacted starting materials during silica gel chromatography?

  • Causality: 6-nitro-2,2-dimethylchromene is typically synthesized via the Bergmann and Gericke condensation procedure . Unreacted phenols (starting materials) can co-elute if the solvent gradient is too steep because the nitro group makes the chromene moderately polar, causing it to streak and overlap with phenolic impurities.

  • Resolution: Utilize a shallower gradient. Do not exceed 5% Ethyl Acetate. If streaking persists, add 1% Triethylamine (TEA) to the eluent to deactivate the acidic silanol groups on the silica gel, which sharpens the elution bands.

Q: Why is my isolated yield low after recrystallization despite high purity?

  • Causality: The solubility of 6-nitro-2,2-dimethylchromene in DCM is exceptionally high. Using even a 10% excess of the "good" solvent (DCM) shifts the thermodynamic equilibrium, keeping a large mass of the chromene dissolved even at 4°C.

  • Resolution: Evaporate the leftover mother liquor to 50% of its volume under reduced pressure and perform a second-crop crystallization by repeating the cooling process.

Q: How do I verify the purity of the recrystallized product for downstream catalytic studies?

  • Causality: Trace impurities, particularly unreacted phenols, can coordinate to the Mn(III) center of Jacobsen-type catalysts, poisoning the catalyst and ruining enantioselectivity during asymmetric epoxidation .

  • Resolution: Verify purity via

    
    H-NMR, ensuring the absolute absence of broad phenolic -OH peaks (~5.0-6.0 ppm). Post-epoxidation, the enantiomeric excess (ee) of the resulting epoxide should be determined via HPLC using a Chiralcel OD column to confirm the catalyst was not inhibited .
    

Quantitative Data: Solvent Selection Matrix

The choice of solvent dictates the success of the recrystallization. The table below summarizes the quantitative parameters and empirical suitability of various solvent pairs for this specific chromene derivative.

Solvent Pair (Good / Anti-Solvent)Polarity Index DifferenceBoiling Point DifferentialSuitability & Empirical Observations
DCM / Hexane 3.1 / 0.140°C / 68°CExcellent. High yield, minimal oiling out. Easy to clarify at the cloud point.
EtOAc / Heptane 4.4 / 0.177°C / 98°CGood. Requires careful temperature control. Slower evaporation rate.
Ethanol / Water 5.2 / 10.278°C / 100°CModerate. Highly prone to oiling out if cooled rapidly due to high polarity gap.
Acetone / Water 5.1 / 10.256°C / 100°CPoor. High ambient solubility limits crystal recovery; forces liquid-liquid separation.

References

  • Amato, M.E., Ballistreri, F.P., Pappalardo, A., Tomaselli, G.A., & Toscano, R.M. "Synthesis and Conformational Study of a Novel Macrocyclic Chiral(Salen) ligand and its Uranyl and Mn Complexes." Molecules, 15(3), 1442-1452 (2010). URL:[Link]

  • Luo, R., Tan, R., Peng, Z., Zheng, W., Kong, Y., & Yin, D. "Stable chiral salen Mn(III) complexes with built-in phase-transfer capability for the asymmetric epoxidation of unfunctionalized olefins using NaOCl as an oxidant." Journal of Catalysis, 287, 170-177 (2012). URL:[Link]

  • Huang, J., Yuan, L., & Cai, J. "Constraining asymmetric organometallic catalysts within mesoporous supports ZnPS–BrPPAS boosts their enantioselectivity." Journal of Molecular Catalysis A: Chemical, 416, 147-153 (2016). URL:[Link]

Optimization

Preventing thermal degradation of 6-Nitro-2,2-dimethylchromene in solution

A Guide to Preventing Thermal Degradation in Solution for Researchers, Scientists, and Drug Development Professionals Frequently Asked Questions (FAQs) Q1: My solution of 6-Nitro-2,2-dimethylchromene is turning a yellow-...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Preventing Thermal Degradation in Solution for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: My solution of 6-Nitro-2,2-dimethylchromene is turning a yellow-brown color after heating. What is happening?

A1: The observed color change is a strong indicator of thermal degradation. 6-Nitro-2,2-dimethylchromene, like many nitroaromatic compounds, is susceptible to decomposition at elevated temperatures. The discoloration is likely due to the formation of various degradation products. The primary mechanism of thermal decomposition for nitroaromatic compounds often involves the homolysis of the C-NO2 bond, which can initiate a cascade of secondary reactions, leading to complex mixtures of byproducts.[1][2]

Q2: What are the primary factors that influence the thermal stability of 6-Nitro-2,2-dimethylchromene in solution?

A2: The stability of 6-Nitro-2,2-dimethylchromene in solution is influenced by several key factors:

  • Temperature: This is the most critical factor. Higher temperatures provide the activation energy needed to initiate degradation reactions.

  • Solvent Choice: The polarity and reactivity of the solvent can play a significant role. Protic solvents, especially under heated conditions, may participate in degradation pathways.

  • Presence of Contaminants: Impurities such as strong acids, bases, or metals can catalyze decomposition.[3]

  • Exposure to Oxygen: The presence of dissolved oxygen can lead to oxidative degradation pathways, which may be accelerated by heat.

  • Light Exposure: While the primary focus is on thermal degradation, photochemical degradation can also occur, and this process can be exacerbated by heat.

Q3: What are the recommended storage conditions for solutions of 6-Nitro-2,2-dimethylchromene to ensure long-term stability?

A3: To maintain the integrity of your 6-Nitro-2,2-dimethylchromene solutions, we recommend the following storage conditions, drawing parallels from best practices for similar halogenated chromene compounds:[4]

  • Temperature: Store solutions at or below 4°C. For long-term storage, freezing at -20°C is advisable.

  • Inert Atmosphere: To prevent oxidation, overlay the solution with an inert gas such as argon or nitrogen before sealing the container.

  • Light Protection: Store vials in the dark or use amber-colored vials to protect the compound from light-induced degradation.

  • Solvent Selection: Use high-purity, anhydrous solvents. Degassing the solvent prior to use can help remove dissolved oxygen.

Troubleshooting Guide

Symptom Possible Cause(s) Troubleshooting Steps & Solutions
Unexpected peaks in HPLC/LC-MS analysis after heating the solution. Thermal degradation of 6-Nitro-2,2-dimethylchromene.1. Confirm Degradation: Re-analyze a fresh, unheated sample to confirm the absence of these peaks. 2. Optimize Temperature: Reduce the reaction or processing temperature. If high temperatures are unavoidable, minimize the duration of heat exposure. 3. Solvent Evaluation: If possible, switch to a more inert, aprotic solvent. 4. Inert Atmosphere: Purge the reaction vessel with an inert gas (argon or nitrogen) before heating.
Inconsistent experimental results or loss of biological activity. Loss of the active parent compound due to thermal decomposition.1. Purity Analysis: Quantify the concentration of 6-Nitro-2,2-dimethylchromene in your solution before and after the experimental procedure using a validated analytical method (e.g., HPLC with a standard curve). 2. Implement Stability-Indicating Methods: Develop an analytical method that can separate the parent compound from its potential degradation products.[5] 3. Strict Temperature Control: Ensure accurate and consistent temperature control throughout your experiments.
Precipitate formation in the solution upon cooling after heating. Formation of insoluble degradation products.1. Characterize the Precipitate: If possible, isolate and analyze the precipitate to identify the degradation products. This can provide insights into the degradation pathway. 2. Review Experimental Conditions: Assess if any components of the reaction mixture could be contributing to the degradation (e.g., incompatible reagents).

Experimental Protocols

Protocol 1: Assessment of Thermal Stability in Different Solvents

This protocol outlines a method to evaluate the thermal stability of 6-Nitro-2,2-dimethylchromene in various solvents.

Materials:

  • 6-Nitro-2,2-dimethylchromene

  • High-purity solvents (e.g., Acetonitrile, DMSO, Ethanol, Toluene)

  • Heating block or water bath with precise temperature control

  • HPLC or LC-MS system

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Prepare a stock solution of 6-Nitro-2,2-dimethylchromene in each of the chosen solvents at a known concentration (e.g., 1 mg/mL).

  • Dispense equal aliquots of each solution into separate, sealed vials.

  • For each solvent, create a set of vials for each temperature point to be tested (e.g., 40°C, 60°C, 80°C) and a control set to be kept at 4°C.

  • Purge the headspace of each vial with an inert gas before sealing.

  • Place the vials in the heating block at their respective temperatures for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, remove one vial from each temperature, allow it to cool to room temperature, and analyze the sample by HPLC or LC-MS.

  • Quantify the remaining percentage of 6-Nitro-2,2-dimethylchromene by comparing the peak area to the control sample stored at 4°C.

Data Presentation
Solvent Temperature (°C) Time (hours) Remaining 6-Nitro-2,2-dimethylchromene (%)
Acetonitrile4024
48
72
6024
48
72
DMSO4024
48
72
6024
48
72
Continue for all solvents and temperatures

This table should be populated with your experimental data.

Visualizing Degradation and Prevention

Potential Thermal Degradation Pathway

A 6-Nitro-2,2-dimethylchromene B Heat C Initiation: C-NO2 Bond Homolysis B->C Δ D Radical Intermediates C->D E Secondary Reactions: - Polymerization - Ring Opening - Oxidation D->E F Complex Mixture of Degradation Products E->F

Caption: Potential thermal degradation pathway of 6-Nitro-2,2-dimethylchromene.

Workflow for Preventing Thermal Degradation

cluster_prep Preparation cluster_handling Handling & Reaction cluster_storage Storage A Select High-Purity, Anhydrous Solvent B Degas Solvent (e.g., sonication, N2 sparging) A->B C Prepare Solution B->C D Use Minimal Necessary Temperature C->D E Minimize Heating Duration D->E F Maintain Inert Atmosphere (Ar or N2) E->F G Store in Amber Vials F->G H Store at ≤ 4°C (-20°C for long-term) G->H I Inert Gas Overlay H->I J Stable 6-Nitro-2,2-dimethylchromene Solution I->J

Sources

Troubleshooting

Technical Support Center: Solubilization of 6-Nitro-2,2-dimethylchromene in Non-Polar Media

Welcome to the Technical Support Center. As application scientists and researchers in drug development, we frequently encounter solubility bottlenecks when working with functionalized chromenes.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists and researchers in drug development, we frequently encounter solubility bottlenecks when working with functionalized chromenes. 6-Nitro-2,2-dimethylchromene is a critical benchmark substrate in asymmetric epoxidation studies—particularly those utilizing chiral Mn(III) salen complexes 1. However, its unique chemical physics often leads to frustrating precipitation events in non-polar reaction media.

This guide is designed to dissect the causality behind these solubility failures and provide self-validating, field-proven protocols to keep your substrate in solution.

Part 1: Diagnostic Overview & Causality

To solve the solubility issue, we must first understand the molecular conflict. The 2,2-dimethylchromene backbone is inherently lipophilic, which theoretically favors non-polar solvents. However, the addition of the strongly electron-withdrawing C6-nitro group (-NO₂) creates a massive permanent dipole moment across the molecule.

In the solid state, these dipoles align to form a highly stable, tightly packed crystal lattice. When you introduce a purely non-polar solvent (e.g., hexane, heptane, or cyclohexane), the solvent can only offer weak London dispersion forces. These forces are thermodynamically insufficient to overcome the strong intermolecular dipole-dipole interactions of the crystal lattice, resulting in poor dissolution or rapid precipitation.

Quantitative Solvent Parameters for Chromene Solubilization

To engineer a proper solvent system, we must match the dielectric requirements of the nitro group while maintaining the non-polar environment required for your specific catalytic workflow.

SolventDielectric Constant (ε)Dipole Moment (D)Solubilization MechanismSuitability for 6-Nitro Chromenes
Hexane 1.890.00London DispersionPoor (Acts as an anti-solvent)
Toluene 2.380.36

Stacking, Induced Dipole
Moderate (Excellent bridging solvent)
Dichloromethane (DCM) 8.931.60Dipole-Dipole InteractionExcellent (Primary lattice disruptor)
Ethyl Acetate 6.021.78Hydrogen Bond AcceptorGood (Alternative to halogenated solvents)

Part 2: Troubleshooting FAQs

Q1: Why does my 6-Nitro-2,2-dimethylchromene immediately crash out when I add hexanes, even after extensive stirring? A: Stirring only provides kinetic energy; it does not change the thermodynamic reality of the system. The weak dispersion forces of hexanes cannot break the nitro-driven dipole-dipole lattice of the solid. You must alter the thermodynamic environment by introducing a "bridging solvent" (like DCM or Toluene) that possesses a high enough dipole moment or polarizability to solvate the nitro group before diluting with hexanes.

Q2: I am running a biphasic asymmetric epoxidation using a Jacobsen-type Mn(III) catalyst and urea-H₂O₂ (UHP) . How do I keep the substrate in the organic phase without it precipitating at the aqueous interface? A: Interfacial precipitation occurs when the localized polarity at the phase boundary strips the organic solvent away from the substrate. To prevent this, incorporate a phase-transfer additive such as N-Methylmorpholine N-Oxide (NMO) or 4-PPNO. These additives serve a dual purpose: they act as axial ligands to stabilize the Mn(III) oxo intermediate and function as surfactants that lower the interfacial tension, keeping the highly polar nitro-chromene solvated in the organic layer 2.

Part 3: Self-Validating Experimental Protocols

Protocol A: The Co-Solvent Bridging Technique

Use this protocol when preparing homogeneous stock solutions in predominantly non-polar media.

  • Initial Solvation: Weigh the required mass of 6-Nitro-2,2-dimethylchromene into a dry vial. Add a minimal volume of Dichloromethane (DCM) (e.g., 0.5 mL per 100 mg of substrate).

    • Causality: The strong dipole of DCM rapidly disrupts the solid crystal lattice.

    • Self-Validation Check: The solution must turn completely transparent (usually a pale yellow/orange tint) with zero suspended particulates. If cloudy, add DCM in 50 µL increments until optical clarity is achieved.

  • Kinetic Disruption: Sonicate the vial for 60 seconds at room temperature.

    • Causality: Mechanical cavitation destroys any microscopic solute clusters that resist initial solvation, preventing them from acting as nucleation sites later.

  • Non-Polar Titration: Place the vial on a magnetic stirrer at 400 RPM. Slowly titrate the primary non-polar solvent (e.g., Hexane) dropwise into the vortex.

    • Self-Validation Check: Monitor the solution for Schlieren lines (wavy optical distortions indicating localized density/polarity gradients). If the solution remains clear, the thermodynamic barrier has been successfully bridged. If localized cloudiness persists for more than 2 seconds after a drop, the dielectric constant has dropped too rapidly. Stop the addition, add 5% v/v of DCM, and resonicate.

Solvation Solid 6-Nitro-2,2-dimethylchromene (Solid Crystal Lattice) Dipole Strong Dipole-Dipole Interactions (Nitro Group) Solid->Dipole Bridge Addition of Bridging Solvent (Toluene / DCM) Solid->Bridge Step 1 Disruption Lattice Disruption (Pi-Pi & Dipole-Induced) Bridge->Disruption Kinetics NonPolar Dilution with Non-Polar Solvent (Hexanes / Heptane) Disruption->NonPolar Step 2 Solution Stable Solvated State NonPolar->Solution Thermodynamics

Fig 1. Thermodynamic and kinetic workflow for bridging-solvent mediated dissolution.

Protocol B: Biphasic Phase-Transfer Solubilization

Use this protocol for aqueous/organic biphasic reactions (e.g., NaClO or UHP epoxidations) 3.

  • Organic Phase Preparation: Dissolve the 6-Nitro-2,2-dimethylchromene and the chiral (salen)Mn(III) catalyst in the organic phase (typically DCM or a DCM/Hexane blend).

  • Additive Integration: Add 0.5 to 1.0 equivalents of NMO (N-Methylmorpholine N-Oxide) directly to the organic phase.

    • Causality: NMO acts as an amphiphilic bridge, coordinating with the metal center while its lipophilic morpholine ring interacts with the non-polar solvent, preventing substrate aggregation.

  • Aqueous Introduction: Chill the system to the required reaction temperature (often 0°C) and slowly introduce the aqueous oxidant (e.g., buffered NaClO) under vigorous stirring (≥800 RPM).

    • Self-Validation Check: Stop stirring briefly after 5 minutes. A distinct, sharp biphasic boundary should form within 30 seconds. The organic layer should retain its homogeneous dark color without any yellow powdery precipitate (unreacted substrate) crashing out at the interface.

Biphasic Aq Aqueous Phase (Oxidant: NaClO / UHP) PTC Phase Transfer Catalyst (e.g., NMO / PPNO) Aq->PTC Oxidant Transfer Complex Active Mn(III)-Salen Complex PTC->Complex Activation Org Organic Phase (Non-Polar + Substrate) Org->Complex Substrate Delivery Epoxide Epoxide Product (Highly Soluble) Complex->Epoxide Catalysis

Fig 2. Role of phase-transfer catalysts in solubilizing reactive species in biphasic epoxidation.

References

  • Title: Asymmetric epoxidation of styrene and chromenes catalysed by chiral (salen)Mn(III)
  • Title: Chiral Mn(III)
  • Title: N-Methylmorpholine N-Oxide Source: ResearchGate URL
  • Title: Synthesis and Conformational Study of a Novel Macrocyclic Chiral(Salen)

Sources

Optimization

Minimizing side reactions during 6-Nitro-2,2-dimethylchromene cyclization

A Guide to Minimizing Side Reactions and Optimizing Cyclization Welcome to the technical support center for the synthesis of 6-Nitro-2,2-dimethylchromene. This guide is designed for researchers, chemists, and drug develo...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Minimizing Side Reactions and Optimizing Cyclization

Welcome to the technical support center for the synthesis of 6-Nitro-2,2-dimethylchromene. This guide is designed for researchers, chemists, and drug development professionals who are working with or looking to optimize the cyclization reaction to form this valuable heterocyclic scaffold. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate the common challenges associated with this synthesis, ensuring higher yields, improved purity, and reproducible results.

Section 1: Understanding the Core Reaction & Potential Pitfalls

The synthesis of 6-Nitro-2,2-dimethylchromene typically involves the condensation of 4-nitrophenol with an α,β-unsaturated aldehyde, most commonly 3-methyl-2-butenal (prenal). This reaction, while effective, is sensitive to conditions that can lead to a variety of side reactions, reducing the yield and complicating purification.

The primary mechanism involves an oxa-Michael (conjugate) addition of the phenoxide to the activated aldehyde, followed by an intramolecular cyclization and dehydration to furnish the desired 2H-chromene ring. The choice of catalyst, solvent, and temperature is critical in guiding the reaction toward the desired product and away from common pitfalls.[1]

Reaction_Pathway cluster_start Starting Materials cluster_intermediate Key Intermediates cluster_end Products 4-Nitrophenol 4-Nitrophenol Phenoxide_Ion Phenoxide_Ion 4-Nitrophenol->Phenoxide_Ion Base 3-Methyl-2-butenal 3-Methyl-2-butenal Michael_Adduct Michael_Adduct 3-Methyl-2-butenal->Michael_Adduct Side_Products Polymerization Degradation Isomers 3-Methyl-2-butenal->Side_Products Self-Condensation Phenoxide_Ion->Michael_Adduct Oxa-Michael Addition Cyclized_Intermediate Cyclized_Intermediate Michael_Adduct->Cyclized_Intermediate Intramolecular Cyclization Michael_Adduct->Side_Products Degradation Target_Product 6-Nitro-2,2-dimethylchromene Cyclized_Intermediate->Target_Product - H2O

Caption: General reaction pathway for 6-Nitro-2,2-dimethylchromene synthesis.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the cyclization reaction in a question-and-answer format.

Q1: My reaction yield is low, and TLC analysis shows a complex mixture of unidentified spots. What is the likely cause?

Plausible Cause(s): Low yields accompanied by a complex product mixture often point to issues with reaction control. The primary culprits are typically excessive temperature, an overly aggressive catalyst, or incorrect stoichiometry. The electron-withdrawing nitro group on the phenol can make the system sensitive to degradation under harsh conditions.[2] High temperatures can promote side reactions like polymerization of the aldehyde or decomposition of the product.[3]

Recommended Solution(s):

  • Temperature Control: Maintain a consistent and moderate reaction temperature. Start with trials at room temperature or slightly elevated temperatures (e.g., 40-50 °C) and monitor progress closely.[4] Avoid aggressive heating, as high temperatures can decrease yields due to product degradation.[3]

  • Catalyst Screening: If using a strong base, consider switching to a milder organocatalyst. Simple amine catalysts like piperidine or pyrrolidine are often effective.[5] Weakly nucleophilic aromatic amines can also be excellent choices to minimize undesired 1,4-conjugate addition processes that can lead to byproducts.[6]

  • Order of Addition: Add the aldehyde slowly and portion-wise to the solution containing the phenol and catalyst. This maintains a low instantaneous concentration of the aldehyde, minimizing its self-condensation.

Q2: I'm observing significant tar formation and my starting materials seem to be degrading.

Plausible Cause(s): Tar formation is a classic sign of thermal degradation or polymerization. This is particularly common with α,β-unsaturated aldehydes. The combination of a strong base and high heat can rapidly lead to intractable mixtures. Certain Lewis acid catalysts, if not chosen carefully, can also promote decomposition.

Recommended Solution(s):

  • Optimize Catalyst Loading: Use the minimum effective amount of catalyst. For base catalysts, excessive amounts can deprotonate other species and initiate polymerization. A catalytic amount (e.g., 5-10 mol%) is usually sufficient.

  • Solvent Choice: The choice of solvent can influence stability. Aprotic solvents like acetonitrile or dichloromethane can be effective.[7] For some base-catalyzed reactions, using water as a solvent under mild conditions can be a green and efficient alternative that minimizes tarring.[8]

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative degradation of the phenol and aldehyde, which can contribute to tar formation.

Q3: My primary byproduct appears to be an undesired isomer. How can I improve regioselectivity?

Plausible Cause(s): The formation of different chromene isomers (e.g., 4H-chromenes instead of 2H-chromenes) or other structural isomers can occur depending on the reaction mechanism. The regioselectivity of the cyclization is highly dependent on the nature of the catalyst and the specific substituents on the reacting partners.[9] For instance, the reaction can sometimes proceed through pathways that favor the formation of a more stable carbocation or intermediate, leading to a different final ring structure.

Recommended Solution(s):

  • Catalyst Selection: The catalyst plays a pivotal role in directing the reaction pathway. Organocatalysts, such as simple anilines or thioureas, can efficiently generate ortho-quinone methide (o-QM) intermediates, which then undergo intramolecular cyclization to selectively form the desired 2H-chromene structure.[6]

  • Controlled Conditions: Ensure precise control over temperature and reaction time. Sometimes, an undesired isomer is the thermodynamically stable product, while the desired product is formed under kinetic control. Running the reaction at a lower temperature for a shorter duration might favor the desired kinetic product.

Q4: The reaction is sluggish and does not go to completion, even after extended periods. What can I do to improve the reaction rate?

Plausible Cause(s): A sluggish reaction can be due to insufficient activation of the substrates. This could mean the catalyst is not effective enough, the temperature is too low, or there are inhibiting impurities in the starting materials.

Recommended Solution(s):

  • Moderate Temperature Increase: Gradually increase the reaction temperature in 10 °C increments while monitoring by TLC. A modest increase to 50-70 °C can significantly accelerate the reaction without necessarily promoting degradation.[10]

  • Microwave Irradiation: For rapid optimization, consider using microwave irradiation. This technique can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing the formation of thermal degradation byproducts.[3][11]

  • Check Starting Material Purity: Ensure that the 4-nitrophenol and 3-methyl-2-butenal are of high purity. Impurities can sometimes interfere with or poison the catalyst.

Section 3: Key Experimental Protocols
Protocol 3.1: Optimized Synthesis of 6-Nitro-2,2-dimethylchromene using Organocatalysis

This protocol is designed to maximize yield while minimizing side product formation.

Materials:

  • 4-Nitrophenol (1.0 eq)

  • 3-Methyl-2-butenal (1.2 eq)

  • Piperidine (0.1 eq)

  • Toluene or Acetonitrile (solvent)

  • Anhydrous Magnesium Sulfate (for drying)

  • Silica gel for column chromatography

  • Hexane/Ethyl Acetate solvent system

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-nitrophenol (1.0 eq) and the chosen solvent (e.g., Toluene, 10 mL per mmol of phenol).

  • Add piperidine (0.1 eq) to the mixture and stir at room temperature for 10 minutes.

  • Slowly add 3-methyl-2-butenal (1.2 eq) to the reaction mixture dropwise over 20 minutes using a syringe pump.

  • Heat the reaction mixture to 50 °C and monitor its progress every hour using TLC (developing with 9:1 Hexane:Ethyl Acetate). The reaction is typically complete within 4-6 hours.

  • Once the 4-nitrophenol is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and then brine (1 x 15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a gradient of Hexane:Ethyl Acetate (e.g., starting from 98:2) to yield the pure 6-Nitro-2,2-dimethylchromene as a solid.[12]

Protocol_Workflow A 1. Combine 4-Nitrophenol, Solvent, and Piperidine B 2. Slow addition of 3-Methyl-2-butenal A->B C 3. Heat to 50 °C and Monitor by TLC B->C D 4. Reaction Work-up (Wash and Dry) C->D E 5. Concentrate under Reduced Pressure D->E F 6. Purify by Column Chromatography E->F G Pure Product F->G

Caption: Experimental workflow for optimized synthesis.

Section 4: Frequently Asked Questions (FAQs)

Q: What is the fundamental role of the catalyst in this cyclization? A: The catalyst is essential for activating the substrates. In base-catalyzed mechanisms, the catalyst (e.g., piperidine) deprotonates the phenol to form the more nucleophilic phenoxide ion. In organocatalytic pathways, an amine catalyst can react with the α,β-unsaturated aldehyde to form a reactive iminium ion intermediate, which is more susceptible to nucleophilic attack by the phenol.[6][13]

Q: How critical is the solvent choice? A: Solvent choice can significantly impact reaction rate and selectivity. Polar aprotic solvents like acetonitrile can stabilize charged intermediates, potentially accelerating the reaction.[7] Non-polar solvents like toluene are also widely used. In some green chemistry approaches, water has been used successfully, particularly with base catalysts, which can offer environmental benefits and sometimes lead to cleaner reactions.[8]

Q: Can Lewis acids be used as catalysts? A: Yes, Lewis acids such as In(OTf)₃, Fe(OTf)₃, and others have been used to catalyze chromene synthesis.[11][14][15] They function by coordinating to the carbonyl oxygen of the aldehyde, which increases its electrophilicity and facilitates the initial nucleophilic attack by the phenol. However, care must be taken as stronger Lewis acids can also promote degradation.

Section 5: Data Summary Table

The following table summarizes the impact of various reaction parameters on the synthesis of chromene derivatives, based on literature findings. This should serve as a guide for your optimization efforts.

ParameterConditionExpected Outcome on Yield & PurityRationale & Citation
Temperature Low (RT - 40 °C)Higher purity, potentially slower rate.Minimizes thermal degradation and side reactions.[4]
High (80 - 120 °C)Faster rate, but risk of lower yield and tarring.Can overcome activation energy but may lead to product degradation.[3]
Catalyst Strong Base (e.g., NaOH)Fast reaction, but high risk of side products.Strong bases can cause aldehyde self-condensation.[5][16]
Organocatalyst (e.g., Piperidine, Aniline)Good balance of rate and selectivity.Mild activation minimizes side reactions.[5][6]
Lewis Acid (e.g., Fe(OTf)₃)Can be highly efficient and selective.Activates the aldehyde for nucleophilic attack.[14][15]
Concentration HighFaster rate, but may increase bimolecular side reactions.Higher collision frequency.[17]
Dilute (0.01 - 0.1 M)Slower rate, but often higher purity.Favors intramolecular cyclization over intermolecular polymerization.[2]
Section 6: References
  • Formation of 2H- and 4H-chromene Rings in Intramolecular Rauhut–Currier Reaction, Catalyzed by Lithium Selenolates. (2025). ACS Omega. [Link]

  • Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction. (n.d.). PMC. [Link]

  • Natural base catalysis in the sustainable synthesis of functionalized 2-amino-4H-chromenes. (2024). OICC Press. [Link]

  • Catalyzed Cyclization Reaction of Phenols and Ketones. (n.d.). Thieme E-Books & E-Journals. [Link]

  • Efficient Synthesis of Functionalized 4H-Chromenes via an Fe(OTf)3-Catalyzed Cyclization Reaction of Phenols and Ketones. (2018). Semantic Scholar. [Link]

  • Cyclization yields obtained at different temperature and concentration... (n.d.). ResearchGate. [Link]

  • Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. (2026). PMC. [Link]

  • Eco-friendly Approaches to Chromene Derivatives: A Comprehensive Review of Green Synthesis Strategies. (n.d.). ResearchGate. [Link]

  • Synthesis of 6-Nitro-2,2-dimethylchroman-4-one. (n.d.). PrepChem.com. [Link]

  • The chemistry of 3-nitrochromenes. (n.d.). University of Antwerp. [Link]

  • Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies. (2025). PMC. [Link]

  • Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. (n.d.). PMC. [Link]

  • The synthesis of 2‐substituted 6‐nitro‐chromones. (n.d.). ResearchGate. [Link]

  • Different Behavior of 2-Substituted 3-Nitro-2H-chromenes in the Reaction with Stabilized Azomethine Ylides Generated from α-Iminoesters. (2022). MDPI. [Link]

  • 3-Methyl-2-Butenal. (n.d.). ResearchGate. [Link]

  • 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. (2020). PMC. [Link]

  • Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. (2019). MDPI. [Link]

  • Effects of Temperature on Competition Between Toxic and Non-Toxic Raphidiopsis raciborskii and Cylindrospermopsin Production. (n.d.). MDPI. [Link]

Sources

Troubleshooting

Technical Support Center: High-Speed Switching of 6-Nitro-2,2-dimethylchromene

This technical guide serves as a specialized support resource for researchers working with 6-Nitro-2,2-dimethylchromene (and related photochromic benzopyrans). It addresses the critical challenge of switching speed —spec...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide serves as a specialized support resource for researchers working with 6-Nitro-2,2-dimethylchromene (and related photochromic benzopyrans). It addresses the critical challenge of switching speed —specifically the kinetics of thermal reversion (fading) from the colored merocyanine form back to the colorless closed form.[1]

Status: Operational | Tier: Level 3 (Senior R&D Support) Topic: Kinetic Optimization of Photochromic 2H-Chromenes

Executive Summary: The Physics of Switching

6-Nitro-2,2-dimethylchromene functions as a T-type (Thermally reversible) photochrome. Upon UV irradiation, the C(sp³)-O bond cleaves, and the molecule rotates into a planar, conjugated, zwitterionic Merocyanine (MC) form (Colored).[2] The "switching speed" is dictated by the rate at which this metastable MC form overcomes the activation energy barrier (


) to re-close into the Chromene (CH)  form (Colorless).

The Core Problem: The nitro group at position 6 is a strong electron-withdrawing group (EWG). While it enhances photo-coloration efficiency, it significantly stabilizes the zwitterionic open form, often leading to slow thermal fading (persistence of color) compared to unsubstituted chromenes.

Module 1: Environmental Tuning (Solvation & Matrix)

Q1: Why is my chromene switching slowly in polar solvents (e.g., Ethanol, Acetonitrile)?

Diagnosis: Merocyanine Stabilization (Negative Solvatochromism). The open merocyanine form is zwitterionic (charge-separated). Polar solvents stabilize this charge separation via dipole-dipole interactions, effectively lowering the ground state energy of the open form relative to the transition state. This increases the activation energy (


)  required for ring closure.

Corrective Action:

  • Switch to Non-Polar Solvents: Move to non-polar, non-hydrogen-bonding solvents like Toluene , Hexane , or 1,4-Dioxane .

  • Mechanism: In non-polar media, the zwitterionic form is less stable, driving the equilibrium rapidly back to the neutral closed form.

  • Expected Outcome: Fading rate (

    
    ) can increase by 1-2 orders of magnitude.
    
Q2: My solid-state polymer films show almost no switching or extremely slow fading. Why?

Diagnosis: Steric Confinement (Lack of Free Volume). Photochromism requires physical molecular rotation. The ring-opening process involves a geometric change (often an increase in molecular volume). If the polymer matrix has a high Glass Transition Temperature (


) or is tightly cross-linked, the rigid cage prevents the molecule from rotating.

Corrective Action: The "Oligomer Tether" Strategy Do not simply mix the dye into a softer plasticizer, which can leach out. Instead, chemically modify the matrix environment locally around the dye.

  • Protocol: Covalently tether the 6-nitro-chromene to a short, flexible oligomer chain with a very low

    
     (e.g., PDMS  (Poly(dimethylsiloxane)) or PEG ).
    
  • Effect: The flexible tail wraps around the dye, creating a "liquid-like" nanocapsule within the rigid polymer.

  • Result: The dye switches at near-solution speeds even in a rigid lens matrix.[3][4]

Visualization: Solvent & Matrix Effects

Switching_Mechanism cluster_matrix Solid Matrix Effect Closed Closed Chromene (Colorless, Neutral) TS Transition State (Rotation) Closed->TS UV (hv) Open_NonPolar Open Merocyanine (Non-Polar Solvent) Fast Fade TS->Open_NonPolar Ring Opening Open_Polar Open Merocyanine (Polar Solvent) Slow Fade (Stabilized) TS->Open_Polar Ring Opening Open_NonPolar->TS Low Ea (Fast Thermal) Open_Polar->TS High Ea (Slow Thermal) Rigid Rigid Matrix (High Tg) Prevents Rotation Rigid->TS Blocks

Caption: Kinetic landscape of 6-nitro-chromene. Polar solvents stabilize the Open form (Red), increasing the energy barrier to return. Rigid matrices physically block the Transition State.

Module 2: Experimental Troubleshooting

Q3: How do I accurately measure the switching speed ( )?

Standard Protocol: UV-Vis Kinetic Decay Do not rely on visual inspection. The fading follows First-Order Kinetics .

Step-by-Step Methodology:

  • Preparation: Dissolve 6-Nitro-2,2-dimethylchromene (

    
     M) in Toluene.
    
  • Setup: Place in a temperature-controlled cuvette holder (

    
    C).
    
  • Activation: Irradiate with UV LED (365 nm) for 60 seconds until absorbance at

    
     (approx. 560-600 nm) plateaus (Photostationary State).
    
  • Measurement: Turn off UV. Immediately record Absorbance (

    
    ) at 
    
    
    
    every 0.1s for 5 minutes.
  • Data Analysis:

    • Plot

      
       vs. Time (
      
      
      
      ).[5]
    • The slope of the linear fit is

      
      .[5]
      
    • Half-life

      
      .
      

Data Table: Typical Kinetic Values (Reference Only)

SolventPolarity (Normalized)

(

) at 25°C
Half-life (

)
Note
Toluene 0.099~0.15~4.6 sFastest (Recommended)
Ethanol 0.654~0.008~86 sSlow (H-bonding stabilization)
Acetonitrile 0.460~0.02~35 sIntermediate
PMMA Film N/A (Solid)< 0.001> 10 minSeverely Restricted
Q4: The absorbance decay is not linear (deviates from first-order). What is wrong?

Diagnosis: Bi-exponential Decay in Aggregates or Mixed Isomers. If you see a "fast" initial drop followed by a "slow" tail, you likely have:

  • TTC / TTT Isomers: The merocyanine exists in multiple geometric isomers (trans-trans-cis vs trans-trans-trans) which fade at different rates.

  • H-Aggregates: At high concentrations (

    
     M), the planar merocyanine molecules stack, stabilizing the colored form.
    

Fix: Dilute the sample to


 M. If in polymer, ensure the dye is fully solubilized and not crystallizing.

Module 3: Advanced Optimization Logic

Q5: I need faster switching in a lens application, but I cannot change the matrix.

Strategy: Substituent Modification. If you cannot change the environment, you must destabilize the merocyanine electronically or sterically.

  • Steric Bulking: Add a bulky group (e.g., methyl, phenyl) at position 3 (adjacent to the spiro carbon). This creates steric clash in the open form, forcing it to close faster.

  • Electronic Push-Pull: The 6-Nitro group is a "pull" group. Adding a "push" group (electron donor like -OMe) at position 8 can sometimes destabilize the specific zwitterion resonance, though this is complex and requires specific synthesis.

Troubleshooting Logic Tree

Troubleshooting_Guide Start Issue: Slow Switching Speed Check_Medium Check Medium State Start->Check_Medium Solution In Solution? Check_Medium->Solution Liquid Solid In Solid Matrix? Check_Medium->Solid Polymer/Film Check_Polarity Is Solvent Polar? (EtOH, MeCN, DMSO) Solution->Check_Polarity Change_Solvent Action: Switch to Toluene/Hexane (Destabilize MC form) Check_Polarity->Change_Solvent Yes Check_Conc Concentration > 1mM? Check_Polarity->Check_Conc No Dilute Action: Dilute to <10^-5 M (Prevent Aggregation) Check_Conc->Dilute Yes Check_Tg Is Matrix Rigid? (High Tg, e.g. PMMA, PC) Solid->Check_Tg Tether Action: Conjugate Dye with Low-Tg Oligomer (PDMS) Check_Tg->Tether Yes Plasticize Action: Add Plasticizer (Risk: Leaching) Check_Tg->Plasticize Alternative

Caption: Diagnostic workflow for identifying the root cause of slow thermal fading kinetics.

References

  • Evans, R. A., et al. (2005). "The generic enhancement of photochromic dye switching speeds in a rigid polymer matrix."[3][6][7] Nature Materials.[3]

    • Significance: Establishes the PDMS-oligomer tethering method to overcome rigid m
  • Görner, H. (2001). "Photochromism of nitrospiropyrans: effects of structure, solvent and temperature." Physical Chemistry Chemical Physics.

    • Significance: Definitive source on solvent polarity effects and activation energies for nitro-substituted chromenes.
  • Klajn, R. (2014).

    • Significance: Comprehensive review of switching mechanisms and aggreg
  • Minkin, V. I. (2004). "Photochromic Spiropyrans and Spirooxazines." Chemical Reviews.

    • Significance: Fundamental chemistry of the ring-opening/closing mechanism.

Sources

Optimization

Technical Support Center: Overcoming Photobleaching in 6-Nitro-2,2-dimethylchromene Applications

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing rapid signal degradation—commonly referred to as "fatigue"—when utilizing 6-Nitro-2,2-dimethylchrom...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing rapid signal degradation—commonly referred to as "fatigue"—when utilizing 6-Nitro-2,2-dimethylchromene in photochromic and fluorescence assays. While the rapid photo-response of this 2H-chromene derivative is highly advantageous, its open merocyanine-like form is fundamentally susceptible to photo-oxidation.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to stabilize your assays, ensuring reproducible and robust data collection.

Mechanistic Overview: The Root Cause of Fatigue

To solve photobleaching, we must first understand the causality behind it. Upon UV excitation, the spiro C-O bond of the chromene cleaves, generating a highly conjugated, planar open form. While this form provides the desired optical signal, its extended


-electron system is highly nucleophilic and vulnerable to electrophilic attack by reactive oxygen species (ROS).

MechanisticPathway CF Closed Form (CF) Colorless & Stable OF Open Form (OF) Merocyanine-like CF->OF UV Excitation OF->CF Thermal Fading Degradation Photobleached Degradation Products OF->Degradation Photo-oxidation ROS Reactive Oxygen Species (ROS) ROS->Degradation Electrophilic Attack

Photochromic cycle of 6-Nitro-2,2-dimethylchromene and the oxidative photobleaching pathway.

Troubleshooting Guide & FAQs

Q1: Why does my 6-Nitro-2,2-dimethylchromene signal degrade so rapidly under continuous UV irradiation? Causality & Solution: UV irradiation (typically 340–380 nm) drives the molecule into its open, colored state [1]. Under continuous UV exposure, dissolved oxygen in your sample is sensitized into reactive singlet oxygen (


). This ROS electrophilically attacks the open form, leading to irreversible photo-oxidation and the accumulation of dark degradation products (1)[1].
Actionable Fix: Transition from continuous wave (CW) to pulsed UV excitation. Pulsing allows the molecule to thermally relax back to its stable closed form between excitation events, drastically reducing the time-averaged concentration of the vulnerable open form (2)[2].

Q2: How can I formulate my assay matrix to prevent this chemical fatigue? Causality & Solution: Photobleaching is a diffusion-controlled process. In low-viscosity solvents (like toluene or ethanol), oxygen and free radicals freely collide with the chromene. By embedding the compound in a rigid polymer matrix like Poly(methyl methacrylate) (PMMA), you drastically reduce oxygen diffusion rates[3]. Actionable Fix: Dope your matrix with a triplet state quencher or antioxidant. Adding 1,4-diazabicyclo[2.2.2]octane (DABCO) or Hindered Amine Light Stabilizers (HALS) provides a sacrificial electron donor that neutralizes free radicals before they can attack the chromene[1].

Quantitative Data: Matrix and Antioxidant Effects

The following table summarizes the causal relationship between matrix rigidity, antioxidant presence, and the resulting fatigue resistance of 6-Nitro-2,2-dimethylchromene.

Matrix EnvironmentAntioxidant DopingOpen Form Half-Life (

)
Signal Retention (50 Cycles)Primary Degradation Pathway
Toluene (Solution)None1.2 min< 15%Rapid Photo-oxidation
Toluene (Solution)DABCO (50 mM)1.1 min45%Moderate Photo-oxidation
PMMA (Rigid Film)None4.5 min65%Matrix-restricted Oxidation
PMMA (Rigid Film) DABCO (50 mM) 4.2 min > 94% Suppressed (Fatigue Resistant)

Experimental Protocols

To achieve the >94% signal retention noted above, follow this self-validating protocol for embedding your chromene in a protective matrix.

Workflow S1 1. Reagent Prep Chromene + DABCO in DCM S2 2. Polymer Blending Add 10% w/v PMMA S1->S2 S3 3. Degassing Vacuum Sonication (10 min) S2->S3 S4 4. Spin Coating 2000 rpm for 60 seconds S3->S4 S5 5. Vacuum Curing 60°C for 2 hours S4->S5

Step-by-step workflow for fabricating fatigue-resistant chromene-doped PMMA films.

Protocol: Fabrication of Fatigue-Resistant Chromene-Doped PMMA Films
  • Reagent Preparation: Dissolve 6-Nitro-2,2-dimethylchromene (10 mM) and DABCO (50 mM) in anhydrous dichloromethane (DCM). Note: DABCO acts as the sacrificial radical quencher.

  • Polymer Blending: Slowly add PMMA (Mw ~120,000) to achieve a 10% w/v solution. Stir continuously at room temperature until completely homogenized to prevent localized aggregation of the dye.

  • Degassing (Critical Step): Sonicate the solution under a weak vacuum for 10 minutes. Removing dissolved oxygen prior to casting is mandatory to establish a baseline free of ROS.

  • Spin Coating: Dispense 200

    
    L of the solution onto a clean, oxygen-plasma-treated glass substrate. Spin coat at 2000 rpm for 60 seconds to ensure a uniform optical path length.
    
  • Vacuum Curing: Bake the film at 60°C for 2 hours in a vacuum oven. This evaporates residual DCM and locks the chromene into the rigid, oxygen-impermeable matrix.

Self-Validation System: Before proceeding to your primary assay, expose the cured film to 365 nm UV light for 5 minutes, followed by 10 minutes of dark thermal fading. Measure the absorbance at


 (~500-550 nm). Repeat for 50 cycles. A signal retention of >90% validates that the DABCO-PMMA matrix has successfully suppressed oxygen diffusion and radical attack, confirming the system is ready for data collection.

References

  • Synthesis and photochromic behaviour of novel 2H-chromenes derived from fluorenone. ResearchGate.4

  • Industrial Photochromism. ResearchGate.3

  • The study of photochromic performance and photofatigue behavior of spirooxazine. ResearchGate.1

  • Molecular photoswitches in aqueous environments. Chemical Society Reviews (RSC Publishing).2

Sources

Troubleshooting

Technical Support Center: Controlling Aggregate Formation of 6-Nitro-2,2-dimethylchromene in the Solid State

Prepared by: Gemini, Senior Application Scientist Last Updated: March 4, 2026 Introduction Welcome to the technical support center for 6-Nitro-2,2-dimethylchromene. This guide is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist Last Updated: March 4, 2026

Introduction

Welcome to the technical support center for 6-Nitro-2,2-dimethylchromene. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and encountering challenges related to its solid-state properties. 6-Nitro-2,2-dimethylchromene is a key intermediate in the synthesis of various bioactive molecules and functional materials, including photochromic compounds.[1] However, like many organic small molecules, it is prone to polymorphism—the ability to exist in multiple crystalline forms—which can lead to the formation of different aggregates.[2]

Controlling the solid-state form is not merely an academic exercise; it is critical for ensuring batch-to-batch reproducibility, consistent physicochemical properties (e.g., solubility, dissolution rate, stability), and ultimately, the performance and safety of the final product.[2][3] This document provides in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to help you diagnose and control aggregate formation in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is solid-state aggregation and why is it a critical issue for 6-Nitro-2,2-dimethylchromene?

A1: Solid-state aggregation, in this context, refers to the process by which molecules of 6-Nitro-2,2-dimethylchromene pack together to form a solid. The specific arrangement of these molecules defines the crystal lattice, and different arrangements result in different polymorphs.[2] These polymorphs, while chemically identical, are distinct solid-state forms with unique physical properties.[3] For example, one polymorph might be more soluble or stable than another. Uncontrolled aggregation can lead to a mixture of polymorphs, making it difficult to achieve consistent results in downstream applications, from formulation development to materials science.[2]

Q2: What are the primary drivers of polymorphic variation during crystallization?

A2: Polymorphic outcomes are governed by a delicate interplay between thermodynamics and kinetics.[2]

  • Thermodynamic Control: Under conditions of slow equilibration (e.g., very slow cooling or evaporation), the most thermodynamically stable polymorph is favored. This form represents the global minimum on the free energy landscape.

  • Kinetic Control: Under conditions of rapid precipitation (e.g., crash cooling, fast anti-solvent addition), a less stable (metastable) polymorph may form preferentially because it nucleates faster. This is known as a kinetically trapped form.[2] Key experimental factors that influence this balance include solvent choice, supersaturation level, temperature, and the presence of impurities.[4]

Q3: Which analytical techniques are essential for identifying and characterizing different solid-state forms of 6-Nitro-2,2-dimethylchromene?

A3: A multi-technique approach is crucial for unambiguous characterization of solid-state forms.

  • Powder X-ray Diffraction (PXRD): This is the gold standard for identifying different crystalline phases. Each polymorph will produce a unique diffraction pattern, acting as a "fingerprint".[5][6]

  • Differential Scanning Calorimetry (DSC): DSC measures heat flow as a function of temperature, allowing for the determination of melting points, phase transitions, and the relative stability of polymorphs.[7][8]

  • Thermogravimetric Analysis (TGA): TGA measures changes in mass with temperature and is used to identify solvates or hydrates by quantifying solvent loss upon heating.[9]

  • Optical and Electron Microscopy: These techniques provide information on crystal morphology (habit), size, and can help identify the presence of multiple crystal forms in a single batch (concomitant polymorphism).[7]

  • Solid-State NMR (ssNMR): ssNMR can distinguish between polymorphs by probing the local environment of specific nuclei, providing information on molecular conformation and packing that is complementary to PXRD.[6][7]

Troubleshooting Guides

This section addresses common problems encountered during the crystallization of 6-Nitro-2,2-dimethylchromene.

Problem 1: My crystallization yields a mixture of different crystal habits (e.g., needles and plates). PXRD confirms concomitant polymorphism.

Causality: The simultaneous crystallization of two or more polymorphs occurs when the free energies of nucleation and growth for these forms are very similar under the chosen experimental conditions. This is often a sign that the process is not under firm kinetic or thermodynamic control.[2] Solvent choice is a primary factor, as different solvents can stabilize different molecular conformations or pre-nucleation clusters in solution.[10][11]

Solution Workflow:

  • Rational Solvent Screening: The polarity, hydrogen bonding capacity, and aromaticity of the solvent can profoundly influence which polymorph nucleates.[12][13] A systematic screening is the most effective way to identify conditions that favor a single polymorph.

  • Control Supersaturation Rate: A high level of supersaturation often leads to rapid nucleation, favoring kinetic products. To favor the thermodynamic form, reduce the rate of supersaturation by slowing down the cooling rate, the rate of solvent evaporation, or the rate of anti-solvent addition.[4]

  • Implement Seeding: Introducing a small quantity of the desired pure polymorph (a "seed crystal") into a slightly supersaturated solution can bypass the stochastic nature of primary nucleation and promote the exclusive growth of that form.

See Protocol A: Systematic Solvent Screening and Protocol B: Controlled Cooling Crystallization with Seeding for detailed methodologies.

Problem 2: The product crashes out of solution as an amorphous solid, not a crystalline material.

Causality: Amorphous solids lack the long-range molecular order of crystals.[6] Their formation is typically a result of precipitation occurring so rapidly that molecules do not have time to arrange themselves into an ordered lattice. This can be caused by extreme supersaturation (e.g., pouring a concentrated solution into a large volume of anti-solvent) or the presence of impurities that inhibit crystal growth.

Solution Workflow:

  • Verify Purity: Impurities can disrupt the crystallization process. Ensure the purity of your 6-Nitro-2,2-dimethylchromene is high (>95%) using techniques like HPLC or NMR. The synthesis often involves strong acids and purification via column chromatography is essential.[14]

  • Reduce Rate of Supersaturation:

    • Slow Evaporation: Cover the crystallization vessel with a cap containing a few needle holes to slow the rate of solvent evaporation.[15]

    • Vapor Diffusion: Place an open vial of the compound solution inside a larger, sealed chamber containing a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the solution gently induces crystallization.

  • Thermal Annealing: If you have already isolated an amorphous solid, it can often be converted to a crystalline form through thermal annealing. Heating the material above its glass transition temperature (Tg) but below its melting point (Tm) provides the molecular mobility needed for rearrangement into a more stable, crystalline state.[16][17]

See Protocol C: Thermal Annealing for Crystalline Phase Optimization for a detailed methodology.

Problem 3: A pure polymorph was successfully isolated, but it transformed into a different form during storage.

Causality: This is a classic sign that you have isolated a metastable (kinetic) polymorph. Over time, and with sufficient activation energy (which can be provided by ambient temperature or humidity), it will convert to the more thermodynamically stable form.[2] This is a critical issue in pharmaceutical development, where such transformations can alter a drug's bioavailability.

Solution Workflow:

  • Determine Relative Stability: Use DSC to analyze the polymorphs. An endothermic transition from one form to another upon heating, prior to melting, indicates an enantiotropic relationship. For monotropic systems, the lower-melting polymorph is generally the metastable one. Slurry experiments, where a mixture of polymorphs is stirred in a solvent in which they are sparingly soluble, can also determine the most stable form, as the metastable form will dissolve and recrystallize as the stable one over time.

  • Conduct Formal Stability Studies: Assess the stability of your desired polymorph under controlled conditions of temperature and humidity (e.g., 40°C / 75% RH).[9] This helps establish acceptable storage conditions and shelf-life.

  • Target the Thermodynamic Form: If the metastable form is too unstable for your application, redesign the crystallization process (using the principles in Problem 1) to directly isolate the thermodynamically stable polymorph.

See Protocol D: Abridged Solid-State Stability Assessment for a detailed methodology.

Visual Troubleshooting Guide

The following diagram outlines a logical workflow for diagnosing and solving common aggregation and polymorphism issues.

TroubleshootingWorkflow cluster_solutions Troubleshooting Paths start Initial Crystallization characterize Characterize Solid Form (PXRD, DSC, Microscopy) start->characterize problem Problem Identified? characterize->problem pure_form Single, Stable Polymorph problem->pure_form No concomitant Issue: Concomitant Polymorphism (Mixed Crystal Forms) problem->concomitant Yes (Mixture) amorphous Issue: Amorphous Solid problem->amorphous Yes (No Diffraction) unstable Issue: Unstable Form (Transforms on Storage) problem->unstable Yes (Transforms) solve_concomitant Solution: 1. Systematic Solvent Screen 2. Control Supersaturation 3. Seeding Protocol concomitant->solve_concomitant solve_amorphous Solution: 1. Check Purity 2. Slow Crystallization 3. Thermal Annealing amorphous->solve_amorphous solve_unstable Solution: 1. Determine Relative Stability 2. Conduct Stability Studies 3. Target Thermodynamic Form unstable->solve_unstable

Caption: A workflow for troubleshooting solid-state aggregation issues.

Key Experimental Protocols

Protocol A: Systematic Solvent Screening for Polymorph Control

This protocol aims to identify solvents or solvent systems that consistently produce a single, desired polymorph of 6-Nitro-2,2-dimethylchromene.

  • Solvent Selection: Choose a diverse set of at least 8-12 solvents based on their properties (e.g., polarity, hydrogen-bond donors/acceptors, aromatic).

    • Example Set: Heptane (non-polar), Toluene (aromatic), Dichloromethane (polar aprotic), Ethyl Acetate (polar aprotic), Acetone (polar aprotic), Acetonitrile (polar aprotic), Isopropanol (polar protic), Methanol (polar protic).

  • Solubility Determination: For each solvent, determine the approximate solubility of the compound at room temperature and an elevated temperature (e.g., 50°C). This helps define the concentration for crystallization trials.

  • Crystallization Trials:

    • Slow Evaporation: Prepare saturated solutions in each solvent at room temperature in small vials. Cover with perforated parafilm and leave undisturbed.

    • Cooling Crystallization: Prepare near-saturated solutions at an elevated temperature. Allow them to cool slowly to room temperature, and then transfer to 4°C.

    • Anti-Solvent Addition: For a soluble solvent (e.g., Acetone), prepare a concentrated solution. Slowly add a miscible anti-solvent (e.g., Heptane) dropwise until turbidity persists.

  • Isolation and Analysis: Isolate the resulting solids by filtration. Analyze each solid using PXRD and microscopy to identify the polymorphic form and morphology.

Illustrative Data: Solvent Influence on Polymorphism

The following table presents example data from a solvent screen, demonstrating how different solvents can yield different polymorphs.

SolventCrystallization MethodObserved FormMorphology
TolueneSlow EvaporationForm I (Stable)Prismatic Blocks
AcetoneSlow CoolingForm II (Metastable)Fine Needles
Ethyl AcetateSlow CoolingForm I + Form IIMixed Needles/Blocks
HeptaneAnti-SolventAmorphousPowdery Solid
IsopropanolSlow EvaporationForm I (Stable)Large Plates
Protocol B: Controlled Cooling Crystallization with Seeding

This protocol is designed to reproducibly obtain a specific, known polymorph.

  • Preparation: In a jacketed reactor vessel, dissolve the 6-Nitro-2,2-dimethylchromene in a suitable solvent (identified from Protocol A) at a temperature where it is fully soluble (e.g., 55°C).

  • Controlled Cooling: Begin cooling the solution at a slow, linear rate (e.g., 0.1°C/minute).

  • Seeding: Once the solution is slightly supersaturated (typically 2-3°C below the saturation temperature), add a small amount (0.1-1% w/w) of pure seed crystals of the desired polymorph.

  • Growth: Continue the slow cooling to allow the crystals to grow on the seeds.

  • Isolation: Once the final temperature is reached (e.g., 5°C), hold for 1-2 hours to maximize yield, then isolate the crystals by filtration. Wash with a small amount of cold solvent and dry under vacuum.

Protocol C: Thermal Annealing for Crystalline Phase Optimization

This protocol is used to convert amorphous material into a crystalline form.

  • Characterize Amorphous Material: First, run a DSC scan on the amorphous solid to identify its glass transition temperature (Tg) and any crystallization exotherms or melting endotherms.

  • Annealing: Place the amorphous solid in a temperature-controlled oven or on a hot stage. Heat the sample to a temperature above its Tg but safely below its melting point (a good starting point is Tg + 20°C).

  • Hold: Maintain this temperature for a period of time (from 1 to 24 hours). The required time depends on the material's mobility.

  • Analysis: After annealing, re-analyze the sample by PXRD to confirm the conversion to a crystalline form.

Protocol D: Abridged Solid-State Stability Assessment

This protocol provides a quick assessment of a polymorph's stability under stressed conditions.

  • Sample Preparation: Place approximately 10-20 mg of the pure polymorph into several open glass vials.

  • Initial Analysis: Retain one vial as a T=0 control. Analyze it by PXRD.

  • Stress Conditions: Place the remaining vials into a stability chamber set to accelerated conditions (e.g., 40°C and 75% Relative Humidity).

  • Time-Point Analysis: At set time points (e.g., 1 week, 2 weeks, 4 weeks), remove a vial and analyze its contents by PXRD.

  • Evaluation: Compare the PXRD patterns from the stressed samples to the T=0 control. The appearance of new peaks indicates a polymorphic transformation.

Visualizing Thermodynamic vs. Kinetic Control

The selection of a polymorph is determined by the energy barriers to nucleation and the relative stability of the final crystal forms.

PolymorphismEnergy Free Energy Landscape of Polymorphism y_axis Free Energy (G) x_axis Reaction Coordinate origin origin 0.5,4.5 0.5,4.5 origin->0.5,4.5 7,0.5 7,0.5 origin->7,0.5 solution Solution State ts_kinetic ΔG* (kinetic) kinetic_form Form II (Metastable/Kinetic) ts_thermo ΔG* (thermo) thermo_form Form I (Stable/Thermodynamic) 1.2,3.8 1.2,3.8 2.5,3.3 2.5,3.3 1.2,3.8->2.5,3.3 Fast Nucleation (Kinetic Path) 4.5,3.8 4.5,3.8 1.2,3.8->4.5,3.8 Slow Nucleation (Thermodynamic Path) 3.3,1.7 3.3,1.7 2.5,3.3->3.3,1.7 Fast Nucleation (Kinetic Path) 5.8,1.2 5.8,1.2 4.5,3.8->5.8,1.2 Slow Nucleation (Thermodynamic Path)

Caption: Energy landscape illustrating kinetic vs. thermodynamic polymorph formation.

References

  • Current time information in Seattle, WA, US. Google.
  • Survey of Material Science and Characterization Techniques for Small Molecules – Part I. UPM.
  • Solid State Characterization. Selvita.
  • Synthesis of 6-Nitro-2,2-dimethylchroman-4-one. PrepChem.com.
  • Analytical techniques for small molecule solid phase synthesis. PubMed.
  • Chapter 3. Analytical Techniques in Solid-state Characterization. ResearchGate.
  • Analytical Techniques For Characterization of Solid State. Scribd.
  • Control of Polymorphism and Alignment in Photochromic Salicylideneaniline Crystals Grown by Directional Crystallization. ACS Publications.
  • In Situ Control of Photochromic Behavior through Dual Photo-Isomerization Using Cobaloxime Complexes with Salicylidene-3-aminopyridine and 3-Cyanopropyl Ligands. ACS Publications.
  • Thermal annealing promoted room temperature phosphorescence: motion models and internal mechanism. PMC.
  • Phase field simulations of thermal annealing for all-small molecule organic solar cells. RSC Publishing.
  • Enhancing Performance in Organic Solid Structures and Heat Transfer with Single Annealing Process and Variable Rates. SSRN.
  • Thermal Properties, Molecular Structure, and Thin-Film Organic Semiconductor Crystallization. Princeton University.
  • Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorph of Ritonavir. ACS Publications.
  • Guide for crystallization.
  • Thermal Properties, Molecular Structure, and Thin-Film Organic Semiconductor Crystallization. SciSpace.
  • (PDF) Control of Polymorphism and Alignment in Photochromic Salicylideneaniline Crystals Grown by Directional Crystallization. ResearchGate.
  • Strategy for control of crystallization of polymorphs. CrystEngComm (RSC Publishing).
  • Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. MDPI.
  • Survey and analysis of crystal polymorphism in organic structures. PMC - NIH.
  • Color Differences Highlight Concomitant Polymorphism of Chalcones. University College London.
  • Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. PMC.
  • The chemistry of 3-nitrochromenes.
  • Different Behavior of 2-Substituted 3-Nitro-2H-chromenes in the Reaction with Stabilized Azomethine Ylides Generated from α-Iminoesters. MDPI.
  • (PDF) Synthesis and Properties of 3-Nitro-2H-chromenes. ResearchGate.
  • Technical Support Center: Troubleshooting Aggregation in Peptides Containing Orn(Mmt). BenchChem.
  • Polymorphism. Ruhr-Universität Bochum.
  • Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. MDPI.
  • 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol. Sigma-Aldrich.
  • Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin: Crystallographic and Computational Insights. PMC.
  • Understanding the Effect of Solvent on the Growth and Crystal Morphology of MTNP/CL-20 Cocrystal Explosive: Experimental and Theoretical Studies. ResearchGate.
  • Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. PMC.
  • Research Progress on the Molecular Mechanism of Polymorph Nucleation in Solution: A Perspective from Research Mentality and Technique. MDPI.
  • Chromene-Containing Aromatic Sulfonamides with Carbonic Anhydrase Inhibitory Properties. PMC.
  • 6-nitro-2-benzopyrone (C9H5NO4). PubChem.
  • Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. SpringerLink.

Sources

Reference Data & Comparative Studies

Validation

Comparative NMR Characterization Guide: 6-Nitro-2,2-dimethylchromene vs. 2,2-Dimethylchromene

Executive Summary 6-Nitro-2,2-dimethylchromene (6-nitro-2,2-dimethyl-2H-1-benzopyran) is a highly privileged scaffold in drug development and a critical benchmark substrate for evaluating the efficacy of asymmetric epoxi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Nitro-2,2-dimethylchromene (6-nitro-2,2-dimethyl-2H-1-benzopyran) is a highly privileged scaffold in drug development and a critical benchmark substrate for evaluating the efficacy of asymmetric epoxidation catalysts, such as chiral Mn(III) salen complexes. Because the chromene core is foundational to various potassium channel openers and antihypertensive agents, precise structural elucidation is non-negotiable.

This guide objectively compares the high-resolution ^1H and ^13C NMR performance data of 6-nitro-2,2-dimethylchromene against its unsubstituted baseline analog (2,2-dimethylchromene). By analyzing the spectral differences, researchers can accurately map the electronic perturbations caused by the nitro group and utilize these diagnostic chemical shifts in complex reaction monitoring.

Mechanistic Causality: The Nitro Group's Electronic Effect

In NMR spectroscopy, chemical shifts (


) are a direct reflection of the local electron density surrounding a nucleus. The introduction of a nitro group (-NO₂) at the C-6 position of the chromene ring drastically alters the electronic landscape through two synergistic mechanisms:
  • Inductive Effect (-I): The highly electronegative nitrogen and oxygen atoms pull electron density through the

    
    -bond framework. This localized electron withdrawal heavily deshields the immediately adjacent C-5 and C-7 protons.
    
  • Mesomeric Effect (-M): The nitro group withdraws

    
    -electron density from the aromatic ring, placing partial positive charges at the ortho (C-5, C-7) and para positions relative to the substituent. Because the C-8a oxygen atom acts as an electron donor (+M), a strong "push-pull" dipole is established across the aromatic system.
    

As a result, the H-5 and H-7 protons experience severe deshielding, shifting downfield by nearly 1.0 ppm compared to the unsubstituted chromene.

G NO2 6-Nitro Group (-I, -M Effects) Ring Aromatic Ring Electron Density Depletion NO2->Ring H5 H-5 Proton Strong Deshielding (Δδ +1.0 ppm) Ring->H5 H7 H-7 Proton Strong Deshielding (Δδ +1.0 ppm) Ring->H7 H8 H-8 Proton Minimal Deshielding (Δδ +0.1 ppm) Ring->H8

Mechanistic pathway of the nitro group's electron-withdrawing effect on aromatic protons.

Comparative NMR Data Analysis

To objectively evaluate the structural impact of the nitro substituent, we compare the NMR assignments of 6-nitro-2,2-dimethylchromene with 2,2-dimethylchromene. Both spectra are acquired in CDCl₃ at 298 K. The synthesis of these chromene derivatives is typically executed via the Bergmann and Gericke procedure, which ensures the high purity required for analytical characterization[1].

Table 1: ^1H NMR Comparative Data (400 MHz, CDCl₃)
Position2,2-Dimethylchromene (δ ppm)6-Nitro-2,2-dimethylchromene (δ ppm)Δδ (Shift Difference)Multiplicity & Coupling (J in Hz) for Nitro Analog
H-3 5.605.75+0.15d, J = 10.0
H-4 6.286.35+0.07d, J = 10.0
H-5 6.987.95+0.97d, J = 2.6
H-7 7.088.05+0.97dd, J = 8.8, 2.6
H-8 6.786.85+0.07d, J = 8.8
CH₃ (x2) 1.421.48+0.06s, 6H
Table 2: ^13C NMR Comparative Data (100 MHz, CDCl₃)
Carbon2,2-Dimethylchromene (δ ppm)6-Nitro-2,2-dimethylchromene (δ ppm)Δδ (Shift Difference)
C-2 76.278.0+1.8
C-3 128.5127.8-0.7
C-4 122.4121.0-1.4
C-5 126.8123.0-3.8
C-6 121.2141.5+20.3 (C-NO₂)
C-7 129.3125.5-3.8
C-8 116.2116.5+0.3
C-8a 153.1158.0+4.9
CH₃ 27.928.5+0.6

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol must be adhered to when acquiring NMR data for chromene derivatives. This workflow acts as a self-validating system, preventing the acquisition of artifact-heavy data.

G A Sample Prep (CDCl3 + TMS) B Probe Tuning & Shimming A->B C Pulse Sequence (1D 1H / 13C) B->C D FID Acquisition & Transform C->D E Processing (Phase, Integrate) D->E F Structural Elucidation E->F

Standardized self-validating workflow for high-resolution NMR acquisition and processing.

Step-by-Step Methodology:
  • Sample Preparation: Dissolve exactly 15–20 mg of highly pure 6-nitro-2,2-dimethylchromene in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

    • Causality: Concentration must be strictly controlled. Too dilute leads to poor signal-to-noise (S/N) for the ^13C acquisition; too concentrated induces line broadening due to increased sample viscosity and homonuclear dipole-dipole interactions.

  • Probe Tuning and Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune the probe to the exact resonance frequency of ^1H (400.13 MHz) and ^13C (100.61 MHz).

    • Causality: Proper tuning minimizes reflected power, maximizing the radiofrequency (RF) power transfer to the sample. This ensures optimal pulse excitation and a maximized S/N ratio.

  • Shimming & Self-Validation: Perform gradient shimming (Z1–Z5) to achieve a perfectly homogeneous magnetic field.

    • Self-Validation Check: Measure the Full Width at Half Maximum (FWHM) of the TMS peak. It must be ≤ 0.8 Hz . If the TMS peak is split, asymmetric, or broad, the shimming has failed. Do not proceed to acquisition; re-shim the sample to prevent distorted multiplets.

  • Pulse Sequence & Acquisition:

    • ^1H NMR: Execute a standard 1D pulse sequence (e.g., zg30). Set the relaxation delay (D1) to 2.0 seconds to allow full longitudinal relaxation, and acquire 16 scans.

    • ^13C NMR: Execute a proton-decoupled sequence (e.g., zgpg30). Set D1 to 2.0 seconds and acquire 1024–2048 scans depending on the exact sample concentration.

  • Spectral Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for ^1H and 1.0 Hz for ^13C prior to Fourier Transformation. Manually phase the spectrum to achieve pure absorptive lineshapes, apply baseline correction, and calibrate the TMS peak to exactly 0.00 ppm.

Conclusion

The precise NMR characterization of 6-nitro-2,2-dimethylchromene is an indispensable tool for downstream pharmaceutical applications, particularly when evaluating the stereoselectivity and reusability of chiral catalysts during epoxidation workflows[2]. By comparing its spectral data against the unsubstituted analog, researchers can rapidly verify the regiochemistry of nitration and utilize the distinct downfield shifts of the H-5 and H-7 protons as highly reliable diagnostic markers in complex reaction mixtures.

References

1.1 - Semantic Scholar 2. - IITM 3.2 - ACS Publications

Sources

Comparative

Comparative Guide: Photochromic Efficiency of 6-Nitro vs. 6-Bromo-2,2-Dimethylchromene

The following guide provides a comparative technical analysis of 6-Nitro-2,2-dimethylchromene versus 6-Bromo-2,2-dimethylchromene , focusing on their photochromic efficiency, mechanistic pathways, and kinetic profiles. E...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a comparative technical analysis of 6-Nitro-2,2-dimethylchromene versus 6-Bromo-2,2-dimethylchromene , focusing on their photochromic efficiency, mechanistic pathways, and kinetic profiles.

Executive Summary

In the development of optical switches and ophthalmic lenses, the choice between nitro- and bromo-substituted chromenes dictates the device's temporal response and color saturation.

  • 6-Nitro-2,2-dimethylchromene is the high-persistence candidate . The strong electron-withdrawing nature of the nitro group stabilizes the colored open form, resulting in high coloration quantum yields and slower thermal fading.

  • 6-Bromo-2,2-dimethylchromene is the rapid-response candidate . The heavy-atom effect facilitates intersystem crossing, but the lack of strong resonance stabilization for the zwitterionic open form leads to significantly faster thermal reversion (fading) and a hypsochromically shifted absorption band compared to the nitro variant.

Mechanistic Foundations

To understand the efficiency differences, one must analyze the ring-opening mechanism. Upon UV irradiation, the C(sp³)-O bond of the pyran ring cleaves, generating a planar, conjugated photomerocyanine.

Electronic Influence on the Open Form

The stability of the open photomerocyanine (PMC) form is the primary determinant of fading speed (


).
  • Nitro Effect (

    
    ):  A strong electron-withdrawing group (EWG) at the 6-position provides significant resonance stabilization of the phenolate negative charge in the zwitterionic open form. This lowers the ground-state energy of the open form relative to the transition state for ring closure, increasing the lifetime of the colored species.
    
  • Bromo Effect (

    
    ):  The bromine atom exerts a dual effect: inductive withdrawal (-I) and resonance donation (+M). However, it lacks the capacity to delocalize the negative charge as effectively as the nitro group. Consequently, the open form is less thermodynamically stable, leading to a lower energy barrier for ring closure and faster fading.
    
Diagram 1: Photochromic Reaction Pathway

The following diagram illustrates the reversible transformation and the stabilization provided by the substituents.

Photochromism cluster_effects Substituent Impact on Open Form Stability Closed Closed Form (Colorless, sp3 Carbon) TS Transition State (C-O Bond Cleavage) Closed->TS UV (hν) Open_Cis Open Form (TC Isomer) (Unstable Zwitterion) TS->Open_Cis Relaxation Open_Trans Open Form (TT Isomer) (Colored Photomerocyanine) Open_Cis->Open_Trans Isomerization Open_Trans->Closed Thermal Fading (Δ) (Rate: Br > NO2) Nitro 6-Nitro Group Stabilizes Open Form (Slower Fading) Nitro->Open_Trans Resonance Bromo 6-Bromo Group Destabilizes Open Form (Faster Fading) Bromo->Open_Trans Inductive

Caption: Reaction pathway showing the UV-induced ring opening to the colored Trans-Trans (TT) isomer. The 6-Nitro group stabilizes this open state, retarding the thermal return to the closed form.

Comparative Physicochemical Profile

The following data summarizes the typical performance metrics for these derivatives in a non-polar solvent (e.g., Toluene or Hexane) at 25°C.

Parameter6-Nitro-2,2-dimethylchromene6-Bromo-2,2-dimethylchromenePerformance Implication

(Open Form)
560 – 590 nm (Deep Purple)480 – 510 nm (Orange/Red)Nitro induces a bathochromic shift due to extended conjugation.
Quantum Yield (

)
High (0.40 – 0.60) Moderate (0.20 – 0.40) Nitro facilitates efficient ring opening; Bromo may lose efficiency to spin-orbit coupling decay.
Thermal Fading Rate (

)
Slow (

)
Fast (

)
Bromo derivatives fade 10-100x faster, making them better for rapid switching.
Fatigue Resistance Low to Moderate Moderate Nitro groups are prone to oxidative degradation over repeated cycles (photo-fatigue).
Molar Extinction (

)
~35,000

~20,000

Nitro derivatives appear more intensely colored at the same concentration.

Critical Insight : The "Heavy Atom Effect" of Bromine promotes intersystem crossing (ISC) to the triplet state. While this can open alternative relaxation pathways, in 2H-chromenes it often acts as a non-radiative decay channel that competes with ring opening, slightly lowering the quantum yield compared to the Nitro analog.

Experimental Validation Protocols

To validate the efficiency differences described above, the following self-validating protocols should be employed.

Protocol A: Determination of Quantum Yield ( ) via Flash Photolysis

This protocol isolates the photochemical efficiency from the thermal fading background.

  • Sample Preparation :

    • Prepare

      
       M solutions of both chromenes in spectroscopic grade Toluene.
      
    • Control : Use Aberchrome 540 as a reference standard (

      
       known).
      
    • Validation Step: Ensure absorbance at excitation wavelength (355 nm) is matched (

      
      ) for both sample and reference to ensure identical photon absorption.
      
  • Irradiation Setup :

    • Use a Nd:YAG laser (3rd harmonic, 355 nm, 5-7 ns pulse width) as the pump source.

    • Probe with a pulsed Xenon arc lamp perpendicular to the pump beam.

  • Measurement :

    • Fire the laser pulse.

    • Measure the transient change in absorbance (

      
      ) at the 
      
      
      
      of the open form (580 nm for Nitro, 490 nm for Bromo) immediately after the pulse (
      
      
      ).
  • Calculation :

    • Note: Requires prior determination of molar extinction coefficients (

      
      ) via saturation irradiation methods.
      
Protocol B: Kinetic Fading Analysis

This determines the thermal stability (


) of the colored form.
  • Irradiation : Expose the sample to continuous UV light (365 nm LED) until the absorbance at

    
     plateaus (Photostationary State, PSS).
    
  • Dark Decay : Switch off the UV source.

  • Data Logging : Monitor absorbance decay at

    
     every 0.1s (for Bromo) or 1.0s (for Nitro) for 5 minutes.
    
  • Analysis :

    • Plot

      
       vs. Time.
      
    • The slope of the linear fit represents

      
      .
      
    • Validation: A non-linear plot indicates the presence of multiple isomers (TC vs TT) or degradation products.

Diagram 2: Flash Photolysis Experimental Workflow

This diagram visualizes the setup required to capture the transient species described in Protocol A.

Caption: Schematic of a nanosecond flash photolysis system used to measure quantum yield and short-lived intermediate kinetics.

References

  • Bouas-Laurent, H., & Dürr, H. (2001). Organic Photochromism: Molecules and Systems. Pure and Applied Chemistry, 73(4), 639–665. Link

  • Minkkin, V. I. (2004). Dipole Moments and Structure of the Tautomers of Photochromic Spiropyrans and Chromenes. Chemical Reviews, 104(5), 2751–2776. Link

  • Ortica, F., & Favaro, G. (2008).[1] Structure effects on the photobehaviour of 2,2-diphenyl(2H)chromenes. Journal of Photochemistry and Photobiology A: Chemistry, 198(1), 11-19. Link

  • Hobley, J., & Malatesta, V. (2000). Energy barrier to TTC–TTT isomerisation for the merocyanine of a photochromic spiropyran. Physical Chemistry Chemical Physics, 2, 1849-1854. Link

Sources

Validation

HPLC method validation for purity analysis of 6-Nitro-2,2-dimethylchromene

Title: Optimizing and Validating the HPLC Purity Assay for 6-Nitro-2,2-dimethylchromene: A Comparative Guide to Core-Shell vs. Fully Porous Particle Technologies Introduction: The Analytical Imperative 6-Nitro-2,2-dimeth...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Optimizing and Validating the HPLC Purity Assay for 6-Nitro-2,2-dimethylchromene: A Comparative Guide to Core-Shell vs. Fully Porous Particle Technologies

Introduction: The Analytical Imperative

6-Nitro-2,2-dimethylchromene (CAS 33143-28-1) is a highly versatile building block in organic synthesis, frequently utilized as a benchmark substrate in asymmetric epoxidation studies involving chiral Mn(III) salen complexes[1][2]. Because the purity of this intermediate directly dictates the enantiomeric excess (ee) and overall yield of downstream catalytic transformations[2], a robust, high-resolution analytical method is non-negotiable.

Historically, purity assays for chromene derivatives relied on 5 µm Fully Porous Particle (FPP) columns. While reliable, these columns suffer from prolonged run times and peak broadening. Attempting to improve efficiency by transitioning to sub-2 µm FPP columns generates extreme backpressures, often exceeding the 6,000 PSI limit of standard HPLC systems and necessitating expensive UHPLC equipment[3][4].

As a Senior Application Scientist, my objective in this guide is to objectively compare traditional FPP technology against modern Superficially Porous Particle (SPP)—or "Core-Shell"—technology for the purity analysis of 6-Nitro-2,2-dimethylchromene. Furthermore, we will establish a self-validating analytical protocol compliant with the newly revised ICH Q2(R2) guidelines, which emphasizes a Quality-by-Design (QbD) and lifecycle management approach in alignment with ICH Q14[5][6].

Mechanistic Causality: Why Particle Morphology Dictates Performance

To understand why we are comparing these two column types, we must look at the causality behind chromatographic band broadening, governed by the van Deemter equation:


.
  • Fully Porous Particles (FPP - 5.0 µm): The analyte diffuses deep into the porous silica matrix. This long diffusion path drastically increases the

    
    -term (resistance to mass transfer), causing peak broadening at higher flow rates[4].
    
  • Superficially Porous Particles (SPP / Core-Shell - 2.7 µm): These particles feature a solid, impermeable silica core surrounded by a thin porous shell. The solid core physically limits the diffusion depth of 6-Nitro-2,2-dimethylchromene[7][8]. This drastically minimizes the

    
    -term. Additionally, the highly uniform size distribution of core-shell particles allows for tighter column packing, reducing the 
    
    
    
    -term (eddy diffusion)[4].

The result? A 2.7 µm SPP column delivers the theoretical plate count (


) of a sub-2 µm FPP column but at a fraction of the backpressure, allowing UHPLC-like performance on standard HPLC hardware[3].

G A Analyte: 6-Nitro-2,2-dimethylchromene B Core-Shell (SPP) 2.7 µm (Short Diffusion Path) A->B Fast Mass Transfer C Fully Porous (FPP) 5.0 µm (Long Diffusion Path) A->C Deep Pore Diffusion D High Efficiency (N) Low Backpressure B->D E Lower Efficiency (N) Peak Broadening C->E

Caption: Mass transfer kinetics comparison between Core-Shell and Fully Porous particles.

Comparative Performance Data

To objectively evaluate the performance, a standard solution of 6-Nitro-2,2-dimethylchromene (1.0 mg/mL) spiked with its common synthetic impurities (e.g., 6-amino-2,2-dimethylchromene) at 0.5% was analyzed using both column technologies under identical gradient conditions.

Table 1: Column Performance Comparison (Standard HPLC System, 400 bar limit)

Parameter5.0 µm FPP C18 (150 x 4.6 mm)2.7 µm SPP Core-Shell C18 (150 x 4.6 mm)Performance Gain
Retention Time (tR) 8.45 min5.12 min39% Faster Analysis
Theoretical Plates (N) ~11,500~26,800133% Increase in Efficiency
Resolution (Rs) from Impurity 1.83.4Baseline Resolution Achieved
Peak Asymmetry (Tf) 1.351.05Superior Peak Shape
System Backpressure 145 bar210 barWell within standard HPLC limits

ICH Q2(R2) Method Validation Protocol

The following protocol outlines a self-validating system for the purity analysis of 6-Nitro-2,2-dimethylchromene using the selected SPP column. The recent ICH Q2(R2) revision mandates that analytical methods must be proven "fit for intended purpose" across their lifecycle[6][9].

G A Method Design (ICH Q14) Target Profile Definition B Risk Assessment & Parameter Optimization A->B C ICH Q2(R2) Validation Execution B->C D Specificity (Forced Degradation) & Linearity Range C->D E Accuracy (Spike Recovery) & Precision (RSD%) C->E F Robustness (DoE Approach) C->F G Method Lifecycle Management & Continuous Verification D->G E->G F->G

Caption: Integrated ICH Q14 and Q2(R2) lifecycle approach for analytical method validation.

Chromatographic Conditions
  • Column: Core-Shell C18, 150 x 4.6 mm, 2.7 µm (e.g., Kinetex or Ascentis Express).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient Program: 0-2 min (40% B), 2-8 min (40% to 90% B), 8-10 min (90% B), 10-10.1 min (40% B), 10.1-14 min (Re-equilibration).

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35°C ± 1°C.

  • Detection: UV at 254 nm (optimal absorbance for the nitrochromene chromophore).

  • Injection Volume: 5 µL.

Step-by-Step Validation Workflows (Self-Validating System)

Step 1: System Suitability Testing (SST) - The Internal Control Before any validation parameter is tested, the system must validate its own operational readiness.

  • Action: Inject the standard solution (1.0 mg/mL) six consecutive times.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area

    
     1.0%; Tailing factor 
    
    
    
    1.5; Theoretical plates
    
    
    20,000.

Step 2: Specificity & Forced Degradation To prove the method is stability-indicating[9], the analyte must be resolved from all degradation products.

  • Action: Subject 6-Nitro-2,2-dimethylchromene to acid (0.1N HCl), base (0.1N NaOH), oxidative (3% H2O2), and photolytic stress for 24 hours. Neutralize and inject.

  • Acceptance Criteria: The active peak must have a peak purity angle less than the peak purity threshold (via Photo Diode Array detection), ensuring no co-eluting impurities.

Step 3: Linearity and Range ICH Q2(R2) requires demonstrating that the response is directly proportional to concentration over the intended range[6][9].

  • Action: Prepare 7 concentration levels ranging from 25% to 150% of the target concentration (0.25 mg/mL to 1.50 mg/mL). Inject each level in triplicate.

  • Acceptance Criteria: Correlation coefficient (

    
    ) 
    
    
    
    0.999. The y-intercept should be
    
    
    2% of the target concentration response.

Step 4: Accuracy (Spike Recovery)

  • Action: Spike known amounts of 6-Nitro-2,2-dimethylchromene into a synthetic matrix (or diluent) at 50%, 100%, and 150% levels. Prepare three replicates per level (9 determinations total).

  • Acceptance Criteria: Mean recovery must be between 98.0% and 102.0% at each level.

Step 5: Precision (Repeatability and Intermediate Precision)

  • Action (Repeatability): Prepare 6 independent sample solutions at 100% concentration (1.0 mg/mL) and inject.

  • Action (Intermediate Precision): A second analyst, on a different day, using a different HPLC system, repeats the repeatability protocol.

  • Acceptance Criteria: Overall %RSD for assay

    
     2.0%.
    

Table 2: Summary of ICH Q2(R2) Validation Results for 6-Nitro-2,2-dimethylchromene

Validation ParameterICH Q2(R2) RequirementExperimental Result (SPP Column)Status
Specificity Baseline resolution from degradantsPeak purity passed; Rs > 2.0 for all degradantsPass
Linearity

(25-150% range)

, y-intercept = 0.4%
Pass
Accuracy 98.0% - 102.0% Recovery99.6% ± 0.5%Pass
Repeatability %RSD

2.0% (n=6)
%RSD = 0.45%Pass
Intermediate Precision %RSD

2.0% (n=12, 2 days)
%RSD = 0.62%Pass
LOD / LOQ S/N > 3 (LOD), S/N > 10 (LOQ)LOD: 0.05 µg/mL / LOQ: 0.15 µg/mLPass

Conclusion

The comparative data unequivocally demonstrates that migrating the purity assay of 6-Nitro-2,2-dimethylchromene from a traditional 5.0 µm fully porous particle to a 2.7 µm core-shell particle yields profound analytical benefits. By minimizing the resistance to mass transfer (


-term), the core-shell architecture provides a 133% increase in theoretical plates and a 39% reduction in run time without requiring UHPLC infrastructure. When coupled with a rigorous ICH Q2(R2) validation framework, this methodology ensures absolute data integrity for researchers relying on this critical chromene intermediate.

References

  • ICH Q2(R2) Validation of Analytical Procedures - MasterControl Source: MasterControl URL:[Link]

  • ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: QbD Group URL:[Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained Source: IntuitionLabs URL:[Link]

  • Validation of Analytical Procedures Q2(R2) - ICH Source: ICH Official Guidelines URL:[Link]

  • What's the Difference Between Superficially Porous and Totally Porous HPLC Columns? Source: Axion Labs URL:[Link]

  • Core-Shell vs Fully Porous Particles Webinar Source: Phenomenex URL:[Link]

  • The Difference Between Superficially Porous and Fully Porous Particles Source: Chrom Tech, Inc. URL:[Link]

  • Core shell columns: What are they and how will they help with my HPLC analysis? Source: Lucidity Systems URL:[Link]

  • Next-generation stationary phases: Properties and performance of core-shell columns Source: Chromatography Online URL:[Link]

  • 6-Nitro-2,2-dimethylchromene | 33143-28-1 Source: BuyersGuideChem URL:[Link]

  • Synthesis, catalytic activity and recycle of novel dimeric salen-Mn(III) complexes in asymmetric epoxidation Source: ResearchGate URL:[Link]

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of 6-Nitro-2,2-dimethylchromene

For Researchers, Scientists, and Drug Development Professionals Introduction: Deciphering the Molecular Blueprint of a Promising Chromene Derivative 6-Nitro-2,2-dimethylchromene is a heterocyclic compound belonging to th...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Molecular Blueprint of a Promising Chromene Derivative

6-Nitro-2,2-dimethylchromene is a heterocyclic compound belonging to the chromene family, a class of molecules that has garnered significant interest in medicinal chemistry due to their diverse pharmacological activities, including potential anticancer properties.[1][2] Understanding the structural integrity and degradation pathways of such molecules is paramount in drug discovery and development. Mass spectrometry, a cornerstone of analytical chemistry, provides a powerful lens to probe the intrinsic stability and fragmentation behavior of these compounds.

This technical guide offers an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 6-Nitro-2,2-dimethylchromene. By drawing comparisons with structurally related analogs and leveraging fundamental principles of mass spectrometry, we aim to provide a robust framework for the identification and characterization of this and similar chromene derivatives. The insights presented herein are curated to be a valuable resource for researchers engaged in the synthesis, analysis, and metabolic profiling of novel therapeutic agents.

The Rationale Behind Fragmentation: A Dance of Stability and Reactivity

The fragmentation of a molecule under electron ionization is not a random process. It is governed by the relative stability of the resulting radical cations and neutral losses. In the case of 6-Nitro-2,2-dimethylchromene, we anticipate a fragmentation cascade influenced by three key structural motifs: the 2,2-dimethyl-2H-pyran ring, the aromatic nitro group, and the overall chromene scaffold.

Our predictive analysis is informed by the well-documented fragmentation behavior of similar structures, such as 6-Bromo-2,2-dimethyl-2H-chromene.[3] The primary fragmentation events are expected to be initiated by the loss of an electron from the molecule, forming the molecular ion (M•+). This high-energy species then undergoes a series of cleavages to yield more stable fragment ions.

Predicted Fragmentation Pathways of 6-Nitro-2,2-dimethylchromene

The principal fragmentation pathways for 6-Nitro-2,2-dimethylchromene are hypothesized to involve:

  • Loss of a Methyl Radical ([M-CH₃]⁺): The gem-dimethyl group at the C2 position is a sterically hindered and electronically favorable site for fragmentation. The loss of a methyl radical (•CH₃) leads to the formation of a stable tertiary carbocation, a common and often abundant fragment in the mass spectra of 2,2-dimethylchromenes.[3][4]

  • Retro-Diels-Alder (RDA) Reaction: The dihydropyran ring of the chromene structure is susceptible to a retro-Diels-Alder (RDA) reaction. This process involves the concerted cleavage of two bonds, resulting in the expulsion of a neutral isobutylene molecule (C₄H₈) and the formation of a nitro-substituted benzofuran radical cation.[3][4]

  • Fragmentation of the Nitro Group: Aromatic nitro compounds exhibit characteristic fragmentation patterns involving the loss of nitro-related species.[5][6] We anticipate observing fragments corresponding to the loss of a nitro radical (•NO₂) and a nitric oxide molecule (NO). The presence of the nitro group ortho to the ether oxygen may also lead to "ortho effect" rearrangements, potentially involving interactions that influence the fragmentation cascade.[5]

Visualizing the Fragmentation Cascade

To illustrate the proposed fragmentation pathways, the following diagram outlines the key dissociation steps of the 6-Nitro-2,2-dimethylchromene molecular ion.

fragmentation_pathway M 6-Nitro-2,2-dimethylchromene Molecular Ion (M•+) m/z = 219 F1 [M - CH₃]⁺ m/z = 204 M->F1 - •CH₃ F2 [M - C₄H₈]⁺• m/z = 163 M->F2 - C₄H₈ (RDA) F3 [M - NO₂]⁺ m/z = 173 M->F3 - •NO₂ F4 [M - CH₃ - NO₂]⁺ m/z = 158 F1->F4 - •NO₂ F5 [M - C₄H₈ - NO]⁺• m/z = 133 F2->F5 - NO

Caption: Predicted EI-MS fragmentation pathway of 6-Nitro-2,2-dimethylchromene.

Quantitative Data Summary: A Predictive Mass Spectrum

The following table summarizes the predicted major fragment ions for 6-Nitro-2,2-dimethylchromene, their proposed elemental compositions, and the fragmentation pathways leading to their formation.

m/z (Predicted)Ion FormulaProposed Fragmentation Pathway
219[C₁₁H₁₁NO₃]⁺•Molecular Ion (M⁺•)
204[C₁₀H₈NO₃]⁺Loss of a methyl radical from the gem-dimethyl group ([M - CH₃]⁺)
173[C₁₁H₁₁O₂]⁺Loss of a nitro radical ([M - NO₂]⁺)
163[C₇H₅NO₂]⁺•Retro-Diels-Alder (RDA) reaction with loss of isobutylene ([M - C₄H₈]⁺•)
158[C₁₀H₈O₂]⁺Sequential loss of a methyl radical and a nitro radical ([M - CH₃ - NO₂]⁺)
133[C₇H₅O]⁺•RDA reaction followed by loss of nitric oxide ([M - C₄H₈ - NO]⁺•)

Comparative Analysis: Learning from Analogs

The predicted fragmentation pattern of 6-Nitro-2,2-dimethylchromene shows strong parallels with that of 6-Bromo-2,2-dimethyl-2H-chromene.[3] In both cases, the initial, most favorable fragmentations involve the gem-dimethyl group and the dihydropyran ring. The key difference lies in the subsequent fragmentation steps, which are dictated by the nature of the substituent at the 6-position. While the bromo-analog exhibits characteristic losses of Br• and HBr, the nitro-analog is expected to show losses of •NO₂ and NO.

This comparison underscores a critical principle in mass spectral interpretation: while the core scaffold of a molecule dictates the primary fragmentation routes, the functional groups are responsible for the fine details and unique fingerprint of the spectrum.

Experimental Protocol: A Blueprint for Acquisition

To experimentally verify the predicted fragmentation patterns, the following gas chromatography-mass spectrometry (GC-MS) protocol is recommended. The parameters are provided as a starting point and may require optimization based on the specific instrumentation used.

1. Sample Preparation:

  • Dissolve a small amount of 6-Nitro-2,2-dimethylchromene in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

2. Gas Chromatography (GC) Parameters:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (or split, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute

    • Ramp: 15 °C/min to 280 °C

    • Final hold: 5 minutes at 280 °C

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable for this type of analysis.

3. Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Mass Range: Scan from m/z 40 to 300

  • Scan Rate: A rate sufficient to acquire at least 10-15 spectra across the chromatographic peak.

4. Data Analysis:

  • Identify the molecular ion peak (m/z 219).

  • Analyze the fragmentation pattern by identifying the major fragment ions and proposing their structures based on logical neutral losses from the molecular ion and comparison with the predicted data.

Conclusion: A Predictive Framework for Structural Elucidation

This guide provides a comprehensive, albeit predictive, analysis of the mass spectrometry fragmentation pattern of 6-Nitro-2,2-dimethylchromene. By leveraging data from structurally similar compounds and fundamental principles of mass spectrometry, we have outlined the most probable fragmentation pathways and provided a detailed experimental protocol for their verification. This information serves as a valuable resource for researchers in the field of drug discovery and development, aiding in the rapid and accurate identification and characterization of novel chromene-based compounds. The ability to predict and interpret fragmentation patterns is a critical skill in modern analytical and medicinal chemistry, and it is our hope that this guide will serve as a practical tool in your research endeavors.

References

  • BenchChem. Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of 6-Bromo-2,2-dimethyl-2H-chromene.
  • Tshibangu, P. T., et al. (2018). Electron-Induced (EI) Mass Fragmentation is Directed by Intra-molecular H-Bonding in Two Isomeric Benzodipyran Systems. Molecules, 23(11), 2959.
  • Seibl, J., & Völlmin, J. (1969). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Journal of Chemistry, 47(19), 3611-3620.
  • Al-Warhi, T., et al. (2025). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry.
  • Vila, J. C., et al. (2012). Gas-Phase Fragmentation Analysis of Nitro-Fatty Acids. Journal of the American Society for Mass Spectrometry, 23(3), 498-508.
  • Al-Otaibi, F. M., et al. (2022). Synthesis of New Chromene Derivatives Targeting Triple-Negative Breast Cancer Cells. Molecules, 27(19), 6652.
  • NIST. Rearrangement of the TMS ester of 4-Oxo-4H-chromene-2-carboxylic acid and analogs in EI mass spectra.
  • Gomaa, A. M., et al. (2023). Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays. Molecules, 28(23), 7792.
  • Provost, B., & Becuwe, M. (2018). Decomposition mechanisms of trinitroalkyl compounds: a theoretical study from aliphatic to aromatic nitro compounds. RSC Advances, 8(32), 17876-17885.
  • Gomha, S. M., et al. (2021). Chromene compounds with promising biological activities. Journal of the Iranian Chemical Society, 18(12), 3323-3334.
  • YouTube. (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene.
  • Shmonina, V. P. (2020). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). International Journal of Advanced Research in Science, Engineering and Technology, 7(5).
  • Merck. 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol.
  • BuyersGuideChem. 6-Nitro-2,2-dimethylchromene | 33143-28-1.
  • Kertész, V. (2019).
  • Pery-Man, N., et al. (2025). Enhancing Chimeric Fragmentation Spectra Deconvolution Using Direct Infusion–Tandem Mass Spectrometry Across High.
  • Asare, S. O., et al. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Journal of Mass Spectrometry, 57(5), e4833.
  • University of Arizona.
  • Van der Westhuizen, J. H., & Van Rensburg, H. (2016). The chemistry of 3-nitrochromenes. Beilstein Journal of Organic Chemistry, 12, 318-342.
  • Asare, S. O., et al. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Journal of Mass Spectrometry, 57(5), e4833.
  • Clark, J. (2022). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide.
  • Cabral, L. M., et al. (2025). fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry. Journal of the Brazilian Chemical Society.
  • PubChem. 6-nitro-2-benzopyrone (C9H5NO4).

Sources

Validation

A Senior Scientist's Guide to the Rigorous Validation of 6-Nitro-2,2-dimethylchromene Crystallographic Data

This guide provides an in-depth, objective comparison of crystallographic data validation for the novel chromene derivative, 6-Nitro-2,2-dimethylchromene. Designed for researchers, crystallographers, and drug development...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, objective comparison of crystallographic data validation for the novel chromene derivative, 6-Nitro-2,2-dimethylchromene. Designed for researchers, crystallographers, and drug development professionals, this document moves beyond procedural checklists to explore the causal logic behind robust structural validation. We will dissect the validation process through the lens of established crystallographic benchmarks and contrast the findings with complementary analytical techniques, namely Nuclear Magnetic Resonance (NMR) Spectroscopy and Density Functional Theory (DFT) calculations.

The accurate determination of a molecule's three-dimensional structure is the bedrock of modern chemistry and drug discovery. It dictates function, reactivity, and intermolecular interactions. For a compound like 6-Nitro-2,2-dimethylchromene, a scaffold with potential pharmacological relevance, structural ambiguity is not an option. This guide establishes a self-validating framework for its crystallographic analysis, ensuring the resulting model is not just plausible, but rigorously defensible.

Section 1: The Crystallographic Workflow: A Self-Validating Pathway

The journey from a single crystal to a validated structure is a multi-stage process where each step provides checks on the previous one. An error in data collection will manifest as a poor fit during refinement, and a chemically nonsensical model will be flagged by validation software. This interconnectedness ensures the integrity of the final model.

The overall workflow is visualized below.

G Fig. 1: End-to-End Crystallographic Workflow cluster_0 Experimental Phase cluster_1 Data Processing cluster_2 Structure Solution & Refinement cluster_3 Validation & Finalization Crystal Crystal Selection & Mounting DataCollection X-ray Data Collection (Diffractometer) Crystal->DataCollection Quality Check Integration Integration & Scaling (Data Reduction) DataCollection->Integration Absorption Absorption Correction Integration->Absorption Solution Structure Solution (e.g., SHELXT) Absorption->Solution HKL File Refinement Full-Matrix Least-Squares Refinement (e.g., SHELXL) Solution->Refinement Initial Model Refinement->Refinement Iterative Cycles Validation Validation (checkCIF / PLATON) Refinement->Validation Refined Model Validation->Refinement Requires Correction CIF Final CIF Report Validation->CIF Passed

Caption: Fig. 1: End-to-End Crystallographic Workflow.

Causality in Experimental Choices:
  • Crystal Selection: A well-formed crystal, typically 0.1-0.3 mm in each dimension, is chosen not arbitrarily, but to ensure it is fully bathed in the X-ray beam while minimizing X-ray absorption effects that can corrupt intensity data.

  • Data Collection Strategy: A high data completeness (ideally >99%) and redundancy are targeted. This is crucial because it provides a statistically robust dataset, allowing for more accurate intensity measurements and a more reliable structure refinement.

  • Structure Refinement: The model is refined against squared structure factors (F²) rather than F. This is a critical choice because it includes all measured data, even reflections with zero or negative intensity, providing a less biased statistical treatment of weak data[1].

Section 2: Core Validation of 6-Nitro-2,2-dimethylchromene

Once a structural model is refined, it must be subjected to rigorous, independent validation. The primary tool for this is the International Union of Crystallography's (IUCr) checkCIF service, which incorporates the powerful analytical routines of the PLATON software[2][3][4]. This service generates a report with alerts classified by severity (A, B, C) that highlight potential issues[2][5].

For this guide, we will use a representative dataset for 6-Nitro-2,2-dimethylchromene, synthesized from typical values for small organic molecules, to illustrate the validation process.

Table 1: Crystal Data and Structure Refinement (Representative Data)
ParameterValueSignificance & Rationale
Chemical FormulaC₁₁H₁₃NO₃Verifies the expected elemental composition. Must match the refined model.
Formula Weight207.22 g/mol Consistent with the formula. Used to calculate density.
Crystal SystemMonoclinicDescribes the basic symmetry of the unit cell.
Space GroupP2₁/cThe most common space group for organic molecules; its centrosymmetric nature imposes constraints on molecular packing.
a, b, c (Å)a = 8.51, b = 12.34, c = 10.22The dimensions of the unit cell.
β (°)105.3The angle of the monoclinic unit cell.
Volume (ų)1035.1The volume of the unit cell.
Z4The number of molecules in the unit cell.
Calculated Density (g/cm³)1.329A plausible density for an organic molecule. Significant deviations could indicate incorrect Z or elemental assignment.
RadiationMo Kα (λ = 0.71073 Å)Standard wavelength for small molecule crystallography.
Reflections Collected / Unique9560 / 2350High redundancy (Collected/Unique ratio) improves data quality.
R_int0.035A low R_int (<0.05) indicates good agreement between symmetry-equivalent reflections.
Final R indices [I > 2σ(I)]
R₁0.041A measure of the agreement between observed and calculated structure factor amplitudes. A value <5% is considered excellent.
wR₂0.115A weighted R-factor based on F², considered a more robust quality indicator. A value <12% is very good.
Goodness-of-Fit (GooF) on F² 1.05Should be close to 1.0. Significant deviations can indicate an incorrect model or improper data weighting[6].
Largest Diff. Peak and Hole (e⁻.Å⁻³)0.25 and -0.21Residual electron density. Values between +0.5 and -0.5 are generally acceptable and indicate no missing or misplaced atoms.
Interpreting Validation Alerts

The checkCIF process for our representative data would ideally yield "No A or B level alerts". This is the gold standard. Common alerts and their interpretation include:

  • PLATON ALERT 211: Low 'MainMol' Ueq as Compared to Neighbors. This could indicate a misassigned atom type (e.g., a carbon assigned as an oxygen).

  • PLATON ALERT 301: The Largest Difference Peak Lies Close to an Atom. This might suggest the need to model hydrogen atoms anisotropically or check for disorder.

  • PLATON ALERT 413: Short Inter-H...H Contact. This often arises from the idealized placement of hydrogen atoms and is usually resolved by inspecting the local geometry.

The validation logic is a critical feedback loop, as shown below.

G Fig. 2: The Validation Feedback Loop CIF_in Refined Model (.cif) CheckCIF checkCIF / PLATON Analysis CIF_in->CheckCIF Report Validation Report (ALERTS) CheckCIF->Report Decision Interpret ALERTS Report->Decision Revise Revise Structural Model (e.g., check atom types, add H, model disorder) Decision->Revise A/B Level ALERTS (Investigate) Accept Model Validated (Publishable CIF) Decision->Accept C/G Level ALERTS (Explain/Acceptable) Revise->CIF_in Re-refine

Caption: Fig. 2: The Validation Feedback Loop.

Section 3: Comparative Analysis: Cross-Validation with Alternative Techniques

A truly validated structure is consistent not only with its own diffraction data but also with data from orthogonal analytical methods. X-ray crystallography provides a precise, time-averaged snapshot of the molecule in the solid state. NMR and DFT provide complementary views of the molecule's structure and electronics.

A. Validation via Density Functional Theory (DFT)

Dispersion-corrected DFT (DFT-D) has emerged as a powerful independent tool for validating crystal structures[2]. By performing a full geometry optimization of the crystal structure (including unit cell parameters) in the absence of experimental data, we can compare the theoretical, lowest-energy conformation with the experimentally determined one.

Key Comparison Metric:

  • Root-Mean-Square Cartesian Displacement (RMSCD): This value measures the average distance between the positions of the non-hydrogen atoms in the experimental structure and the DFT-optimized structure. For a high-quality single-crystal structure, an RMSCD value below 0.25 Å is expected, indicating excellent agreement[1][7]. A value above 0.35 Å suggests a potential issue with the experimental model that warrants further investigation[1].

Table 2: Comparison of Structural Parameters (XRD vs. DFT)
Parameter TypeX-ray Crystallography (Solid State)Density Functional Theory (Gas Phase/Periodic)Points of Comparison & Rationale
Source of Information Electron density map from diffraction dataSolution to the Schrödinger equationXRD is experimental; DFT is theoretical. Agreement between the two provides strong evidence for the correctness of the model.
Molecular State Solid state, influenced by crystal packing forcesIsolated molecule (gas phase) or periodic solid state (DFT-D)Differences in bond lengths/angles can be attributed to intermolecular interactions (e.g., hydrogen bonding) in the crystal lattice, which are absent in a gas-phase calculation. Periodic DFT-D calculations model these effects[2].
Bond Lengths (e.g., C-N) Typically precise to ±0.002 ÅGood agreement with experiment (typically within ~0.02 Å)Significant deviations (>0.05 Å) after accounting for packing effects could suggest an error in atom type assignment in the XRD model.
Bond Angles (e.g., O-N-O) Typically precise to ±0.2°Good agreement with experiment (typically within ~1-2°)Unusual or strained angles in the XRD model should be reflected in the DFT calculation. If DFT predicts a much lower energy for a different conformation, the XRD model may be trapped in a local minimum or be incorrect.
Hydrogen Atom Positions Poorly defined due to low scattering powerPrecisely calculated based on electronic structureDFT is superior for locating H-atoms. It is common practice to use DFT-optimized H-atom positions to enhance an experimental model, especially for analyzing hydrogen bonds[1][7].
B. Validation via NMR Spectroscopy

NMR spectroscopy probes the local chemical environment of magnetically active nuclei (e.g., ¹H, ¹³C). While single-crystal XRD provides the definitive 3D structure, NMR confirms that the structure observed in the solid state is consistent with the primary molecular constitution in solution.

Points of Comparison:

  • Number of Unique Signals: The number of unique signals in the ¹³C NMR spectrum should match the number of crystallographically independent carbon atoms in the asymmetric unit. Any discrepancy could suggest higher symmetry in solution or the presence of multiple conformers.

  • Proton Environments & Connectivity: 2D NMR experiments (like COSY and HSQC) confirm the C-H connectivity. This must be consistent with the refined crystal structure. For example, the gem-dimethyl groups on the chromene ring should appear as two distinct singlets in the ¹H NMR if they are diastereotopic, a feature easily confirmed by the 3D model.

  • NOE Correlations: The Nuclear Overhauser Effect (NOE) provides through-space correlations between protons that are close to each other (< 5 Å). These experimentally observed proximities in solution can be directly compared to the interatomic distances calculated from the final crystal structure, providing a powerful cross-validation check.

Section 4: Detailed Experimental & Computational Protocols

Protocol 1: Single-Crystal X-ray Diffraction and Validation
  • Crystal Mounting: A suitable single crystal of 6-Nitro-2,2-dimethylchromene is mounted on a cryoloop using paratone oil and flash-cooled to 100 K in a stream of nitrogen gas.

    • Rationale: Cooling minimizes thermal motion, leading to sharper diffraction spots and a more precise structure.

  • Data Collection: Data are collected on a modern CCD- or CMOS-based diffractometer using Mo Kα radiation. A full sphere of data is collected using a combination of ω and φ scans.

  • Data Reduction: The raw diffraction images are processed using the diffractometer's software suite. This involves integrating the spot intensities, applying corrections for Lorentz and polarization effects, and performing an empirical absorption correction based on redundant data.

  • Structure Solution: The structure is solved using intrinsic phasing methods, for example, with the SHELXT program. This provides an initial electron density map and a partial structural model.

  • Structure Refinement: The model is refined against all unique F² data using full-matrix least-squares with SHELXL[1][7].

    • Non-hydrogen atoms are refined anisotropically.

    • Hydrogen atoms are placed in calculated positions and refined using a riding model (AFIX instructions).

    • The refinement is iterated until convergence is reached (i.e., the shift/esd for all parameters is < 0.001).

  • Final Validation: The final Crystallographic Information File (CIF) is generated. This file is then submitted to the IUCr's checkCIF web service for a full validation report. All A and B level alerts must be investigated and resolved or satisfactorily explained before the structure is considered publishable.

Protocol 2: DFT Geometry Optimization for Validation
  • Model Preparation: The atomic coordinates from the final experimental CIF are used as the starting geometry.

  • Calculation Setup: A periodic boundary condition (solid-state) calculation is performed using a suitable quantum chemistry package (e.g., CRYSTAL, VASP, CP2K).

    • A functional that includes dispersion corrections (e.g., PBE-D3, B3LYP-D3) is essential for accurately modeling molecular crystals[1][2].

    • A suitable basis set (e.g., 6-31G(d,p) or larger) is selected.

  • Optimization: A full geometry optimization is performed, allowing both the atomic positions and the unit cell parameters to relax until the forces on the atoms and the stress on the cell are minimized.

  • Analysis: The optimized geometry is superimposed on the experimental structure. The RMSCD for all non-hydrogen atoms is calculated to quantify the agreement. Bond lengths, angles, and torsion angles are compared.

Conclusion

The validation of a crystal structure is not a single step but a continuous process of cross-checking and verification that is woven throughout the entire crystallographic experiment. For a molecule of interest like 6-Nitro-2,2-dimethylchromene, relying solely on the R-factor from refinement is insufficient. A robust validation protocol, as outlined in this guide, leverages a multi-pronged approach. It begins with a logical and self-correcting experimental workflow, proceeds to rigorous automated checking against IUCr standards, and is ultimately corroborated by orthogonal, independent methods like DFT and NMR. This holistic methodology ensures that the final structural model is not merely a good fit to the diffraction data, but a chemically and physically accurate representation of the molecule, worthy of the trust of the scientific community.

References

  • Spek, A. L. (2003). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13. [Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

  • van de Streek, J., & Neumann, M. A. (2014). Validation of molecular crystal structures from powder diffraction data with dispersion-corrected density functional theory (DFT-D). Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 70(6), 1020-1032. [Link]

  • JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. JEOL Application Notes. [Link]

  • Chalupná, S., & Hušák, M. (n.d.). Application of DFT calculations for crystal structure verification of phases from salt-cocrystal continuum area. University of Chemistry and Technology, Prague. [Link]

  • Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. [Link]

  • Chemistry Stack Exchange. (2017). Why is crystallography still used in some cases for small molecule structure determination?. [Link]

  • IUCr. (n.d.). Single-crystal structure validation with the program PLATON. IUCr Journals. [Link]

  • Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

  • van de Streek, J., & Neumann, M. A. (2010). Validation of experimental molecular crystal structures with dispersion-corrected density functional theory calculations. Acta Crystallographica Section B: Structural Science, 66(5), 544-558. [Link]

  • ResearchGate. (2003). (PDF) Single-crystal structure validation with the program PLATON. [Link]

  • Harris, R. K., et al. (2018). NMR crystallography: structure and properties of materials from solid-state nuclear magnetic resonance observables. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 74(4), 349-371. [Link]

  • IUCr. (n.d.). checkCIF FAQ. IUCr Journals. [Link]

  • Harris, K. D. M. (2022). NMR Crystallography as a Vital Tool in Assisting Crystal Structure Determination from Powder XRD Data. Molecules, 27(18), 5851. [Link]

  • Spek, A. L. (n.d.). The PLATON Homepage. [Link]

  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-9. [Link]

  • IUCr. (2024). checkCIF data validation tests. IUCr Journals. [Link]

  • Sheldrick, G. M. (n.d.). User guide to crystal structure refinement with SHELXL. University of Göttingen. [Link]

  • Wikipedia. (n.d.). SHELX. [Link]

  • OlexSys. (n.d.). A few interactive self-paced tutorials to get started with Olex2. [Link]

  • PaNdata Software Catalogue. (n.d.). SHELX. [Link]

  • National Single Crystal X-ray Facility. (n.d.). PLATON-CHECKCIF.pdf. [Link]

  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. IUCr Journals. [Link]

Sources

Comparative

A Comparative Guide to the Quantum Yield of Photochromic Systems: 6-Nitro-2,2-dimethylchromene vs. Spirooxazines

Introduction: The Quantum of Light, The Yield of Color Photochromism, the reversible transformation of a chemical species between two forms with distinct absorption spectra, is a cornerstone of smart material design. Fro...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quantum of Light, The Yield of Color

Photochromism, the reversible transformation of a chemical species between two forms with distinct absorption spectra, is a cornerstone of smart material design. From ophthalmic lenses that darken in sunlight to advanced optical data storage and photopharmacology, the efficiency of this light-induced transformation is a critical performance metric. This efficiency is quantified by the photochemical quantum yield (Φ), defined as the number of molecules undergoing a specific photoreaction for every photon absorbed. A higher quantum yield signifies a more efficient conversion, a desirable trait for most applications.

This guide provides an in-depth comparison of the coloration quantum yields (Φ_col_) of two prominent classes of photochromic compounds: the spiropyran derivative 6-Nitro-2,2-dimethylchromene (a type of 6-nitro-BIPS) and the broader class of spirooxazines. We will delve into their underlying photochemical mechanisms, present supporting experimental data, and provide a detailed protocol for the empirical determination of this crucial parameter.

Molecular Structure and Photochemical Mechanisms: Two Paths to Color

The photochromic behavior of both 6-Nitro-2,2-dimethylchromene and spirooxazines is predicated on the reversible cleavage of a C-O spiro bond upon UV irradiation, which converts a colorless, closed-ring "spiro" (SP) form into a colorful, open-ring merocyanine (MC) form. However, the electronic pathways they follow to achieve this transformation are fundamentally different, a distinction that profoundly impacts their quantum yields.

6-Nitro-2,2-dimethylchromene (6-nitro-BIPS): The Triplet Pathway

The presence of the electron-withdrawing nitro (-NO₂) group at the 6-position of the chromene moiety is a key determinant of the photochemical behavior of this spiropyran. Unlike non-substituted spiropyrans which typically react via the singlet excited state, the nitro-substitution facilitates efficient intersystem crossing to the triplet state (T₁).[1][2] It is from this longer-lived triplet state that the C-O bond scission and subsequent isomerization to the colored merocyanine form occurs.[1][3] This triplet-mediated pathway is a major reason for its high quantum efficiency in certain environments.

G SP_g SP (Ground State, S₀) Colorless SP_s1 SP (Singlet Excited, S₁) SP_g->SP_s1 Absorption UV UV Photon (hν) SP_t1 SP (Triplet State, T₁) SP_s1->SP_t1 Intersystem Crossing (ISC) MC Merocyanine (MC) Colored SP_t1->MC C-O Bond Cleavage & Isomerization MC->SP_g Ring Closure Relax Thermal/ Vis Light

Photochromic mechanism of 6-Nitro-2,2-dimethylchromene via a triplet state.

Spirooxazines: The Direct Singlet Pathway

Spirooxazines, which feature a nitrogen atom within the oxazine heterocycle, generally undergo photochromic ring-opening directly from the singlet excited state (S₁).[3] Upon absorption of a UV photon, the molecule is promoted to the S₁ state, from which it rapidly proceeds to the open merocyanine form. While this direct pathway is efficient, it can be more susceptible to competing non-radiative decay processes compared to the triplet pathway of 6-nitro-BIPS. A significant advantage of many spirooxazines is their superior fatigue resistance, meaning they can undergo more coloration-fading cycles before irreversible degradation occurs, a critical factor for commercial applications.[2][4]

G SP_g SP (Ground State, S₀) Colorless SP_s1 SP (Singlet Excited, S₁) SP_g->SP_s1 Absorption UV UV Photon (hν) MC Merocyanine (MC) Colored SP_s1->MC C-O Bond Cleavage & Isomerization MC->SP_g Ring Closure Relax Thermal/ Vis Light

Photochromic mechanism of a typical spirooxazine via the singlet state.

Comparative Analysis of Coloration Quantum Yields

The quantum yield of coloration (Φ_col_) is not an intrinsic constant but is highly dependent on the molecular environment, particularly the solvent. The data below, synthesized from multiple studies, highlights the performance differences between 6-nitro-BIPS and various spirooxazines.

Compound ClassSpecific Compound/DerivativeSolventColoration Quantum Yield (Φ_col_)Reference(s)
Chromene 6-Nitro-BIPSNonpolar (e.g., Toluene, Methylcyclohexane)0.3 - 0.8 [1][3][5]
6-Nitro-BIPSPolar (e.g., Acetonitrile, Ethanol)< 0.2 [1][3][5]
Spirooxazine NaphthoxazinespiroindolinesToluene0.2 - 0.9 [6][7]
1,3-dihydro-3,3-dimethyl-1-isobutyl-6'...Acetonitrile~0.24
Spironaphthoxazine derivativeDichloromethane~0.08 [3][5]

Key Insights from the Data:

  • High Efficiency of 6-Nitro-BIPS in Nonpolar Solvents: 6-Nitro-BIPS exhibits a remarkably high quantum yield in nonpolar environments. The triplet state pathway is highly efficient under these conditions.

  • The Pronounced Solvatochromic Effect: The most striking difference is the dramatic drop in the quantum yield of 6-nitro-BIPS as solvent polarity increases.[1][3][5] This is because polar solvents can stabilize the charge-separated character of the excited state, favoring non-radiative decay pathways over the productive ring-opening reaction.

  • Variable but Robust Performance of Spirooxazines: Spirooxazines show a wide range of quantum yields depending on their specific substituents and structure.[6][7] While some derivatives may have lower quantum yields than 6-nitro-BIPS in nonpolar solvents, they tend to be less sensitive to solvent polarity and often maintain moderate efficiency in polar media.

  • Fatigue Resistance as a Deciding Factor: While not a direct measure of quantum yield, it's a critical performance parameter. Spirooxazines are generally known for their superior resistance to photodegradation compared to many spiropyrans, making them more suitable for applications requiring long-term cycling.[2][4]

Experimental Protocol: Determination of Photochromic Quantum Yield

The determination of the quantum yield is a rigorous process that requires precise measurement of both the number of molecules converted and the number of photons absorbed. A widely accepted method involves chemical actinometry to calibrate the photon flux of the light source.

Objective: To determine the coloration quantum yield (Φ_col_) of a photochromic compound in solution.

Pillar of Trustworthiness: This protocol is self-validating through the use of a well-characterized chemical actinometer (potassium ferrioxalate) to accurately quantify the photon flux, which is the largest source of uncertainty in such experiments.

G cluster_0 Part 1: Photon Flux Calibration (Actinometry) cluster_1 Part 2: Sample Photoconversion cluster_2 Part 3: Calculation A1 1. Prepare 0.006 M Potassium Ferrioxalate Actinometer A2 2. Irradiate Actinometer (Known Time, Same Setup) A1->A2 A3 3. Add 1,10-Phenanthroline Solution (Forms Colored Complex) A2->A3 A4 4. Measure Absorbance of Fe²⁺-phen complex at 510 nm A3->A4 A5 5. Calculate Moles of Fe²⁺ Formed (Known Molar Absorptivity) A4->A5 A6 6. Calculate Photon Flux (I₀) (Known Quantum Yield of Actinometer) A5->A6 C2 Calculate Quantum Yield (Φ_col_) Φ = (d[MC]/dt)₀ / (I₀ * f) A6->C2 B1 1. Prepare Sample Solution (Known Concentration) B2 2. Measure Initial Absorbance Spectrum (t=0) C1 Calculate Fraction of Light Absorbed by Sample (f) B2->C1 B3 3. Irradiate Sample (Monitor Absorbance vs. Time) B4 4. Determine Initial Rate of Merocyanine Formation (d[MC]/dt)₀ B4->C2 C1->C2

Experimental workflow for determining photochromic quantum yield.

Step-by-Step Methodology:

  • Part 1: Photon Flux Calibration (Chemical Actinometry)

    • Causality: Before measuring the sample, the exact number of photons per second (photon flux, I₀) emitted by the UV light source at the irradiation wavelength must be determined. The potassium ferrioxalate actinometer is a reliable standard because its quantum yield for Fe²⁺ production is well-established and stable.

    • Prepare Actinometer: Prepare a 0.006 M solution of potassium ferrioxalate in 0.1 N sulfuric acid. This solution must be handled in the dark.

    • Irradiation: Place a known volume (e.g., 3.0 mL) of the actinometer solution in a quartz cuvette. Irradiate it using the same UV light source and geometry that will be used for the photochromic sample for a precisely measured time (t). The irradiation time should be short enough to ensure minimal product decomposition (<10% conversion).

    • Complexation: After irradiation, add a buffered solution of 1,10-phenanthroline to an aliquot of the irradiated solution. This quantitatively forms a deeply colored ferroin complex with the Fe²⁺ ions produced during photolysis.

    • Spectrophotometry: Measure the absorbance of the ferroin complex at its λ_max_ (typically 510 nm).

    • Calculation of Fe²⁺: Using the Beer-Lambert law (A = εcl) and the known molar extinction coefficient (ε) of the ferroin complex, calculate the concentration, and thus the moles, of Fe²⁺ produced.

    • Calculate Photon Flux (I₀): The photon flux is calculated using the formula: I₀ (moles of photons/s) = (moles of Fe²⁺ produced) / (Φ_act_ * t * f) where Φ_act_ is the known quantum yield of the actinometer at the irradiation wavelength, t is the irradiation time in seconds, and f is the fraction of light absorbed by the actinometer solution.

  • Part 2: Sample Irradiation and Monitoring

    • Causality: The core of the experiment is to measure the rate of change in the concentration of the colored merocyanine form as a function of the number of photons it absorbs.

    • Prepare Sample: Prepare a solution of the photochromic compound (6-Nitro-2,2-dimethylchromene or spirooxazine) in the desired solvent. The concentration should be adjusted to have an absorbance between 0.1 and 1.0 at the irradiation wavelength to ensure sufficient light absorption without inner filter effects.

    • Initial Spectrum: Record the full UV-Vis absorption spectrum of the sample before irradiation (t=0).

    • Irradiation and Monitoring: Place the sample in the spectrophotometer and irradiate it with the calibrated UV light source. Simultaneously, record the absorbance at the λ_max_ of the newly formed merocyanine peak in the visible region as a function of time.

    • Determine Initial Rate: Plot the absorbance of the merocyanine peak versus irradiation time. The initial rate of change of concentration, (d[MC]/dt)₀, can be determined from the initial slope of this curve using the Beer-Lambert law.

  • Part 3: Quantum Yield Calculation

    • Causality: The final step integrates the photon flux and the rate of molecular conversion to calculate the efficiency.

    • Calculate Fraction of Light Absorbed (f): The fraction of light absorbed by the sample at the irradiation wavelength can be calculated from the initial absorbance (A) using the formula: f = 1 - 10⁻ᴬ.

    • Calculate Quantum Yield (Φ_col_): The coloration quantum yield is calculated using the following equation: Φ_col_ = (d[MC]/dt)₀ / (I₀ * f)

Conclusion

The choice between 6-Nitro-2,2-dimethylchromene and a spirooxazine for a given application is a nuanced decision that hinges on the desired performance characteristics.

  • 6-Nitro-2,2-dimethylchromene (6-nitro-BIPS) is an excellent candidate for applications in nonpolar environments where a very high coloration efficiency is the primary requirement. Its triplet-mediated mechanism allows it to achieve quantum yields that can be significantly higher than many spirooxazines under these specific conditions. However, its performance degrades sharply in polar media.

  • Spirooxazines offer greater versatility and reliability. While their quantum yields can be variable, they often provide a better balance of performance across a range of solvent polarities. Critically, their superior fatigue resistance makes them the preferred choice for commercial products and applications that demand long-term, reversible cycling with minimal degradation.

Ultimately, the selection process must be guided by empirical data. Researchers and developers are strongly encouraged to determine the quantum yield under their specific experimental or application conditions using rigorous protocols, such as the one detailed in this guide, to ensure optimal performance of their photochromic systems.

References

  • Görner, H. (1999). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics, 1(16), 3837-3844. Available at: [Link]

  • Wilkinson, F., Hobley, J., & Naftaly, M. (1992). Photochromism of spiro-naphthoxazines : molar absorption coefficients and quantum efficiencies. Journal of the Chemical Society, Faraday Transactions, 88(11), 1511-1517. Available at: [Link]

  • Balmond, E. I., Tautges, B. K., Faulkner, A. L., Or, V. W., Hodur, B. M., Shaw, J. T., & Louie, A. Y. (2016). Comparative Evaluation of Substituent Effect on the Photochromic Properties of Spiropyrans and Spirooxazines. The Journal of Organic Chemistry, 81(19), 8744–8758. Available at: [Link]

  • Klajn, R. (2019). The evolution of spiropyran: fundamentals and progress of an extraordinarily versatile photochrome. Chemical Society Reviews, 43(1), 148-184. Available at: [Link]

  • ResearchGate. (n.d.). Photochromism of Spironaphthoxazines: Molar Absorption Coefficients and Quantum Efficiencies. Available at: [Link]

  • Fabbrizzi, L., Gatti, F., & Zema, M. (2009). Excited-State Properties of a Photochromic Spirooxazine: Double Pathways for Both Fluorescence Emission and Camphorquinone-Sensitized Reaction. The Journal of Physical Chemistry B, 113(39), 12978–12985. Available at: [Link]

  • LookChem. (2022). Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. Available at: [Link]

  • Helgeson, R. C., et al. (2018). Spironaphthoxazine switchable dyes for biological imaging. Chemical Science, 9(1), 43-51. Available at: [Link]

  • Li, Z., et al. (2017). Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. Molecules, 22(12), 2229. Available at: [Link]

Sources

Validation

FTIR spectral analysis peaks for 6-Nitro-2,2-dimethylchromene

Comparative FTIR Spectral Analysis Guide: 6-Nitro-2,2-dimethylchromene vs. Structural Analogs Introduction 6-Nitro-2,2-dimethylchromene is a highly valuable intermediate in pharmaceutical research, serving as a privilege...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative FTIR Spectral Analysis Guide: 6-Nitro-2,2-dimethylchromene vs. Structural Analogs

Introduction

6-Nitro-2,2-dimethylchromene is a highly valuable intermediate in pharmaceutical research, serving as a privileged scaffold for the development of potassium channel openers, antimicrobial agents, and anti-cancer therapeutics. In advanced synthetic workflows, such as asymmetric epoxidation, this compound is frequently utilized as a sterically hindered, electron-deficient substrate[1],[2].

For drug development professionals, verifying the structural integrity of the chromene core—and confirming the successful functionalization at the 6-position—is a critical quality control step. Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive method for this validation. This guide objectively compares the FTIR spectral performance of 6-Nitro-2,2-dimethylchromene against its un-nitrated baseline (2,2-Dimethylchromene) and its reduced analog (6-Amino-2,2-dimethylchromene), providing a robust framework for spectral interpretation.

Mechanistic Insights: The Causality of Spectral Shifts

To accurately interpret the FTIR spectrum of 6-Nitro-2,2-dimethylchromene, one must understand the underlying electronic interactions (causality) that dictate vibrational frequencies.

When a nitro group (


) is introduced at the 6-position of the chromene ring, it exerts powerful electron-withdrawing properties through both inductive (-I) and mesomeric (-M) effects. This electronic redistribution alters the force constants of several bonds within the molecule:
  • Nitro Group Vibrations: The

    
     group acts as an independent oscillator, producing two highly diagnostic, intense bands. The asymmetric N-O stretch occurs around 1525 cm⁻¹, while the symmetric stretch appears near 1345 cm⁻¹.
    
  • Ether Linkage (C-O-C) Perturbation: In un-nitrated 2,2-dimethylchromene derivatives, the characteristic C-O-C asymmetric stretch is observed around 1240 cm⁻¹[3]. However, the strong -M effect of the para-nitro group pulls electron density from the pyran oxygen into the aromatic ring. This increases the partial double-bond character of the

    
     bond, increasing its force constant and shifting the stretching frequency to a higher wavenumber (~1255 cm⁻¹).
    
  • Aromatic C=C Suppression: The electron-withdrawing nature of the nitro group reduces the polarizability of the aromatic ring, which can slightly shift the aromatic C=C stretching frequencies (typically ~1600 cm⁻¹) and alter their relative intensities compared to electron-donating analogs (like the 6-amino derivative).

Comparative Quantitative Data

The table below summarizes the diagnostic vibrational modes, allowing researchers to objectively differentiate 6-Nitro-2,2-dimethylchromene from its synthetic alternatives.

Vibrational Mode2,2-Dimethylchromene (Baseline)6-Nitro-2,2-dimethylchromene6-Amino-2,2-dimethylchromene
N-O Asymmetric Stretch N/A~1525 cm⁻¹ N/A
N-O Symmetric Stretch N/A~1345 cm⁻¹ N/A
N-H Stretch (Primary Amine) N/AN/A~3450, 3360 cm⁻¹ (Doublet)
C=C (Pyran Ring) ~1640 cm⁻¹~1645 cm⁻¹~1640 cm⁻¹
C=C (Aromatic) ~1600, 1575 cm⁻¹~1605, 1580 cm⁻¹~1610, 1500 cm⁻¹
C-O-C (Aryl-Alkyl Ether) ~1240 cm⁻¹~1255 cm⁻¹ (Shifted)~1220 cm⁻¹
Aliphatic C-H (gem-Dimethyl) 2970, 2925 cm⁻¹2975, 2930 cm⁻¹2970, 2925 cm⁻¹

Experimental Protocol: Self-Validating FTIR Workflow

To ensure scientific integrity, the following step-by-step methodology is designed as a self-validating system . By incorporating internal checkpoints, the protocol guarantees that the observed spectral data is a true representation of the molecule, free from instrumental artifacts or sample preparation errors.

Step 1: Instrument Calibration (System Validation)

  • Power on the FTIR spectrometer and allow the laser and interferometer to stabilize for 30 minutes.

  • Run a standard polystyrene calibration film.

  • Validation Checkpoint A: Confirm the presence of sharp peaks at exactly 1601 cm⁻¹ and 906 cm⁻¹. If these deviate by more than ±2 cm⁻¹, recalibrate the laser wavelength.

Step 2: Background Subtraction (Matrix Optimization)

  • Prepare a blank KBr pellet (200 mg of IR-grade KBr, pressed at 10 tons for 2 minutes).

  • Acquire the background spectrum (32 scans, 4 cm⁻¹ resolution).

  • Validation Checkpoint B: Ensure the baseline transmittance is >95% and free of broad water bands (3300–3500 cm⁻¹). This proves the matrix is completely anhydrous, which is critical to avoid masking the absence of -OH or -NH₂ groups.

Step 3: Sample Preparation

  • Grind 1–2 mg of 6-Nitro-2,2-dimethylchromene with 200 mg of anhydrous KBr using an agate mortar and pestle until a fine, uniform powder is achieved (reduces scattering artifacts).

  • Press the mixture into a translucent pellet under vacuum at 10 tons of pressure.

Step 4: Spectral Acquisition & Internal Referencing

  • Load the sample pellet and acquire the spectrum from 4000 to 400 cm⁻¹ (32 scans).

  • Perform an automatic baseline correction.

  • Validation Checkpoint C (Internal Standard): Verify the presence of the aliphatic C-H stretching bands at ~2975 cm⁻¹ and ~2930 cm⁻¹. Because the gem-dimethyl group is chemically inert during nitration, these peaks act as an internal reference. Their presence validates that the chromene scaffold survived the reaction conditions without undergoing ring-opening degradation.

  • Confirm the target structure by identifying the diagnostic

    
     peaks (1525 cm⁻¹, 1345 cm⁻¹) and the shifted C-O-C peak (~1255 cm⁻¹).
    

Spectral Validation Logic

FTIR_Workflow Start Synthesized Compound (6-Nitro-2,2-dimethylchromene) Prep Sample Preparation (KBr Pellet / ATR) Start->Prep Acq Data Acquisition (4000-400 cm⁻¹, 32 Scans) Prep->Acq Load Sample Calib Instrument Calibration (Polystyrene Standard) Calib->Acq Validates System Analysis Spectral Analysis & Peak Picking Acq->Analysis CheckNO2 Check NO₂ Peaks (1525 & 1345 cm⁻¹) Analysis->CheckNO2 CheckCOC Check C-O-C Shift (~1255 cm⁻¹) Analysis->CheckCOC Valid Structure Verified: Target Confirmed CheckNO2->Valid Present Invalid Impurity / Reaction Failure: Investigate Synthesis CheckNO2->Invalid Absent CheckCOC->Valid Shifted CheckCOC->Invalid Unshifted

Fig 1: Logical workflow for FTIR spectral validation of 6-Nitro-2,2-dimethylchromene.

Conclusion

FTIR analysis provides an unambiguous, mechanistic confirmation of 6-Nitro-2,2-dimethylchromene synthesis. By tracking the introduction of the N-O stretching frequencies and observing the mesomerically induced blue-shift of the C-O-C ether linkage, researchers can confidently differentiate the nitrated product from baseline chromenes and alternative derivatives. Utilizing a self-validating protocol ensures high-fidelity data, safeguarding downstream drug development applications.

References

1.[3] EP0312432A1 - 2,2-Dimethyl chromene derivatives, preparation process and pharmaceutical compositions containing them. Google Patents. URL: 2.[1] Catalysis Science & Technology. RSC Publishing. URL: 3.[2] Facile Room-Temperature Synthesis of Cerium Carbonate and Cerium Oxide Nano- and Microparticles Using 1,1′-Carbonyldiimidazole and Imidazole in a Nonaqueous Solvent. ACS Omega. URL:

Sources

Comparative

A Comparative Guide to the Thermal Back-Reaction Kinetics in Nitro-Chromenes

For researchers, scientists, and professionals in drug development, understanding the kinetics of molecular switches is paramount for designing advanced photoresponsive materials. Among these, nitro-substituted chromenes...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, understanding the kinetics of molecular switches is paramount for designing advanced photoresponsive materials. Among these, nitro-substituted chromenes stand out for their robust photochromic properties. This guide provides an in-depth comparative analysis of the thermal back-reaction kinetics of this class of compounds, supported by experimental data and protocols. We will explore the causality behind experimental choices and provide a framework for self-validating protocols.

Introduction: The Significance of Thermal Reversion in Photochromic Systems

Nitro-substituted 2H-chromenes (also known as 2H-1-benzopyrans) are a class of organic photochromic compounds that undergo a reversible transformation between a colorless, closed spiro (SP) form and a colored, open merocyanine (MC) form upon exposure to UV light. The reverse reaction, the thermal back-reaction or thermal reversion, where the colored MC form reverts to the colorless SP form in the absence of light, is a critical parameter that dictates the lifetime of the colored state and, consequently, the suitability of the chromene for specific applications, such as in ophthalmic lenses, optical data storage, and photoswitching devices.

The rate of this thermal back-reaction is highly sensitive to the molecular structure of the chromene, particularly the nature and position of substituents on the aromatic rings, as well as the surrounding environment (e.g., solvent polarity). This guide will focus on comparing the thermal back-reaction kinetics of various nitro-substituted chromenes, providing insights into how molecular design can be used to tune this crucial property.

The Mechanism of Photochromism and Thermal Back-Reaction in Nitro-Chromenes

The photochromic behavior of nitro-chromenes is predicated on a reversible electrocyclic reaction. Upon absorption of UV radiation, the C-O bond in the pyran ring of the colorless spiro form (a 2H-chromene derivative) cleaves, leading to the formation of a planar, conjugated, and colored merocyanine form. The thermal back-reaction is the spontaneous, thermally driven process where the merocyanine form undergoes a ring-closing reaction to regenerate the thermodynamically more stable spiro form.

The nitro group, being a strong electron-withdrawing group, plays a crucial role in the photochromic properties of these molecules. It enhances the photochromic response and influences the stability of the open merocyanine form, thereby affecting the rate of the thermal back-reaction.[1]

Caption: Photochromic mechanism of nitro-chromenes.

Experimental Protocol: Determining Thermal Back-Reaction Kinetics

The kinetics of the thermal back-reaction of nitro-chromenes are typically studied using UV-Visible absorption spectroscopy. This technique allows for the real-time monitoring of the disappearance of the colored merocyanine form.

Materials and Equipment
  • Nitro-substituted chromene of interest

  • Spectroscopic grade solvents (e.g., toluene, ethanol, acetonitrile)

  • Quartz cuvettes (1 cm path length)

  • UV-Vis spectrophotometer with a temperature-controlled cuvette holder

  • UV lamp for irradiation (e.g., 365 nm)

Step-by-Step Methodology
  • Solution Preparation: Prepare a dilute solution of the nitro-chromene in the desired solvent. The concentration should be adjusted to yield an absorbance of approximately 1-1.5 in the visible region for the colored form.

  • Initial Spectrum: Record the UV-Vis absorption spectrum of the solution before irradiation to establish the baseline (colorless spiro form).

  • Photo-activation: Irradiate the solution in the quartz cuvette with a UV lamp until the photostationary state is reached, indicated by no further change in the absorbance of the colored merocyanine form.

  • Kinetic Measurement: Quickly transfer the cuvette to the temperature-controlled sample holder of the UV-Vis spectrophotometer, which has been pre-equilibrated to the desired temperature. Immediately start recording the absorbance at the λmax of the colored merocyanine form as a function of time.

  • Data Analysis: The thermal back-reaction of most chromenes follows first-order kinetics.[2] The rate constant (k) can be determined by fitting the absorbance decay data to the following equation:

    At = A∞ + (A0 - A∞)e-kt

    where At is the absorbance at time t, A0 is the initial absorbance after irradiation, and A∞ is the absorbance at the end of the reaction (which should be close to the initial absorbance before irradiation).

    Alternatively, a plot of ln(At - A∞) versus time will yield a straight line with a slope of -k. The half-life (t1/2) of the colored form can then be calculated using the equation: t1/2 = ln(2)/k.

G cluster_workflow Experimental Workflow A Prepare Chromene Solution B Record Initial Spectrum (SP form) A->B C Irradiate with UV Light (Generate MC form) B->C D Monitor Absorbance Decay at λmax C->D E Data Analysis: Fit to First-Order Kinetics D->E F Determine k and t1/2 E->F

Caption: Workflow for kinetic analysis.

Comparative Kinetic Data of Nitro-Chromenes

The rate of the thermal back-reaction is highly dependent on the substitution pattern of the chromene. The following table presents a compilation of kinetic data for the thermal back-reaction of several nitro-substituted chromenes from various studies. It is important to note that direct comparison should be made with caution as experimental conditions can vary between studies.

CompoundSolventTemperature (°C)Rate Constant (k, s⁻¹)Half-life (t₁/₂) (s)Reference
1',3'-dihydro-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-2H-indole) (6-NO₂-BIPS)Toluene250.03818.2[2]
1',3'-dihydro-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-2H-indole) (6-NO₂-BIPS)Ethanol250.0058119.5[2]
2,2-diphenyl-6-nitro-2H-chromeneToluene20~0.01 (estimated)~69[3]
2,2-diphenyl-7-nitro-2H-chromeneToluene20~0.1 (estimated)~6.9[3]

Note: The data for the 2,2-diphenyl-nitro-2H-chromenes are estimated from graphical representations in the cited literature and are intended for comparative purposes.

Discussion: Structure-Kinetics Relationships

The compiled data, although from different sources, allows for a discussion of the key factors influencing the thermal back-reaction kinetics of nitro-chromenes.

  • Solvent Polarity: As demonstrated with 6-NO₂-BIPS, the rate of thermal back-reaction is significantly influenced by the polarity of the solvent.[2] In a nonpolar solvent like toluene, the back-reaction is faster compared to a polar protic solvent like ethanol. This is because the zwitterionic merocyanine form is stabilized by polar solvents, thus increasing the energy barrier for the ring-closing reaction.[4]

  • Position of the Nitro Group: The position of the electron-withdrawing nitro group on the chromene moiety has a profound effect on the stability of the merocyanine form and, consequently, the rate of thermal reversion. When the nitro group is at the 6-position, it can effectively delocalize the negative charge of the phenolate in the merocyanine form through resonance, leading to a more stable open form and a slower back-reaction. In contrast, a nitro group at the 7-position has a less pronounced stabilizing effect, resulting in a faster thermal fade.[3]

  • Substituents at the 2-Position: The nature of the substituents at the spiro-carbon (C2 position) also plays a role. Bulky substituents can influence the steric hindrance in the transition state of the ring-closing reaction, thereby affecting the reaction rate.

Conclusion

This guide has provided a comparative overview of the thermal back-reaction kinetics in nitro-substituted chromenes. The key takeaway for researchers is that the rate of thermal reversion can be effectively tuned by judicious selection of substituents and the solvent environment. The provided experimental protocol offers a robust and self-validating method for characterizing the kinetic properties of novel photochromic chromenes. A deeper understanding of these structure-property relationships is essential for the rational design of photochromic materials with tailored performance for a wide range of applications in materials science and drug development.

References

  • Yi, K. Y., et al. (2005). Synthesis and photochromic properties of phenanthropyran derivative substituted with styryl group. Dyes and Pigments, 67(2), 111-115.
  • Piard, J. (2014). Influence of the Solvent on the Thermal Back Reaction of One Spiropyran. Journal of Chemical Education, 91(12), 2105-2111. Available from: [Link]

  • Campredon, M., et al. (2003). NMR kinetic investigations of the photochemical and thermal reactions of a photochromic chromene. The Journal of Organic Chemistry, 68(23), 8968-8973. Available from: [Link]

  • Lokshin, V., et al. (2003). Synthesis and photochromic behaviour of novel 2H-chromenes derived from fluorenone. Dyes and Pigments, 58(2), 137-145.
  • Goerner, H., & Kuhn, H. J. (2001). Photochromism of nitrospiropyrans: effects of structure, solvent and temperature. Physical Chemistry Chemical Physics, 3(15), 3164-3171. Available from: [Link]

  • LookChem. (2022). Photochromism of nitrospiropyrans: Effects of structure, solvent and temperature. Retrieved from [Link]

  • Alcaide, B., & Almendros, P. (2014). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 19(5), 6249–6307. Available from: [Link]

  • Szymański, W., et al. (2023). Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. Scientific Reports, 13(1), 2056. Available from: [Link]

Sources

Validation

Benchmarking 6-Nitro-2,2-dimethylchromene against commercial photochromic dyes

Benchmarking 6-Nitro-2,2-dimethylchromene: A Comparative Analysis of Photochromic Performance Target Audience: Researchers, materials scientists, and drug development professionals (photopharmacology). Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Benchmarking 6-Nitro-2,2-dimethylchromene: A Comparative Analysis of Photochromic Performance

Target Audience: Researchers, materials scientists, and drug development professionals (photopharmacology).

Executive Summary

The development of light-responsive materials and photopharmacological agents relies heavily on the precise selection of photochromic scaffolds. While commercial dyes like spiropyrans, naphthopyrans, and diarylethenes dominate the market, simpler benzopyran derivatives such as 6-Nitro-2,2-dimethylchromene (6-NO2-DMC) offer unique kinetic profiles that are highly advantageous for specific applications requiring rapid thermal reversion. This guide provides an in-depth, data-driven benchmark of 6-NO2-DMC against industry-standard photochromic dyes, detailing the structural causality behind their performance and providing self-validating protocols for rigorous laboratory evaluation.

Mechanistic Causality: The Chemistry of 6-NO2-DMC

Photochromism in 6-NO2-DMC is driven by a reversible, photo-induced electrocyclic ring-opening reaction. Upon UV irradiation, the spiro C-O bond cleaves, disrupting the orthogonality of the molecule and yielding a highly conjugated, planar ortho-quinone methide (o-QM) intermediate[1].

The presence of the strongly electron-withdrawing nitro (-NO2) group at the 6-position fundamentally alters the molecule's electronic landscape. It lowers the Lowest Unoccupied Molecular Orbital (LUMO), which stabilizes the polarized, zwitterionic character of the open form[2]. This stabilization red-shifts the absorption spectrum into the visible region, yielding a distinct yellow/orange coloration. However, this nitro-substitution also enhances intersystem crossing to the triplet state during excitation, which introduces pathways for photodegradation—a critical factor when evaluating fatigue resistance[2][3].

Mechanism Closed 6-NO2-DMC (Closed Chromene) Colorless Excited Excited State (S1 / T1) Closed->Excited UV Light (365 nm) Ring Opening Open ortho-Quinone Methide (Open Form) Colored Excited->Open Relaxation Open->Closed Thermal Reversion (Δ) or Visible Light

Figure 1: Photochromic mechanism of 6-Nitro-2,2-dimethylchromene via electrocyclic ring opening.

Quantitative Benchmarking: 6-NO2-DMC vs. Commercial Alternatives

To objectively evaluate 6-NO2-DMC, we must benchmark it against the three pillars of commercial photochromism: Spiropyrans (e.g., 6-Nitro-BIPS), Naphthopyrans (e.g., Reversacol dyes used in ophthalmic lenses), and Diarylethenes (used in optical memory).

Performance Parameter6-Nitro-2,2-dimethylchromene6-Nitro-BIPS (Spiropyran)Commercial NaphthopyransDiarylethenes
Core Mechanism Chromene to o-Quinone MethideSpiro C-O cleavage to MerocyanineNaphthopyran to o-Quinone Methide6-π Electrocyclization
Open Form λmax ~450 - 500 nm (Yellow/Orange)~550 - 600 nm (Purple/Blue)[2]~400 - 600 nm (Highly Tunable)~500 - 600 nm (Various)
Thermal Fading Rate Fast (Seconds to Minutes)Moderate (Minutes to Hours)Moderate to Slow (Minutes)Thermally Irreversible (P-type)
Fatigue Resistance Low to ModerateLow (Degrades via Triplet State)[3]Excellent (Used in Lenses)[1]Exceptional (>10,000 cycles)
Solvatochromism ModerateHigh (Zwitterionic Open Form)[4]LowLow
Primary Application Photopharmacology, Fast SensorsTransient Probes, Logic GatesOphthalmic Lenses, Smart GlassOptical Memory, Actuators
Structural Causality Behind the Data
  • Thermal Fading Kinetics: Why does 6-NO2-DMC fade significantly faster than commercial naphthopyrans? The simple benzopyran ring of 6-NO2-DMC lacks the extended aromatic stabilization of the naphthopyran system. When the ring opens, the loss of aromaticity in the single benzene ring incurs a severe thermodynamic penalty, driving a rapid thermal electrocyclic ring closure[1]. In contrast, naphthopyrans retain partial aromaticity in their extended naphthalene core, slowing the fading rate.

  • Fatigue Resistance: Both 6-NO2-DMC and 6-Nitro-BIPS exhibit poor fatigue resistance compared to diarylethenes. This is due to the nitro group promoting triplet-state generation under UV excitation, leaving the open merocyanine/o-QM forms highly susceptible to oxidation by singlet oxygen[3][5].

Self-Validating Experimental Protocols

To accurately reproduce the benchmarking data above, researchers must utilize a self-validating experimental workflow. The following protocol isolates the photochromic variables from environmental artifacts (e.g., inner-filter effects, solvatochromic shifts).

Protocol: Kinetic Benchmarking and Fatigue Analysis

1. Solvent Standardization: Prepare equimolar solutions (


 M) of 6-NO2-DMC and the benchmark dyes in spectroscopic-grade toluene. Causality: Toluene is a non-polar solvent. Using polar solvents (like ethanol) artificially stabilizes the zwitterionic open forms of nitro-substituted dyes, drastically skewing baseline thermal fading kinetics and making comparative analysis impossible[4]. The 

M concentration prevents dye aggregation and mitigates inner-filter effects during UV-Vis measurement.

2. Photostationary State (PSS) Induction: Irradiate the cuvette using a 365 nm LED (


 mW/cm²) at a controlled 25°C for 60 seconds. Validation: Monitor the absorbance at the open form's λmax. The PSS is validated when the absorbance plateaus, indicating an equilibrium between the rate of photo-coloration and thermal fading.

3. Kinetic Decay Measurement: Immediately upon ceasing irradiation, monitor the decay of the open-form λmax using a diode-array UV-Vis spectrophotometer. Validation: Fit the decay curve to a first-order kinetic model (


). A high 

value (>0.99) validates that the decay is purely unimolecular thermal reversion, free from bimolecular degradation artifacts. Extract the thermal fading rate constant (

) and half-life (

).

4. Fatigue Cycling: Subject the sample to alternating cycles of 365 nm UV (60s) and visible light >500 nm (60s) for 50 cycles. Measure the maximum absorbance at PSS after each cycle. A drop in PSS absorbance


 over 50 cycles quantitatively defines the fatigue degradation rate.

Workflow Prep 1. Sample Preparation Equimolar Dye Solutions Irrad 2. UV Irradiation 365 nm LED, Controlled Temp Prep->Irrad Measure 3. UV-Vis Spectroscopy Monitor λ_max of Open Form Irrad->Measure Kinetic 4. Kinetic Analysis Extract Half-life & Rates Measure->Kinetic Fatigue 5. Fatigue Testing Continuous UV/Vis Cycling Measure->Fatigue Repeat Cycles

Figure 2: Self-validating experimental workflow for benchmarking photochromic kinetics and fatigue.

Strategic Recommendations for Drug Development

For drug development professionals exploring photopharmacology , 6-NO2-DMC offers a highly specific advantage over commercial naphthopyrans and diarylethenes: rapid spontaneous reversion .

In biological systems, toggling a drug's activity "on" with light is only half the challenge; the drug must turn "off" quickly once the light is removed to prevent off-target toxicity. Diarylethenes require a second wavelength of light to revert, which is often biologically impractical due to tissue penetration limits. Naphthopyrans fade too slowly for high-resolution temporal control. 6-NO2-DMC, with its rapid thermal fading (seconds), acts as an excellent transient "burst" switch for localized therapeutic release or receptor modulation, provided the formulation accounts for its moderate fatigue resistance.

References

  • Suzuki, M., Asahi, T., & Masuhara, H. (2006). Photochromic Reaction of Microcrystalline 6-Nitroindolinospiropyran Studied by Femtosecond Diffuse Reflectance Spectroscopy. Molecular Crystals and Liquid Crystals. 6

  • Rawat, M., Prutyanov, V., & Wulff, W. D. (2006). Chromene Chromium Carbene Complexes in the Syntheses of Naphthopyran and Naphthopyrandione Units Present in Photochromic Materials. Journal of the American Chemical Society. 1

  • Ge, D., et al. (2023). Two-photon photopolymerization directly initiated by spiropyran photochromic molecules. Light: Advanced Manufacturing. 4

  • Zhang, Y., et al. (2023). Photochromism of pyridine-substituted merocyanine through reversible C-N bond formation. Nature Communications. 3

  • M. N. A. M. Norddin, et al. (2014). Absorption spectra of 6-nitroBIPS in ground and excited states in toluene. ResearchGate. 2

  • K. Röttger, et al. (2014). Photoisomerization among ring-open merocyanines. I. Reaction dynamics and wave-packet oscillations. The Journal of Chemical Physics. 5

Sources

Comparative

A Senior Application Scientist's Guide to the Elemental Analysis and Melting Point Verification of 6-Nitro-2,2-dimethylchromene

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The purity and identity of a compound are foundational to the reliability and repr...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The purity and identity of a compound are foundational to the reliability and reproducibility of any subsequent experimental work. This guide provides an in-depth technical comparison of 6-Nitro-2,2-dimethylchromene with structurally related alternatives, focusing on two of the most fundamental and critical analytical techniques: elemental analysis and melting point determination. We will not only detail the "how" but, more importantly, the "why" behind these experimental choices, offering insights gleaned from years of practical application in the field.

Introduction to 6-Nitro-2,2-dimethylchromene and Its Analogs

6-Nitro-2,2-dimethylchromene is a heterocyclic compound belonging to the chromene family, which is a common scaffold in a variety of biologically active molecules. The presence of the nitro group and the dimethyl substitution on the chromene ring system imparts specific physicochemical properties that are crucial to its function and potential applications. To ensure the integrity of any research involving this compound, its empirical formula and purity must be rigorously verified.

This guide will compare 6-Nitro-2,2-dimethylchromene with two closely related analogs: 6-Nitro-2H-chromen-2-one and 6-Nitro-4-chromanone. These compounds share the core nitro-substituted chromene structure but differ in their functional groups and saturation, providing a valuable context for understanding how subtle structural modifications can influence fundamental physical properties.

Data at a Glance: A Comparative Overview

A quick comparison of the theoretical and known physical properties of 6-Nitro-2,2-dimethylchromene and its selected analogs is presented below. This table serves as a ready reference for the expected outcomes of the analyses detailed in this guide.

CompoundMolecular FormulaCalculated Molecular Weight ( g/mol )Theoretical Elemental Composition (%)Reported Melting Point (°C)
6-Nitro-2,2-dimethylchromene C₁₁H₁₁NO₃205.21C: 64.38, H: 5.40, N: 6.83, O: 23.3981-83
6-Nitro-2H-chromen-2-oneC₉H₅NO₄191.14C: 56.55, H: 2.64, N: 7.33, O: 33.48186
6-Nitro-4-chromanoneC₉H₇NO₄193.16C: 55.96, H: 3.65, N: 7.25, O: 33.13171-178

Part 1: Elemental Analysis - The Foundational Fingerprint

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a cornerstone technique for the characterization of organic compounds. It provides the percentage composition of these elements in a sample, which can then be compared to the theoretical values calculated from the compound's molecular formula. This comparison is a direct and powerful indicator of purity.

The "Why": Causality in Experimental Choices

The choice of CHN analysis is predicated on its ability to provide a quantitative measure of a compound's elemental makeup. For a novel or synthesized compound like 6-Nitro-2,2-dimethylchromene, this analysis serves as a primary validation of its chemical formula. Any significant deviation from the theoretical percentages can indicate the presence of impurities, residual solvents, or an incorrect structural assignment. The combustion method is preferred for its completeness and the conversion of the elements into simple, easily detectable gases.

Experimental Protocol: CHN Combustion Analysis

This protocol outlines the standardized procedure for determining the elemental composition of our target compounds using a modern CHN elemental analyzer.

Step-by-Step Methodology:

  • Sample Preparation:

    • Ensure the sample is homogenous and finely powdered to facilitate complete combustion.

    • Dry the sample thoroughly under vacuum to remove any residual solvents or moisture, which can significantly impact the hydrogen and oxygen content.

    • Accurately weigh approximately 2-3 mg of the sample into a tin capsule using a calibrated microbalance. The precise weight is critical for accurate percentage calculations.

  • Instrument Setup and Calibration:

    • Calibrate the CHN analyzer using a certified standard of known elemental composition, such as acetanilide. This ensures the accuracy and linearity of the detector response.

    • Set the combustion furnace to a temperature of at least 900-1000°C to ensure complete and rapid combustion of the sample.

    • Ensure a steady flow of high-purity helium as the carrier gas and a controlled injection of pure oxygen for combustion.

  • Analysis:

    • Introduce the encapsulated sample into the combustion chamber.

    • The sample is combusted in a pure oxygen environment, converting carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂).

    • The resulting gases are passed through a reduction tube containing copper to convert any nitrogen oxides back to N₂.

    • The mixture of CO₂, H₂O, and N₂ is then separated by gas chromatography.

    • A thermal conductivity detector (TCD) measures the concentration of each gas, and the instrument's software calculates the percentage of each element in the original sample.

  • Data Interpretation:

    • Compare the experimental percentages of C, H, and N to the theoretical values calculated from the molecular formula.

    • A deviation of less than ±0.4% is generally considered acceptable for a pure compound.

Visualizing the Workflow: Elemental Analysis

Elemental_Analysis_Workflow cluster_prep Sample Preparation cluster_analysis CHN Analyzer cluster_output Data Output Prep1 Homogenize & Dry Sample Prep2 Weigh 2-3 mg Prep1->Prep2 Combustion Combustion (900-1000°C) Prep2->Combustion Reduction Reduction (Cu) Combustion->Reduction Separation GC Separation Reduction->Separation Detection TCD Detection Separation->Detection Calculation Calculate %C, %H, %N Detection->Calculation Comparison Compare with Theoretical Calculation->Comparison

Caption: Workflow for CHN Elemental Analysis.

Part 2: Melting Point Verification - A Classic Indicator of Purity

The melting point of a pure crystalline solid is a sharp, well-defined physical property. The presence of impurities will typically cause a depression and broadening of the melting point range. Therefore, melting point determination is a rapid and effective method for assessing the purity of a compound.

The "Why": Causality in Experimental Choices

Two primary methods for melting point determination are the traditional capillary method (e.g., using a Mel-Temp apparatus) and the more modern Differential Scanning Calorimetry (DSC).

  • Capillary Method: This technique is widely accessible and provides a visual determination of the melting range. It is an excellent, straightforward method for routine purity checks. The sharpness of the melting range (ideally ≤ 1°C for a pure compound) is a strong indicator of purity.

  • Differential Scanning Calorimetry (DSC): DSC offers a more quantitative and detailed analysis of the melting process. It measures the heat flow into the sample as a function of temperature, providing not only the melting point (as the peak of the endothermic transition) but also the enthalpy of fusion. This can be particularly useful for detecting polymorphic forms or subtle impurities that might not be obvious with the capillary method.

Experimental Protocol: Capillary Melting Point Determination

Step-by-Step Methodology:

  • Sample Preparation:

    • Ensure the sample is completely dry and finely powdered.

    • Tap the open end of a capillary tube into the sample to pack a small amount (2-3 mm in height) of the powder into the closed end.

    • Compact the sample by tapping the closed end of the capillary on a hard surface or by dropping it through a long glass tube.

  • Apparatus Setup:

    • Place the capillary tube into the heating block of the melting point apparatus.

    • Set the initial heating rate to be rapid to quickly approach the expected melting point.

  • Measurement:

    • Once the temperature is within 20°C of the expected melting point, reduce the heating rate to 1-2°C per minute. A slow heating rate is crucial for an accurate determination.

    • Observe the sample through the magnifying lens.

    • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

    • Record the temperature at which the last solid crystal melts (the end of the melting range).

Visualizing the Workflow: Melting Point Determination

Melting_Point_Workflow cluster_prep Sample Preparation cluster_analysis Melting Point Apparatus cluster_output Data Recording Prep1 Dry & Powder Sample Prep2 Pack Capillary Tube Prep1->Prep2 Heating Controlled Heating Prep2->Heating Observation Visual Observation Heating->Observation RecordStart Record T_start (first liquid) Observation->RecordStart RecordEnd Record T_end (all liquid) RecordStart->RecordEnd

Caption: Workflow for Capillary Melting Point Determination.

Discussion and Comparative Analysis

The theoretical elemental composition of 6-Nitro-2,2-dimethylchromene (C: 64.38%, H: 5.40%, N: 6.83%) is distinct from its analogs, 6-Nitro-2H-chromen-2-one (C: 56.55%, H: 2.64%, N: 7.33%) and 6-Nitro-4-chromanone (C: 55.96%, H: 3.65%, N: 7.25%). These differences are primarily due to the varying number of carbon and hydrogen atoms relative to the heteroatoms. Experimental verification of these values is crucial for confirming the identity of each compound.

The reported melting point of 6-Nitro-2,2-dimethylchromene (81-83 °C) is significantly lower than that of 6-Nitro-2H-chromen-2-one (186 °C) and 6-Nitro-4-chromanone (171-178 °C). This difference can be attributed to the presence of the two methyl groups in the 2-position of 6-Nitro-2,2-dimethylchromene, which likely disrupt the crystal lattice packing compared to the more planar structures of the other two compounds. The presence of a carbonyl group in both 6-Nitro-2H-chromen-2-one and 6-Nitro-4-chromanone can also contribute to stronger intermolecular interactions, leading to higher melting points. A sharp melting range for a synthesized batch of 6-Nitro-2,2-dimethylchromene within the 81-83 °C range would be a strong indicator of its high purity.

Conclusion

The elemental analysis and melting point are fundamental parameters that provide a robust and reliable assessment of the identity and purity of 6-Nitro-2,2-dimethylchromene. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers can confidently validate their synthesized material. The comparison with structurally similar compounds highlights the sensitivity of these physical properties to subtle changes in molecular structure. This guide serves as a practical resource for ensuring the scientific integrity of research and development involving this and other novel chemical entities.

References

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 6-Nitro-2,2-dimethylchromene

This guide provides essential, step-by-step procedures for the proper disposal of 6-Nitro-2,2-dimethylchromene, ensuring the safety of laboratory personnel and environmental protection. As a nitro-containing heterocyclic...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential, step-by-step procedures for the proper disposal of 6-Nitro-2,2-dimethylchromene, ensuring the safety of laboratory personnel and environmental protection. As a nitro-containing heterocyclic compound, it requires careful handling and disposal as hazardous chemical waste. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Hazard Assessment and Characterization

Table 1: Potential Hazard Classification of 6-Nitro-2,2-dimethylchromene

Hazard CharacteristicPotential ClassificationRationale
Toxicity Likely toxic if swallowed, inhaled, or in contact with skin.[1]Nitroaromatic compounds are often toxic and can have systemic effects.[3]
Environmental Hazard Potentially harmful to aquatic life.Many organic compounds, especially those with aromatic and nitro groups, can be persistent and toxic in the environment.[1][3]
Reactivity Potentially reactive.Nitro compounds can be reactive and should be stored away from strong acids, bases, and oxidizing agents.[3][4]
Physical Form SolidBased on similar chromene derivatives.

Personal Protective Equipment (PPE)

Before handling 6-Nitro-2,2-dimethylchromene or its waste, ensure appropriate personal protective equipment is worn to minimize exposure.

  • Hand Protection : Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection : Use safety glasses with side shields or goggles.[5]

  • Skin and Body Protection : A lab coat is mandatory. For larger quantities or in case of a spill, additional protective clothing may be necessary.[5]

  • Respiratory Protection : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[4]

Waste Collection and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure compliant disposal.

Step-by-Step Waste Collection Protocol:
  • Select an Appropriate Waste Container :

    • Use a chemically resistant container (e.g., high-density polyethylene or glass) with a secure, leak-proof screw-top cap.

    • Ensure the container is in good condition, free of cracks or contamination.[4]

  • Label the Waste Container :

    • Clearly label the container with a "Hazardous Waste" tag.

    • Write the full chemical name: "6-Nitro-2,2-dimethylchromene".

    • List all components of the waste mixture with their approximate percentages.

    • Indicate the date when the first waste was added.[4]

  • Segregate the Waste :

    • Do not mix 6-Nitro-2,2-dimethylchromene waste with incompatible materials such as strong acids, bases, or oxidizing agents.[4]

    • This waste should be collected in a designated container for halogenated or non-halogenated organic solids, as per your institution's guidelines.

On-Site Storage and Handling

Generated hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the point of generation while awaiting pickup.

  • Keep the waste container tightly closed except when adding waste.[4]

  • Store the container in a secondary containment bin to prevent spills.

  • The SAA should be in a well-ventilated area, away from sources of ignition.

Disposal of Empty Containers and Contaminated Materials

Empty containers that held 6-Nitro-2,2-dimethylchromene must also be disposed of as hazardous waste.

  • Triple-Rinsing : Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[4]

  • Rinsate Collection : The solvent rinsate must be collected and disposed of as hazardous waste in the appropriate liquid waste container.[4]

  • Container Disposal : After triple-rinsing, deface the label and dispose of the container as instructed by your institution's Environmental Health and Safety (EHS) department. Some institutions may allow for the disposal of triple-rinsed containers in regular trash, while others may require them to be collected as hazardous waste.

Disposable materials such as gloves, weighing paper, and pipette tips contaminated with 6-Nitro-2,2-dimethylchromene should be collected in a separate, clearly labeled bag or container for solid hazardous waste.

Final Disposal Procedure

The final disposal of 6-Nitro-2,2-dimethylchromene must be conducted through your institution's EHS department or a licensed hazardous waste disposal contractor.

  • Request a Pickup : Once the waste container is full or no longer in use, schedule a pickup with your institution's EHS office.

  • Professional Handling : Do not transport hazardous waste across the facility yourself. This should be done by trained personnel.[4]

  • Disposal Method : The most common and recommended disposal method for this type of organic chemical waste is high-temperature incineration at a licensed hazardous waste facility.[6]

Diagram 1: Decision-Making Workflow for Disposal

A Generation of 6-Nitro-2,2-dimethylchromene Waste B Wear Appropriate PPE (Gloves, Goggles, Lab Coat) A->B I Handle Empty Containers & Contaminated Materials A->I C Select & Label Hazardous Waste Container B->C D Segregate Waste from Incompatible Materials C->D E Store in Designated Satellite Accumulation Area D->E F Container Full or Waste Stream Complete? E->F F->E No G Contact EHS for Waste Pickup F->G Yes H Disposal by Licensed Hazardous Waste Contractor G->H J Triple-Rinse Container I->J K Collect Rinsate as Hazardous Waste J->K L Dispose of Container per Institutional Guidelines K->L

Caption: Workflow for the proper disposal of 6-Nitro-2,2-dimethylchromene.

Spill Management

In the event of a spill, follow these procedures:

  • Alert Personnel : Notify others in the immediate area.

  • Evacuate : If the spill is large or in a poorly ventilated area, evacuate the vicinity.

  • Control the Spill : Use a chemical spill kit with an appropriate absorbent material to contain the spill.

  • Collect Waste : Sweep up the absorbed material and place it in a labeled hazardous waste container.

  • Decontaminate : Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

  • Report : Report the incident to your supervisor and EHS department.

By adhering to these procedures, you can ensure the safe and environmentally responsible disposal of 6-Nitro-2,2-dimethylchromene, upholding the principles of laboratory safety and regulatory compliance.

References

  • Benchchem. (n.d.). Proper Disposal of 3-(2-Aminothiazol-4-yl)-2H-chromen-2-one: A Guide for Laboratory Professionals.
  • Echemi. (2019, July 15). 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol Safety Data Sheet.
  • Fisher Scientific. (2023, September 25). Safety Data Sheet - 4-Methyl-2-nitroaniline.
  • Fisher Scientific. (n.d.). Safety Data Sheet - 6-Nitro-o-toluidine.
  • International Chemical Safety Cards (ICSCs). (2021). ICSC 0065 - NITROBENZENE.
  • Sigma-Aldrich. (n.d.). 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol.
  • TCI EUROPE N.V. (2018, October 3). Safety Data Sheet - 2-Nitrocumene.
  • ATSDR. (n.d.). Toxicological Profile for Nitrophenols.

Sources

Handling

Essential Safety and Logistical Guide for Handling 6-Nitro-2,2-dimethylchromene

For Researchers, Scientists, and Drug Development Professionals This guide provides critical safety and logistical information for the handling of 6-Nitro-2,2-dimethylchromene, a compound of interest in various research...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 6-Nitro-2,2-dimethylchromene, a compound of interest in various research and development applications, including potential antileishmanial therapeutics.[1][2] Due to the presence of the nitroaromatic and chromene functional groups, a cautious and well-planned approach to its handling, storage, and disposal is imperative to ensure personnel safety and environmental protection.

Hazard Assessment: Understanding the Risks
  • Nitroaromatic Compounds: This class of chemicals is known for its potential toxicity if swallowed, inhaled, or absorbed through the skin.[3][4][5] A primary concern with aromatic nitro compounds is the potential to cause methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[6]

  • Chromene Derivatives: Chromene and its derivatives can be irritating to the eyes, respiratory system, and skin.[6] Depending on the specific substitutions, some derivatives may have additional toxicological properties.[7]

  • Solid Form: 6-Nitro-2,2-dimethylchromene is expected to be a solid, likely in crystalline or powdered form.[8] This physical state presents a risk of inhalation of fine dust particles if not handled properly.

Given these potential hazards, a multi-layered personal protective equipment (PPE) strategy and strict adherence to handling protocols are essential.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE plan is mandatory to minimize exposure. The following table summarizes the recommended PPE for handling 6-Nitro-2,2-dimethylchromene in a laboratory setting.

PPE CategoryRecommended EquipmentStandard/CertificationRationale
Eye/Face Protection Tightly fitting safety goggles with side-shields. A face shield may be necessary for larger quantities or when there is a splash hazard.[9]EN 166 (EU) or NIOSH (US)Protects eyes from dust particles and accidental splashes.
Skin Protection Chemical-impermeable gloves (e.g., Nitrile rubber). A flame-resistant lab coat should also be worn.[6][9]EN 374 (EU) or ASTM F739 (US)Prevents skin contact and absorption. Nitrile gloves offer good resistance to a range of chemicals.
Respiratory Protection A NIOSH-approved N95 (or higher) respirator should be used, especially when handling the powder outside of a chemical fume hood.[6][10]NIOSH (US) or EN 149 (EU)Minimizes the inhalation of fine dust particles.
Footwear Closed-toe, chemical-resistant shoes.---Protects feet from spills.[6]

It is crucial to inspect all PPE for integrity before each use and to follow proper techniques for donning and doffing to avoid cross-contamination.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 6-Nitro-2,2-dimethylchromene.

Preparation:

  • Work Area: Ensure all handling of the compound is performed in a well-ventilated area, preferably within a certified chemical fume hood.[3][11][12]

  • Emergency Equipment: Verify that a safety shower and eyewash station are readily accessible and in good working order.[9]

  • Gather Materials: Have all necessary equipment and reagents ready before starting work to minimize movement and potential for spills.

Handling:

  • Weighing: If possible, weigh the compound on an analytical balance with a draft shield located inside the fume hood.[6] Use a micro-spatula to carefully transfer the powder to a pre-weighed container, avoiding the creation of dust.[6]

  • Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Ensure the container is appropriately sized to prevent overflow.

  • Reactions: For chemical reactions, use appropriate glassware and equipment. Ensure the reaction setup is secure and allows for proper ventilation.

Post-Handling:

  • Decontamination: Thoroughly clean the work area and any equipment used with an appropriate solvent.

  • Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[3]

Workflow for Safe Handling of 6-Nitro-2,2-dimethylchromene

cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_cleanup Cleanup & Disposal Prep Verify Fume Hood & Emergency Equipment PPE Don Appropriate PPE Prep->PPE Gather Gather Materials PPE->Gather Weigh Weigh Compound (with draft shield) Gather->Weigh Dissolve Prepare Solution Weigh->Dissolve React Perform Reaction Dissolve->React Decon Decontaminate Work Area & Equipment React->Decon Waste Segregate & Label Hazardous Waste Decon->Waste Dispose Store for EHS Pickup Waste->Dispose

Caption: A flowchart illustrating the key stages for the safe handling of 6-Nitro-2,2-dimethylchromene.

Disposal Plan: Responsible Waste Management

Proper disposal of 6-Nitro-2,2-dimethylchromene and any contaminated materials is a critical aspect of laboratory safety and environmental stewardship.[13]

Waste Identification and Segregation:

  • Waste Characterization: This compound should be treated as hazardous chemical waste.[13]

  • Segregation: Do not mix 6-Nitro-2,2-dimethylchromene waste with other waste streams, especially incompatible materials like strong oxidizing agents.[13] Keep it in a dedicated, closed, and properly labeled container.[12][13]

Containerization:

  • Primary Container: Collect waste in a chemically resistant container with a secure lid.[13]

  • Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "6-Nitro-2,2-dimethylchromene," its CAS number (33143-28-1), and the appropriate hazard pictograms.[13]

Storage and Disposal:

  • Storage: Store the sealed waste container in a designated hazardous waste accumulation area that is secure and well-ventilated.[13]

  • Disposal: Coordinate with your institution's Environmental Health and Safety (EHS) office for the final collection and disposal of the chemical waste.[13] Never discard chemical waste down the drain or in the regular trash.[12]

By adhering to these guidelines, researchers can safely handle 6-Nitro-2,2-dimethylchromene, minimizing risks to themselves and the environment.

References

  • BenchChem. (n.d.). Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole.
  • BenchChem. (n.d.). Personal protective equipment for handling 2-Bromo-6-methyl-4-nitroanisole.
  • Echemi. (n.d.). 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol Safety Data Sheet.
  • Sigma-Aldrich. (n.d.). 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol.
  • TCI EUROPE N.V. (2018, March 10). SAFETY DATA SHEET: 2-Nitrocumene.
  • U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
  • Sigma-Aldrich. (2025, October 15). SAFETY DATA SHEET.
  • Fisher Scientific. (2023, September 25). SAFETY DATA SHEET: 4-Methyl-2-nitroaniline.
  • CDN Isotopes. (n.d.). Safety Data Sheet.
  • Connor, T. H. (2006, December 15). Personal Equipment for Use in Handling Hazardous Drugs.
  • BuyersGuideChem. (n.d.). 6-Nitro-2,2-dimethylchromene.
  • Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 2-Amino-3-nitrotoluene.
  • Javid, N., Asadipour, A., Salarkia, E., Langarizadeh, M. A., Sharifi, F., Mahdavi, M., ... & Pourshojaei, Y. (2025). Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies. Scientific Reports, 15(1), 2571.
  • ResearchGate. (2025, January 7). Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies.
  • BenchChem. (n.d.). Proper Disposal of 6-Bromo-2,2-dimethylchroman-4-one: A Step-by-Step Guide.
  • BenchChem. (n.d.). Strategies to reduce the toxicity of 6-Chloro-2h-chromene derivatives.
  • Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.